(1S,2R)-2-methylcyclohexanamine hydrochloride

• CAS: 79389-39-2

Core Science & Biosynthesis

(1S,2R)-2-Methylcyclohexanamine Hydrochloride: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available chemical and physical properties of (1S,2R)-2-methylcyclohexanamine hydrochloride. Due to the limited availability of public data for this specific stereoisomer, this document also highlights areas where information is currently lacking.

Chemical Identity and Physical Properties

(1S,2R)-2-methylcyclohexanamine hydrochloride is a chiral organic compound. The hydrochloride salt form enhances its stability and solubility in aqueous solutions, a common practice in the development of amine-containing pharmaceuticals. While specific experimental data for this isomer is scarce, some fundamental properties can be reported.

Table 1: Physical and Chemical Properties of (1S,2R)-2-Methylcyclohexanamine and its Hydrochloride Salt

Property	Value	Source
Chemical Name	(1S,2R)-2-methylcyclohexanamine hydrochloride	N/A
CAS Number	79389-39-2	N/A
Molecular Formula	C₇H₁₆ClN	[1]
Molecular Weight	149.66 g/mol	[1]
Melting Point	Not available	N/A
Boiling Point	Not available	N/A
pKa	Not available	N/A
Solubility	Not available	N/A
Appearance	Not available	N/A

For the corresponding free amine, (1S,2R)-2-methylcyclohexanamine (CAS: 79389-36-9, 2164-19-4), the following computed properties are available:

Property	Value	Source
Molecular Formula	C₇H₁₅N	[2]
Molecular Weight	113.20 g/mol	[2]

It is important to note that the physical properties of the hydrochloride salt, such as melting point and solubility, are expected to differ significantly from those of the free amine.

Synthesis and Experimental Protocols

• Resolution of a racemic mixture: This classic method involves the use of a chiral resolving agent to separate the enantiomers of 2-methylcyclohexylamine.

• Asymmetric synthesis: Modern synthetic methods may employ chiral catalysts or auxiliaries to achieve the stereoselective synthesis of the desired (1S,2R) isomer. This can involve asymmetric hydrogenation of a corresponding imine or reductive amination of a chiral ketone precursor.

• Chiral pool synthesis: Starting from a readily available chiral starting material, a synthetic route can be designed to yield the target molecule with the desired stereochemistry.

A general workflow for a potential synthetic approach is outlined below.

Caption: A conceptual workflow for the synthesis of (1S,2R)-2-methylcyclohexanamine hydrochloride.

Spectroscopic Data

Specific spectroscopic data (NMR, IR, Mass Spectrometry) for (1S,2R)-2-methylcyclohexanamine hydrochloride is not publicly available. For definitive structural confirmation and purity assessment, it is recommended to acquire these spectra on a sample of the compound.

Biological Activity and Signaling Pathways

There is currently no publicly available information on the specific biological activity or signaling pathways associated with (1S,2R)-2-methylcyclohexanamine hydrochloride. While some studies have explored the pharmacological properties of cyclohexylamine derivatives in general, these findings cannot be directly extrapolated to this specific stereoisomer. Further research is required to elucidate the biological function of this compound.

Due to the absence of data on its biological targets and mechanism of action, a signaling pathway diagram cannot be provided at this time.

Safety, Handling, and Storage

Information on the specific hazards of (1S,2R)-2-methylcyclohexanamine hydrochloride is not detailed in readily accessible safety data sheets. As with any chemical, it should be handled with care in a well-ventilated area, and appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn. For detailed safety information, it is advisable to consult the safety data sheet (SDS) provided by a commercial supplier.

Conclusion

(1S,2R)-2-methylcyclohexanamine hydrochloride is a chiral molecule with potential applications in research and development. However, a comprehensive understanding of its chemical and biological properties is hampered by the limited amount of publicly available data. Further experimental work is necessary to fully characterize this compound, including the determination of its physical constants, the development of specific synthetic protocols, and the investigation of its pharmacological profile. This will be crucial for unlocking its potential in drug discovery and other scientific disciplines.

References

• 1. (1S,2R)-2-methylcyclohexanamine hydrochloride | 79265-66-0 | Benchchem [benchchem.com]
• 2. 2-Methylcyclohexylamine, (1S,2R)- | C7H15N | CID 5324013 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of (1S,2R)-2-Methylcyclohexanamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a viable synthetic route to (1S,2R)-2-methylcyclohexanamine hydrochloride, a chiral amine of interest in pharmaceutical research and development. The synthesis involves the preparation of racemic cis-2-methylcyclohexylamine, followed by chiral resolution to isolate the desired (1S,2R)-enantiomer, and subsequent conversion to its hydrochloride salt for improved stability and handling.

Synthetic Strategy Overview

The synthesis of enantiomerically pure (1S,2R)-2-methylcyclohexanamine hydrochloride is most commonly achieved through a multi-step process that begins with the synthesis of a racemic mixture of cis- and trans-2-methylcyclohexylamine. The cis-isomer is then isolated and subjected to chiral resolution to separate the (1S,2R) and (1R,2S) enantiomers. The final step involves the formation of the hydrochloride salt of the desired enantiomer.

This strategy is often preferred due to the availability of starting materials and the robustness of the resolution methodology. While asymmetric synthesis routes exist for related compounds, classical resolution remains a practical approach for obtaining specific stereoisomers.

Experimental Protocols

This section details the experimental procedures for the key stages of the synthesis.

Synthesis of Racemic cis-2-Methylcyclohexylamine

A common method for the preparation of 2-methylcyclohexylamine involves the reductive amination of 2-methylcyclohexanone. This reaction typically yields a mixture of cis and trans isomers, from which the cis isomer can be separated.

Reaction Scheme:

Experimental Protocol:

• Reaction Setup: In a high-pressure autoclave, a solution of 2-methylcyclohexanone (1.0 eq) in an appropriate solvent (e.g., methanol or ethanol) is prepared.

• Reagents: A source of ammonia (e.g., a solution of ammonia in methanol or liquid ammonia) is added to the reactor. A hydrogenation catalyst, such as Raney Nickel or Palladium on carbon (Pd/C), is then carefully introduced.

• Hydrogenation: The autoclave is sealed, purged with nitrogen, and then pressurized with hydrogen gas to a specified pressure (e.g., 50-100 atm).

• Reaction Conditions: The reaction mixture is heated to a temperature between 80-120 °C and stirred vigorously for several hours (typically 12-24 hours) until the reaction is complete, as monitored by techniques like Gas Chromatography (GC).

• Work-up and Purification: After cooling and depressurization, the catalyst is removed by filtration. The solvent and excess ammonia are removed under reduced pressure. The resulting crude product, a mixture of cis- and trans-2-methylcyclohexylamine, is then purified by fractional distillation to isolate the cis-isomer.

Chiral Resolution of Racemic cis-2-Methylcyclohexylamine

The separation of the enantiomers of cis-2-methylcyclohexylamine is achieved by forming diastereomeric salts with a chiral resolving agent, most commonly (+)-tartaric acid. The differing solubilities of these salts allow for their separation by fractional crystallization.[1][2]

Experimental Protocol:

• Salt Formation: A solution of racemic cis-2-methylcyclohexylamine (1.0 eq) in a suitable solvent, such as methanol or a mixture of methanol and water, is prepared. To this, a solution of (+)-tartaric acid (0.5 - 1.0 eq) in the same solvent system is added, often at an elevated temperature to ensure complete dissolution.[1]

• Crystallization: The solution is allowed to cool slowly to room temperature, and then further cooled in an ice bath to promote the crystallization of the less soluble diastereomeric salt, which is the salt of (1S,2R)-2-methylcyclohexanamine with (+)-tartaric acid.

• Isolation of Diastereomeric Salt: The precipitated crystals are collected by filtration, washed with a small amount of cold solvent, and dried. The optical purity of the salt can be enhanced by recrystallization.

• Liberation of the Free Amine: The resolved diastereomeric salt is dissolved in water, and the solution is basified with a strong base, such as sodium hydroxide, to liberate the free (1S,2R)-2-methylcyclohexanamine.

• Extraction: The free amine is then extracted from the aqueous solution using an organic solvent like diethyl ether or dichloromethane. The organic layers are combined, dried over an anhydrous drying agent (e.g., sodium sulfate), and the solvent is removed under reduced pressure to yield the enantiomerically enriched (1S,2R)-2-methylcyclohexanamine.

Preparation of (1S,2R)-2-Methylcyclohexanamine Hydrochloride

The final step is the conversion of the free amine to its hydrochloride salt, which is often a more stable and crystalline solid, facilitating its purification and handling.

Experimental Protocol:

• Salt Formation: The purified (1S,2R)-2-methylcyclohexanamine is dissolved in a suitable anhydrous solvent, such as diethyl ether or ethyl acetate.

• Acidification: A solution of hydrogen chloride (HCl) in the same solvent, or gaseous HCl, is added dropwise to the amine solution with stirring. The hydrochloride salt will precipitate out of the solution.

• Isolation and Purification: The precipitated (1S,2R)-2-methylcyclohexanamine hydrochloride is collected by filtration, washed with a small amount of the cold solvent, and dried under vacuum to yield the final product. The purity can be further improved by recrystallization from an appropriate solvent system (e.g., ethanol/ether).

Data Presentation

The following tables summarize the expected quantitative data for the key steps of the synthesis.

Table 1: Synthesis of Racemic cis-2-Methylcyclohexylamine

Parameter	Value
Starting Material	2-Methylcyclohexanone
Key Reagents	Ammonia, Hydrogen, Catalyst (e.g., Raney Ni)
Typical Yield of Mixed Amines	80-90%
Typical Yield of cis-Isomer (after distillation)	40-50% (based on starting ketone)
Purity (GC)	>98%

Table 2: Chiral Resolution and Hydrochloride Salt Formation

Parameter	Value
Starting Material	Racemic cis-2-Methylcyclohexylamine
Resolving Agent	(+)-Tartaric Acid
Yield of (1S,2R)-Amine (from racemate)	35-45% (theoretical max. 50%)
Enantiomeric Excess (e.e.) of (1S,2R)-Amine	>99% (after recrystallization)
Yield of Hydrochloride Salt	>95% (from the resolved amine)
Final Purity (HPLC)	>99%

Mandatory Visualization

Synthetic Workflow Diagram

The following diagram illustrates the overall workflow for the synthesis of (1S,2R)-2-methylcyclohexanamine hydrochloride.

Caption: Synthetic workflow for (1S,2R)-2-methylcyclohexanamine hydrochloride.

Logical Relationship of Chiral Resolution

The following diagram illustrates the logical relationship in the chiral resolution step.

Caption: Logical diagram of the chiral resolution process.

References

• 1. benchchem.com [benchchem.com]
• 2. Chiral resolution - Wikipedia [en.wikipedia.org]

In-Depth Technical Guide to the Stereochemistry of (1S,2R)-2-Methylcyclohexanamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the stereochemistry of (1S,2R)-2-methylcyclohexanamine hydrochloride, a chiral amine of interest in pharmaceutical research and development. This document details the stereoselective synthesis, purification, and characterization of this specific stereoisomer. Key experimental protocols for synthesis and analysis are provided, along with a summary of relevant stereochemical data. The guide is intended to serve as a valuable resource for researchers working with this and related chiral compounds.

Introduction

(1S,2R)-2-methylcyclohexanamine is one of the four stereoisomers of 2-methylcyclohexanamine. Its hydrochloride salt is a stable, crystalline solid that is often preferred for handling and formulation. The precise stereochemical configuration of chiral molecules is critical in drug development, as different stereoisomers can exhibit significantly different pharmacological and toxicological profiles. This guide focuses on the (1S,2R) isomer, which belongs to the cis diastereomeric family of 2-methylcyclohexanamine.

Stereochemistry and Nomenclature

2-Methylcyclohexanamine possesses two chiral centers, at carbon 1 (bearing the amine group) and carbon 2 (bearing the methyl group). This gives rise to four possible stereoisomers, which exist as two pairs of enantiomers.

• cis-isomers: (1S,2R)-2-methylcyclohexanamine and (1R,2S)-2-methylcyclohexanamine (enantiomers)

• trans-isomers: (1R,2R)-2-methylcyclohexanamine and (1S,2S)-2-methylcyclohexanamine (enantiomers)

The IUPAC name for the target compound is cis-(1S,2R)-2-methylcyclohexan-1-amine hydrochloride.[1]

Stereoselective Synthesis and Resolution

The preparation of enantiomerically pure (1S,2R)-2-methylcyclohexanamine hydrochloride can be achieved through stereoselective synthesis or by resolution of a racemic mixture of the cis-isomers.

Enzymatic Reductive Amination of 2-Methylcyclohexanone

A highly efficient method for the synthesis of (1S,2R)-2-methylcyclohexanamine is the enzymatic reductive amination of 2-methylcyclohexanone. This biocatalytic approach offers excellent stereoselectivity.[2]

Experimental Protocol:

• Reaction Setup: In a suitable reaction vessel, combine 2-methylcyclohexanone, ammonium hydroxide, D-glucose (as a cofactor regenerating agent), and NADPH in a dimethyl sulfoxide (DMSO) solvent system. The pH of the reaction mixture is maintained at 8.0.

• Enzymatic Conversion: Introduce a suitable amine dehydrogenase enzyme to the reaction mixture.

• Incubation: The reaction is incubated at 30°C for 24 hours with gentle agitation.

• Work-up and Purification: Following the incubation period, the enzyme is removed by filtration or centrifugation. The product is extracted from the aqueous phase using an organic solvent (e.g., ethyl acetate). The organic layers are combined, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield (1S,2R)-2-methylcyclohexanamine.

• Salt Formation: The purified amine is dissolved in a suitable solvent (e.g., diethyl ether or isopropanol) and treated with a stoichiometric amount of hydrochloric acid (either as a gas or a solution in a compatible solvent) to precipitate the (1S,2R)-2-methylcyclohexanamine hydrochloride salt. The salt is then collected by filtration, washed with a cold solvent, and dried.

This enzymatic method has been reported to achieve an enantiomeric excess (e.e.) of 99%.[2]

Classical Resolution via Diastereomeric Salt Formation

An alternative approach is the resolution of a racemic mixture of cis-2-methylcyclohexylamine using a chiral resolving agent, such as tartaric acid.[3][4][5][6]

Experimental Protocol:

• Diastereomer Formation: A solution of racemic cis-2-methylcyclohexylamine in a suitable solvent (e.g., methanol or ethanol) is treated with a half-molar equivalent of an enantiomerically pure chiral acid, such as L-(+)-tartaric acid.

• Fractional Crystallization: The resulting mixture of diastereomeric salts will have different solubilities. The less soluble diastereomeric salt is allowed to crystallize from the solution, often by slow cooling or evaporation of the solvent.

• Isolation and Purification: The crystallized diastereomeric salt is isolated by filtration. The diastereomeric purity can be enhanced by recrystallization.

• Liberation of the Free Amine: The purified diastereomeric salt is treated with a base (e.g., sodium hydroxide solution) to liberate the free amine, which is then extracted into an organic solvent.

• Salt Formation: The enantiomerically enriched amine is converted to its hydrochloride salt as described in section 3.1.

The efficiency of the resolution is dependent on the difference in solubility of the diastereomeric salts and the number of recrystallization steps performed. The diastereomeric ratio (d.r.) can be monitored at each stage using techniques such as NMR spectroscopy or chiral chromatography.

Physicochemical Characterization

Property	Value	Reference
Molecular Formula	C₇H₁₆ClN	[1]
Molecular Weight	149.66 g/mol	[5]
Appearance	White to off-white crystalline solid
Stereochemistry	(1S,2R)
Diastereomer	cis	[1]

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation and stereochemical analysis of 2-methylcyclohexanamine hydrochloride.

Experimental Protocol for NMR Analysis:

• Sample Preparation: Dissolve 5-10 mg of (1S,2R)-2-methylcyclohexanamine hydrochloride in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆, or CD₃OD) in a 5 mm NMR tube.

• ¹H NMR Spectroscopy: Acquire a one-dimensional proton NMR spectrum. Typical parameters include a spectral width of -2 to 12 ppm and 16-64 scans.

• ¹³C NMR Spectroscopy: Acquire a proton-decoupled carbon NMR spectrum. Typical parameters include a spectral width of 0 to 220 ppm and 1024 or more scans.

• Data Processing: Process the raw data and reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).

A ¹³C NMR spectrum for the free amine, (1S,2R)-2-methylcyclohexanamine, is available in public databases.[1]

X-ray Crystallography

Single-crystal X-ray diffraction is the definitive method for determining the absolute stereochemistry and solid-state conformation of a chiral molecule.

Experimental Protocol for X-ray Crystallography:

• Crystal Growth: Grow single crystals of (1S,2R)-2-methylcyclohexanamine hydrochloride of suitable quality for X-ray diffraction. This is typically achieved by slow crystallization from a suitable solvent or solvent mixture.

• Data Collection: Mount a single crystal on a diffractometer and collect diffraction data using a monochromatic X-ray source.

• Structure Solution and Refinement: Process the diffraction data to solve and refine the crystal structure, yielding precise atomic coordinates and allowing for the unambiguous assignment of the (1S,2R) configuration.

Stereochemical Purity Analysis

Optical Rotation

Optical rotation is a key measure of the enantiomeric purity of a chiral compound. The specific rotation is a characteristic physical property of an enantiomer.

Experimental Protocol for Polarimetry:

• Sample Preparation: Prepare a solution of (1S,2R)-2-methylcyclohexanamine hydrochloride of known concentration in a suitable solvent.

• Measurement: Measure the optical rotation of the solution using a polarimeter at a specified wavelength (typically the sodium D-line, 589 nm) and temperature.

• Calculation of Specific Rotation: Calculate the specific rotation using the formula: [α] = α / (l × c), where α is the observed rotation, l is the path length of the cell in decimeters, and c is the concentration of the sample in g/mL.

The enantiomeric excess (e.e.) can be determined by comparing the specific rotation of the sample to the specific rotation of the pure enantiomer.

Chiral Chromatography

Chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) can be used to separate and quantify the enantiomers of 2-methylcyclohexylamine, allowing for the determination of the enantiomeric excess.

Experimental Protocol for Chiral HPLC:

• Column Selection: Utilize a suitable chiral stationary phase (CSP) column.

• Mobile Phase: Select an appropriate mobile phase system for the separation of the enantiomers.

• Analysis: Inject the sample onto the column and monitor the elution of the enantiomers using a suitable detector (e.g., UV).

• Quantification: The enantiomeric excess is calculated from the relative peak areas of the two enantiomers.

Workflow and Logic Diagrams

Caption: Workflow for the synthesis and characterization of (1S,2R)-2-methylcyclohexanamine hydrochloride.

Conclusion

This technical guide has outlined the key aspects of the stereochemistry of (1S,2R)-2-methylcyclohexanamine hydrochloride. The provided information on its stereoselective synthesis, purification, and characterization methods serves as a valuable resource for researchers in the field. The application of modern analytical techniques is essential for the unambiguous determination of the stereochemistry and enantiomeric purity of this compound, which is of paramount importance in its potential pharmaceutical applications.

References

• 1. 2-Methylcyclohexylamine, (1S,2R)- | C7H15N | CID 5324013 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 4. researchgate.net [researchgate.net]
• 5. stereoelectronics.org [stereoelectronics.org]
• 6. chem.libretexts.org [chem.libretexts.org]

Chiral Purity of (1S,2R)-2-Methylcyclohexanamine Hydrochloride: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies for determining the chiral purity of (1S,2R)-2-methylcyclohexanamine hydrochloride. The control of stereoisomeric impurities is a critical aspect of pharmaceutical development and quality control, as different stereoisomers can exhibit distinct pharmacological and toxicological profiles. This document details experimental protocols for chromatographic and spectroscopic techniques, presents data in a structured format, and includes workflow diagrams to illustrate the analytical processes.

Introduction to Stereoisomers of 2-Methylcyclohexanamine

2-Methylcyclohexanamine possesses two chiral centers, giving rise to four possible stereoisomers: (1S,2R), (1R,2S), (1S,2S), and (1R,2R). These stereoisomers exist as two pairs of enantiomers (mirror images) and have diastereomeric relationships with the other pairs.

• Enantiomeric Pair 1 (cis): (1S,2R)-2-methylcyclohexanamine and (1R,2S)-2-methylcyclohexanamine

• Enantiomeric Pair 2 (trans): (1S,2S)-2-methylcyclohexanamine and (1R,2R)-2-methylcyclohexanamine

The hydrochloride salt of the specific stereoisomer, (1S,2R)-2-methylcyclohexanamine, requires analytical methods capable of separating it from its enantiomer, (1R,2S), and its diastereomers, (1S,2S) and (1R,2R).

Analytical Methodologies for Chiral Purity Determination

The primary techniques for assessing the chiral purity of (1S,2R)-2-methylcyclohexanamine hydrochloride are chiral High-Performance Liquid Chromatography (HPLC) and chiral Gas Chromatography (GC) after derivatization. Nuclear Magnetic Resonance (NMR) spectroscopy with chiral derivatizing agents can also be employed for determining enantiomeric excess.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful technique for the direct separation of enantiomers and diastereomers. The use of a chiral stationary phase (CSP) is the most common approach for resolving stereoisomers of chiral amines. Polysaccharide-based CSPs have demonstrated broad applicability for a diverse range of compounds.

Experimental Protocol: Chiral HPLC

Objective: To separate and quantify the stereoisomers of 2-methylcyclohexanamine.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a quaternary pump, autosampler, and UV detector.

Chromatographic Conditions:

Parameter	Condition
Column	Chiralpak AD-H (or equivalent polysaccharide-based CSP)
Mobile Phase	n-Hexane:Isopropanol:Diethylamine (80:20:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	210 nm

| Injection Volume | 10 µL |

Sample Preparation:

• Accurately weigh and dissolve (1S,2R)-2-methylcyclohexanamine hydrochloride in the mobile phase to a concentration of approximately 1 mg/mL.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

Data Analysis: The enantiomeric excess (% ee) and diastereomeric excess (% de) are calculated from the peak areas of the stereoisomers.

Expected Performance:

Parameter	Typical Value
Resolution (Rs) between enantiomers	> 1.5
Resolution (Rs) between diastereomers	> 2.0
Limit of Quantitation (LOQ)	~0.1% of the major peak area

| Precision (%RSD) | < 2.0% |

Logical Workflow for Chiral HPLC Analysis

Caption: Workflow for chiral HPLC analysis of 2-methylcyclohexanamine HCl.

Chiral Gas Chromatography (GC)

Chiral GC is a highly sensitive technique suitable for volatile and thermally stable compounds. Primary amines like 2-methylcyclohexanamine often require derivatization to improve their volatility and chromatographic behavior.

Experimental Protocol: Chiral GC after Derivatization

Objective: To separate and quantify the stereoisomers of 2-methylcyclohexanamine via GC after derivatization.

1. Derivatization with Trifluoroacetic Anhydride (TFAA):

Materials:

• (1S,2R)-2-methylcyclohexanamine hydrochloride sample

• Trifluoroacetic anhydride (TFAA)

• Dichloromethane (anhydrous)

• Triethylamine

• Saturated sodium bicarbonate solution

Procedure:

• To 1 mg of the amine hydrochloride sample, add 1 mL of dichloromethane and a slight excess of triethylamine to liberate the free amine.

• Add 100 µL of TFAA.

• Cap the vial and heat at 60 °C for 15 minutes.

• Cool to room temperature and quench the reaction with 1 mL of saturated sodium bicarbonate solution.

• Vortex and allow the layers to separate.

• Analyze the organic (upper) layer by GC-MS.

2. GC-MS Conditions:

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

Chromatographic Conditions:

Parameter	Condition
Column	Chirasil-Val or equivalent chiral capillary column
Carrier Gas	Helium
Injector Temperature	250 °C
Oven Temperature Program	80 °C (hold 2 min), ramp to 180 °C at 5 °C/min

| Detector | Mass Spectrometer (Scan mode or SIM mode) |

Expected Performance:

Parameter	Typical Value
Resolution (Rs) between enantiomers	> 1.5
Limit of Detection (LOD)	pg level on column

| Precision (%RSD) | < 3.0% |

Workflow for Chiral GC Analysis

Caption: Workflow for chiral GC analysis of 2-methylcyclohexanamine.

NMR Spectroscopy with Chiral Derivatizing Agents

NMR spectroscopy can be used to determine the enantiomeric excess of chiral amines by converting the enantiomers into diastereomers with a chiral derivatizing agent. The resulting diastereomers will have distinct signals in the NMR spectrum, allowing for their quantification.

Experimental Protocol: NMR with Chiral Derivatizing Agent

Objective: To determine the enantiomeric excess of 2-methylcyclohexanamine using a chiral derivatizing agent and ¹H NMR.

Materials:

• 2-methylcyclohexanamine sample

• 2-formylphenylboronic acid

• (S)-BINOL (1,1'-bi-2-naphthol)

• Deuterated chloroform (CDCl₃)

• NMR tube

Procedure:

• In an NMR tube, dissolve approximately 5 mg of the 2-methylcyclohexanamine sample.

• Add one equivalent of 2-formylphenylboronic acid and 1.1 equivalents of (S)-BINOL.

• Add approximately 0.6 mL of CDCl₃.

• Gently shake the tube to ensure complete dissolution and reaction to form diastereomeric iminoboronate esters.

• Acquire a ¹H NMR spectrum.

Data Analysis: The enantiomeric ratio is determined by integrating the well-resolved signals corresponding to the two diastereomers. The imine proton signals are often well-separated.

Expected Performance:

Parameter	Typical Value
Signal Separation (Δδ)	Sufficient for baseline integration
Accuracy	±2%

| Analysis Time | ~15-30 minutes per sample (after derivatization) |

Logical Relationship for NMR-based Enantiomeric Excess Determination

Caption: Logic for NMR-based determination of enantiomeric excess.

Data Summary and Comparison

The choice of analytical method depends on factors such as the required sensitivity, sample throughput, and available instrumentation. The following table provides a comparative summary of the discussed techniques for the analysis of (1S,2R)-2-methylcyclohexanamine hydrochloride.

Feature	Chiral HPLC	Chiral GC	Chiral NMR with Derivatizing Agents
Principle	Differential interaction with a chiral stationary phase.	Differential interaction of volatile derivatives with a chiral stationary phase.	Formation of diastereomers with distinct NMR signals.
Sample Preparation	Direct injection of the hydrochloride salt solution.	Derivatization to a volatile, thermally stable compound is required.	Derivatization with a chiral agent to form diastereomers.
Instrumentation	HPLC system with a chiral column and UV detector.	GC system with a chiral capillary column and FID or MS detector.	NMR spectrometer.
Resolution	Typically provides baseline separation of all stereoisomers.	High resolution for derivatized enantiomers.	Relies on the chemical shift difference of diastereomeric signals.
Sensitivity	Good (µg/mL range).	Excellent (pg on column).	Lower sensitivity, requires mg quantities.
Analysis Time	15-30 minutes per sample.	20-45 minutes per sample.	10-20 minutes per sample (post-derivatization).
Key Advantage	Direct analysis without derivatization.	High sensitivity.	Rapid analysis after derivatization and provides structural information.
Key Disadvantage	Higher solvent consumption.	Requires a derivatization step.	Lower precision and not suitable for trace analysis.

Conclusion

The determination of the chiral purity of (1S,2R)-2-methylcyclohexanamine hydrochloride can be effectively achieved using chiral HPLC, chiral GC, or NMR spectroscopy with chiral derivatizing agents. Chiral HPLC is often the preferred method for its direct analysis capabilities and ability to separate all stereoisomers simultaneously. Chiral GC offers superior sensitivity but requires a derivatization step. NMR spectroscopy provides a rapid method for determining enantiomeric excess, particularly when reference standards for all stereoisomers are not available. The selection of the most appropriate technique should be based on the specific requirements of the analysis, including the desired level of sensitivity, accuracy, and sample throughput. The validation of the chosen method according to regulatory guidelines is essential for its application in a quality control environment.

(1S,2R)-2-Methylcyclohexanamine Hydrochloride: A Technical Guide for Chiral Synthesis

For Researchers, Scientists, and Drug Development Professionals

(1S,2R)-2-methylcyclohexanamine hydrochloride has emerged as a valuable and versatile chiral building block in modern organic synthesis. Its rigid cyclohexane framework and defined stereochemistry make it an effective tool for the asymmetric synthesis of enantiomerically pure compounds, a critical requirement in the development of pharmaceuticals and other bioactive molecules. This technical guide provides an in-depth overview of its properties, synthesis, and applications, with a focus on its role as a chiral resolving agent and a chiral auxiliary.

Physicochemical Properties

(1S,2R)-2-methylcyclohexanamine hydrochloride is a white to off-white crystalline solid. A summary of its key physicochemical properties is presented in Table 1.

Property	Value
Molecular Formula	C₇H₁₆ClN
Molecular Weight	149.66 g/mol
CAS Number	79389-39-2
Appearance	White to off-white crystalline solid
Stereochemistry	(1S,2R)

Synthesis of (1S,2R)-2-Methylcyclohexanamine Hydrochloride

The enantioselective synthesis of (1S,2R)-2-methylcyclohexanamine is crucial for its application as a chiral building block. A common strategy involves the asymmetric reduction of a prochiral precursor, such as 2-methylcyclohexanone.

Illustrative Synthetic Workflow

Caption: Asymmetric synthesis of (1S,2R)-2-methylcyclohexanamine HCl.

Experimental Protocol: Asymmetric Reductive Amination of 2-Methylcyclohexanone

A general procedure for the asymmetric reductive amination of 2-methylcyclohexanone to yield (1S,2R)-2-methylcyclohexanamine is as follows:

• Imine Formation: 2-Methylcyclohexanone is reacted with a chiral amine, such as (R)-α-methylbenzylamine, in an appropriate solvent (e.g., toluene) with azeotropic removal of water to form the corresponding chiral imine.

• Asymmetric Reduction: The resulting imine is then subjected to catalytic hydrogenation. A suitable catalyst, such as Palladium on carbon (Pd/C), is used under a hydrogen atmosphere. The stereochemical outcome of the reduction is directed by the chiral auxiliary.

• Removal of Chiral Auxiliary: The chiral auxiliary is removed by hydrogenolysis.

• Salt Formation: The free (1S,2R)-2-methylcyclohexanamine is then treated with hydrochloric acid in a suitable solvent (e.g., diethyl ether or isopropanol) to precipitate the hydrochloride salt.

• Purification: The resulting (1S,2R)-2-methylcyclohexanamine hydrochloride can be purified by recrystallization to achieve high enantiomeric purity.

Note: The specific reaction conditions, including catalyst, solvent, temperature, and pressure, can significantly influence the yield and enantioselectivity of the reaction. Optimization of these parameters is often necessary.

Application as a Chiral Resolving Agent

One of the primary applications of (1S,2R)-2-methylcyclohexanamine hydrochloride is in the resolution of racemic carboxylic acids. The principle of this method lies in the formation of diastereomeric salts with different physical properties, allowing for their separation.

Diastereomeric Salt Resolution Workflow

Caption: Diastereomeric salt resolution of a racemic acid.

Experimental Protocol: Resolution of Racemic Ibuprofen

The following is a representative protocol for the resolution of racemic ibuprofen using (1S,2R)-2-methylcyclohexanamine.

• Salt Formation: Racemic ibuprofen and an equimolar amount of (1S,2R)-2-methylcyclohexanamine are dissolved in a suitable solvent, such as ethanol or a mixture of ethanol and water, with heating.

• Fractional Crystallization: The solution is slowly cooled to allow for the selective crystallization of one of the diastereomeric salts. The difference in solubility between the two diastereomers is the key to the separation.

• Isolation of Diastereomer: The crystallized diastereomeric salt is isolated by filtration. The enantiomeric excess of the ibuprofen in the salt can be determined at this stage using techniques like chiral HPLC.

• Liberation of Enantiopure Acid: The isolated diastereomeric salt is then treated with an acid (e.g., hydrochloric acid) to protonate the carboxylate and liberate the enantiomerically enriched ibuprofen.

• Recovery of Resolving Agent: The (1S,2R)-2-methylcyclohexanamine hydrochloride can be recovered from the aqueous layer after acidification and can be recycled.

Step	Reagents & Conditions	Expected Outcome
Salt Formation	Racemic Ibuprofen, (1S,2R)-2-methylcyclohexanamine, Ethanol/Water, Heating	Formation of a solution of diastereomeric salts
Crystallization	Slow cooling to room temperature	Precipitation of the less soluble diastereomeric salt
Isolation	Filtration	Isolation of the crystalline diastereomeric salt
Acidification	Hydrochloric Acid	Liberation of enantiomerically enriched Ibuprofen

Application as a Chiral Auxiliary

(1S,2R)-2-methylcyclohexanamine can also be used as a chiral auxiliary, where it is temporarily incorporated into a substrate molecule to direct the stereochemical course of a subsequent reaction. The auxiliary is then removed to yield the desired enantiomerically pure product.

Chiral Auxiliary Workflow

Caption: General workflow for asymmetric synthesis using a chiral auxiliary.

Conclusion

(1S,2R)-2-methylcyclohexanamine hydrochloride is a powerful tool in the field of asymmetric synthesis. Its utility as both a chiral resolving agent and a chiral auxiliary provides synthetic chemists with reliable methods for obtaining enantiomerically pure compounds. The detailed protocols and workflows presented in this guide offer a foundation for researchers and drug development professionals to effectively utilize this chiral building block in their synthetic endeavors. The continued exploration of its applications will undoubtedly lead to the development of more efficient and stereoselective syntheses of complex and valuable molecules.

A Technical Guide to the Spectroscopic Characterization of (1S,2R)-2-Methylcyclohexanamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected spectroscopic data for (1S,2R)-2-methylcyclohexanamine hydrochloride. Due to the limited availability of published experimental spectra for this specific salt, this document focuses on predicted spectroscopic characteristics derived from analogous compounds and fundamental principles of spectroscopic analysis. It also includes detailed experimental protocols for acquiring ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry data, empowering researchers to perform their own analyses.

Predicted Spectroscopic Data

The following tables summarize the anticipated quantitative data for (1S,2R)-2-methylcyclohexanamine hydrochloride. These values are estimations based on spectral data of similar structures and should be used as a reference for experimental validation.

Table 1: Predicted ¹H NMR Spectral Data (in CDCl₃, 400 MHz)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~3.1 - 3.3	m	1H	H1 (CH-NH₃⁺)
~1.8 - 2.0	m	1H	H2 (CH-CH₃)
~1.6 - 1.8	m	2H	Cyclohexyl CH₂
~1.2 - 1.6	m	6H	Cyclohexyl CH₂
~0.9 - 1.1	d	3H	CH₃
~8.0 - 9.0	br s	3H	NH₃⁺

Table 2: Predicted ¹³C NMR Spectral Data (in CDCl₃, 100 MHz)

Chemical Shift (ppm)	Assignment
~55 - 60	C1 (CH-NH₃⁺)
~35 - 40	C2 (CH-CH₃)
~30 - 35	Cyclohexyl CH₂
~20 - 30	Cyclohexyl CH₂
~15 - 20	CH₃

Table 3: Predicted FT-IR Spectral Data (KBr Pellet)

Wavenumber (cm⁻¹)	Intensity	Assignment
~2800 - 3200	Strong, Broad	N-H stretch (NH₃⁺)
~2930, ~2850	Strong	C-H stretch (Aliphatic)
~1600 - 1500	Medium	N-H bend (NH₃⁺)
~1450	Medium	C-H bend (CH₂, CH₃)

Table 4: Predicted Mass Spectrometry Data (ESI+)

m/z	Interpretation
114.1283	[M+H]⁺ (protonated free amine)
97.1123	[M+H - NH₃]⁺

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are provided below. These protocols are designed to serve as a starting point for researchers and can be adapted based on the specific instrumentation available.

Protocol 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To acquire ¹H and ¹³C NMR spectra of (1S,2R)-2-methylcyclohexanamine hydrochloride.

Materials:

• (1S,2R)-2-methylcyclohexanamine hydrochloride

• Deuterated chloroform (CDCl₃) with 0.03% TMS

• NMR tubes (5 mm)

• NMR spectrometer (e.g., 400 MHz)

Procedure:

• Sample Preparation:

  • Weigh approximately 5-10 mg of (1S,2R)-2-methylcyclohexanamine hydrochloride directly into a clean, dry NMR tube.

  • Add approximately 0.6 mL of CDCl₃ to the NMR tube.

  • Cap the tube and gently vortex or invert the tube until the sample is fully dissolved.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Tune and match the probe for both ¹H and ¹³C frequencies.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters:

    • Pulse program: zg30

    • Number of scans: 16-64

    • Relaxation delay (d1): 1-2 seconds

    • Acquisition time (aq): 3-4 seconds

    • Spectral width (sw): 20 ppm

• ¹³C NMR Acquisition:

  • Acquire a standard one-dimensional ¹³C NMR spectrum with proton decoupling.

  • Typical parameters:

    • Pulse program: zgpg30

    • Number of scans: 1024-4096

    • Relaxation delay (d1): 2 seconds

    • Acquisition time (aq): 1-2 seconds

    • Spectral width (sw): 220 ppm

• Data Processing:

  • Apply Fourier transformation to the acquired FIDs.

  • Phase the spectra.

  • Reference the ¹H spectrum to the TMS signal at 0.00 ppm and the ¹³C spectrum to the CDCl₃ signal at 77.16 ppm.

  • Integrate the peaks in the ¹H spectrum.

  • Perform peak picking for both ¹H and ¹³C spectra.

Protocol 2: Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To obtain the infrared spectrum of (1S,2R)-2-methylcyclohexanamine hydrochloride.

Materials:

• (1S,2R)-2-methylcyclohexanamine hydrochloride

• Potassium bromide (KBr), IR grade

• Mortar and pestle (agate)

• Pellet press

• FT-IR spectrometer

Procedure:

• Sample Preparation (KBr Pellet Method):

  • Grind 1-2 mg of (1S,2R)-2-methylcyclohexanamine hydrochloride with approximately 100-200 mg of dry KBr in an agate mortar until a fine, homogeneous powder is obtained.

  • Transfer the powder to the pellet press die.

  • Apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Spectrum Acquisition:

  • Place the KBr pellet in the sample holder of the FT-IR spectrometer.

  • Acquire a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum.

  • Typical parameters:

    • Spectral range: 4000-400 cm⁻¹

    • Resolution: 4 cm⁻¹

    • Number of scans: 16-32

• Data Processing:

  • Perform a background correction.

  • Identify and label the major absorption bands.

Protocol 3: Mass Spectrometry (MS)

Objective: To determine the mass-to-charge ratio of the molecular ion of (1S,2R)-2-methylcyclohexanamine.

Materials:

• (1S,2R)-2-methylcyclohexanamine hydrochloride

• Methanol (HPLC grade)

• Mass spectrometer with an electrospray ionization (ESI) source

Procedure:

• Sample Preparation:

  • Prepare a dilute solution of the sample (approximately 0.1 mg/mL) in methanol.

• Spectrum Acquisition:

  • Infuse the sample solution into the ESI source at a flow rate of 5-10 µL/min.

  • Acquire the mass spectrum in positive ion mode.

  • Typical ESI source parameters:

    • Capillary voltage: 3.5-4.5 kV

    • Nebulizing gas (N₂) pressure: 20-30 psi

    • Drying gas (N₂) flow rate: 5-10 L/min

    • Drying gas temperature: 300-350 °C

  • Scan range: m/z 50-500

• Data Analysis:

  • Identify the peak corresponding to the protonated molecule [M+H]⁺ of the free amine.

  • Analyze the fragmentation pattern if MS/MS data is acquired.

Visualizations

The following diagrams illustrate the experimental workflows for the spectroscopic techniques described.

Caption: NMR Spectroscopy Experimental Workflow.

Caption: FT-IR Spectroscopy Experimental Workflow.

Caption: Mass Spectrometry Experimental Workflow.

Technical Guide: Solubility Profile of (1S,2R)-2-Methylcyclohexanamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

(1S,2R)-2-methylcyclohexanamine hydrochloride is a chiral amine salt with potential applications in pharmaceutical synthesis and as a building block for biologically active molecules. A thorough understanding of its solubility is paramount for its effective use in drug discovery and development, influencing aspects from reaction kinetics in synthesis to bioavailability in formulation. As a hydrochloride salt of a primary amine, it is anticipated to exhibit significantly different solubility profiles compared to its free base form, particularly in aqueous media.

Amine hydrochlorides are generally characterized by their increased polarity and ionic nature compared to the corresponding free amines. This structural modification typically enhances their solubility in polar solvents, most notably water. The protonation of the amine group allows for strong ion-dipole interactions with water molecules, facilitating dissolution.

Predicted Solubility Profile

Direct experimental data on the solubility of (1S,2R)-2-methylcyclohexanamine hydrochloride is scarce. However, by examining a closely related and structurally similar compound, cyclohexylamine hydrochloride, we can infer a likely high solubility in aqueous solutions. For instance, cyclohexanaminium chloride (cyclohexylamine hydrochloride) is reported to be soluble in water to the extent of 83g/100 mL at 17 °C[1]. Given the structural analogy, (1S,2R)-2-methylcyclohexanamine hydrochloride is also expected to be highly soluble in water. Its solubility in various solvents is predicted as follows:

Table 1: Predicted Solubility of (1S,2R)-2-Methylcyclohexanamine Hydrochloride

Solvent Class	Predicted Solubility	Rationale
Aqueous
Water	High	The ionic nature of the hydrochloride salt promotes strong interactions with polar water molecules.
Aqueous Buffers (pH < 7)	High	The compound will remain in its protonated, soluble form.
Aqueous Buffers (pH > 7)	Lower	At higher pH, the equilibrium will shift towards the less soluble free base form.
Polar Organic
Methanol	High	The polarity of methanol and its ability to hydrogen bond will facilitate dissolution.
Ethanol	High	Similar to methanol, ethanol is a polar protic solvent capable of solvating the ionic salt.
Non-Polar Organic
Hexanes	Low	The non-polar nature of hexanes is incompatible with the ionic hydrochloride salt.
Toluene	Low	Toluene is a non-polar aromatic solvent and is not expected to effectively solvate the salt.
Diethyl Ether	Low	While having some polarity, diethyl ether is generally a poor solvent for ionic salts.

Experimental Protocols for Solubility Determination

To obtain precise quantitative solubility data for (1S,2R)-2-methylcyclohexanamine hydrochloride, standardized experimental methods should be employed. The choice of method will depend on the expected solubility range and the desired precision.

General Experimental Workflow

The determination of solubility typically follows a standardized workflow to ensure accuracy and reproducibility.

Caption: General workflow for the experimental determination of solubility.

Saturated Shake-Flask Method (Thermodynamic Solubility)

This method is considered the "gold standard" for determining thermodynamic solubility.

• Preparation of Saturated Solution:

  • Add an excess amount of (1S,2R)-2-methylcyclohexanamine hydrochloride to a known volume of the desired solvent (e.g., water, ethanol) in a sealed container.

  • The presence of undissolved solid is crucial to ensure saturation.

• Equilibration:

  • Agitate the mixture at a constant temperature using a shaker or magnetic stirrer.

  • Allow the system to reach equilibrium, which may take 24 to 48 hours. The time to reach equilibrium should be determined experimentally by analyzing samples at different time points until the concentration in solution remains constant.

• Phase Separation:

  • Separate the saturated solution (supernatant) from the undissolved solid. This is typically achieved by centrifugation followed by careful removal of the supernatant, or by filtration through a low-binding filter (e.g., PTFE).

• Quantification:

  • Accurately dilute a known volume of the saturated supernatant.

  • Quantify the concentration of the dissolved compound using a suitable analytical technique:

    • High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection: This is a highly sensitive and specific method. A calibration curve should be prepared using standard solutions of known concentrations.

    • Gravimetric Analysis: A known volume of the saturated solution is evaporated to dryness, and the mass of the remaining solid is determined.[2] This method is suitable for non-volatile solutes and when the solubility is relatively high.

    • UV-Vis Spectroscopy: If the compound has a suitable chromophore, its concentration can be determined by measuring its absorbance at a specific wavelength and using a calibration curve.

Kinetic Solubility Assay

This high-throughput method is often used in early drug discovery to estimate solubility.

• Stock Solution Preparation:

  • Prepare a concentrated stock solution of (1S,2R)-2-methylcyclohexanamine hydrochloride in a highly solubilizing solvent like dimethyl sulfoxide (DMSO).

• Serial Dilution:

  • Perform a serial dilution of the stock solution in the aqueous buffer of interest.

• Precipitation Detection:

  • Observe the formation of a precipitate as the compound's concentration exceeds its solubility limit.

  • Precipitation can be detected visually or, more quantitatively, by nephelometry (light scattering).[3]

Factors Influencing Solubility

Several factors can significantly impact the solubility of (1S,2R)-2-methylcyclohexanamine hydrochloride:

• pH: The solubility of amine hydrochlorides is highly pH-dependent. In acidic to neutral solutions, the compound exists predominantly in its protonated, more soluble form. As the pH increases into the alkaline range, the equilibrium shifts towards the free amine, which is generally less soluble in water, potentially leading to precipitation.

• Temperature: The effect of temperature on solubility must be determined experimentally. For most solids, solubility increases with temperature.

• Ionic Strength: The presence of other salts in the solution can affect solubility due to the common ion effect or changes in the activity of the solute.[4]

Conclusion

While specific quantitative data for the solubility of (1S,2R)-2-methylcyclohexanamine hydrochloride is not currently available, it is predicted to be highly soluble in water and polar organic solvents, and poorly soluble in non-polar organic solvents. For drug development and other research applications, it is imperative to determine its precise solubility through standardized experimental protocols such as the saturated shake-flask method. The methodologies and predictive information provided in this guide offer a solid foundation for the physicochemical characterization of this compound.

Visualization of Logical Relationships in Solubility Testing

The following diagram illustrates the decision-making process for classifying the solubility of an organic compound based on its behavior in different solvents.

Caption: Decision tree for solubility classification of organic compounds.

References

• 1. chembk.com [chembk.com]
• 2. pharmajournal.net [pharmajournal.net]
• 3. Aqueous Solubility Assay - Enamine [enamine.net]
• 4. solubilityofthings.com [solubilityofthings.com]

discovery and history of 2-methylcyclohexanamine enantiomers

An In-depth Technical Guide to the Discovery and History of 2-Methylcyclohexanamine Enantiomers

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methylcyclohexanamine, a chiral cyclic amine, exists as four stereoisomers due to its two chiral centers. This guide provides a comprehensive overview of the historical context of its discovery, the principles behind the resolution of its enantiomers, and detailed experimental methodologies. The classical method of diastereomeric salt formation, a cornerstone of stereochemistry established by Louis Pasteur, has been the primary technique for the separation of these enantiomers. This document compiles available data on the synthesis and resolution of 2-methylcyclohexanamine, presenting it in a structured format for clarity and ease of comparison. It is designed to serve as a valuable resource for researchers and professionals in the fields of chemistry and drug development.

Introduction: The Stereoisomers of 2-Methylcyclohexanamine

2-Methylcyclohexanamine possesses two chiral centers, giving rise to four possible stereoisomers. These exist as two pairs of enantiomers: (1R,2R)- and (1S,2S)-2-methylcyclohexanamine (the trans isomers), and (1R,2S)- and (1S,2R)-2-methylcyclohexanamine (the cis isomers). Enantiomers are non-superimposable mirror images with identical physical properties in an achiral environment, while diastereomers (cis vs. trans) have different physical properties. The separation of enantiomers, a process known as chiral resolution, is crucial in many applications, particularly in the pharmaceutical industry where the physiological effects of enantiomers can differ significantly.

Historical Context: The Dawn of Chiral Resolution

The history of the resolution of enantiomers dates back to 1848, when Louis Pasteur manually separated the enantiomeric crystals of sodium ammonium tartrate.[1] This groundbreaking work laid the foundation for the field of stereochemistry. The most common and historically significant method for chiral resolution is the formation of diastereomeric salts.[2] This technique involves reacting a racemic mixture of a base, such as 2-methylcyclohexanamine, with a single enantiomer of a chiral acid, known as a resolving agent. The resulting diastereomeric salts have different physical properties, most notably solubility, which allows for their separation by fractional crystallization.[2]

Synthesis and Resolution of 2-Methylcyclohexanamine Enantiomers

The synthesis of 2-methylcyclohexanamine typically starts from 2-methylcyclohexanone, which can be converted to the corresponding oxime and then reduced to the amine. This process generally yields a mixture of cis and trans isomers, which can be separated by distillation. The resulting racemic mixture of the desired isomer (either cis or trans) is then subjected to chiral resolution.

Diastereomeric Salt Formation with Tartaric Acid

The most common method for resolving racemic amines is through the formation of diastereomeric salts with an enantiomerically pure chiral acid. Tartaric acid is a readily available and effective resolving agent for this purpose.

The general principle involves the reaction of the racemic amine with one enantiomer of tartaric acid (e.g., L-(+)-tartaric acid) to form a pair of diastereomeric salts:

• (R)-amine + (L)-tartaric acid → (R,L)-diastereomeric salt

• (S)-amine + (L)-tartaric acid → (S,L)-diastereomeric salt

These diastereomeric salts have different solubilities in a given solvent, allowing one to crystallize preferentially. The less soluble diastereomer is isolated by filtration, and the pure enantiomer of the amine is then liberated by treatment with a base. The more soluble diastereomer remains in the mother liquor, from which the other enantiomer can be recovered.

Experimental Protocols

General Experimental Workflow for Chiral Resolution

The following diagram illustrates the general workflow for the chiral resolution of a racemic amine using a chiral resolving agent.

Caption: General workflow for the chiral resolution of a racemic amine.

Detailed Protocol for the Resolution of trans-2-Methylcyclohexanamine with L-(+)-Tartaric Acid

This protocol is a generalized procedure based on established methods for the resolution of cyclic amines.

Materials:

• Racemic trans-2-methylcyclohexanamine

• L-(+)-Tartaric acid

• Methanol

• Diethyl ether

• 10% Sodium hydroxide solution

• Anhydrous sodium sulfate

Procedure:

• Formation of Diastereomeric Salts:

  • Dissolve a specific molar quantity of racemic trans-2-methylcyclohexanamine in warm methanol.

  • In a separate flask, dissolve an equimolar amount of L-(+)-tartaric acid in a minimum amount of warm methanol.

  • Slowly add the tartaric acid solution to the amine solution with stirring.

  • Allow the mixture to cool slowly to room temperature and then place it in an ice bath to promote crystallization.

• Isolation of the Less Soluble Diastereomeric Salt:

  • Collect the precipitated crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold methanol to remove any adhering mother liquor.

  • The crystals represent the less soluble diastereomeric salt.

• Liberation of the Enantiomerically Enriched Amine:

  • Suspend the collected crystals in water and add 10% sodium hydroxide solution until the salt is completely dissolved and the solution is basic.

  • Extract the liberated amine with diethyl ether.

  • Dry the ether extract over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation to obtain the enantiomerically enriched amine.

• Recovery of the Other Enantiomer:

  • The mother liquor from the filtration step contains the more soluble diastereomeric salt.

  • Treat the mother liquor with 10% sodium hydroxide solution and extract with diethyl ether to recover the other enantiomerically enriched amine.

• Purification and Analysis:

  • The enantiomeric purity of the resolved amines can be determined by measuring their specific rotation using a polarimeter. The enantiomeric excess (ee) can be calculated using the formula: ee (%) = ([α]observed / [α]max) * 100 where [α]observed is the specific rotation of the resolved sample and [α]max is the specific rotation of the pure enantiomer.

Quantitative Data

Due to the difficulty in accessing early 20th-century chemical literature, specific quantitative data from the initial resolutions of 2-methylcyclohexanamine enantiomers by pioneers like Godchot, Mousseron, and Leithe could not be definitively retrieved. However, the principles of chiral resolution allow for the compilation of expected outcomes and the parameters that would have been measured.

Table 1: Expected Quantitative Data from the Resolution of 2-Methylcyclohexanamine

Parameter	Description	Expected Value/Range
Yield of Diastereomeric Salt	The percentage of the less soluble diastereomeric salt recovered after crystallization.	Highly variable, dependent on the specific amine isomer, resolving agent, solvent, and crystallization conditions.
Yield of Resolved Enantiomer	The percentage of the pure enantiomer recovered after liberation from the diastereomeric salt.	Typically less than 50% for a single enantiomer in a classical resolution without recycling of the unwanted enantiomer.
Specific Rotation ([(\alpha)]_D)	The observed rotation of plane-polarized light (at the sodium D-line) for a 1 g/mL solution in a 1 dm path length tube. The sign (+ or -) indicates the direction of rotation.	A specific, non-zero value for each pure enantiomer. The two enantiomers will have equal and opposite specific rotations.
Enantiomeric Excess (ee)	A measure of the purity of the resolved enantiomer, calculated from the specific rotation.	The goal of resolution is to achieve a high ee, ideally >98%. This often requires multiple recrystallizations of the diastereomeric salt.

Logical Relationships in Stereoisomer Determination

The determination of the stereochemistry of the resolved enantiomers involves establishing the relationship between the sign of the optical rotation and the absolute configuration (R or S) at the chiral centers.

Caption: Logical workflow for the determination of the absolute configuration of resolved enantiomers.

Conclusion

The discovery and resolution of the enantiomers of 2-methylcyclohexanamine are rooted in the classical principles of stereochemistry established in the late 19th and early 20th centuries. The method of diastereomeric salt formation with chiral resolving agents like tartaric acid remains a fundamental and practical approach for obtaining enantiomerically pure amines. While the specific historical firsts remain somewhat obscured by time, the underlying chemical principles and experimental methodologies are well-understood and continue to be applied in modern organic synthesis and drug development. This guide provides a comprehensive overview of the topic, intended to be a valuable resource for scientists and researchers in the field.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]

commercial availability of (1S,2R)-2-methylcyclohexanamine HCl

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability, chemical properties, and synthetic methodologies related to (1S,2R)-2-methylcyclohexanamine hydrochloride. This chiral amine serves as a critical building block in asymmetric synthesis, particularly in the development of novel pharmaceutical agents.

Commercial Availability

(1S,2R)-2-methylcyclohexanamine HCl is commercially available from various chemical suppliers. It is advisable to contact suppliers directly to obtain the most current information on stock, pricing, and available grades.

Physicochemical and Spectroscopic Data

Property	Value	Source
CAS Number	79389-39-2	ChemicalBook[1]
Molecular Formula	C₇H₁₆ClN	BenchChem
Molecular Weight	149.66 g/mol	Cenmed[2]
Purity	Typically ≥97%	BenchChem[3]

Spectroscopic Data:

Detailed spectroscopic data such as ¹H NMR, ¹³C NMR, IR, and mass spectrometry for (1S,2R)-2-methylcyclohexanamine HCl are not consistently provided by all suppliers. However, general characteristics can be inferred from the structure and related compounds. For definitive structural elucidation and purity assessment, it is essential to acquire and interpret these spectra on the specific lot of material being used. A general guide for the expected spectroscopic features can be found in technical resources for similar cyclohexylamine derivatives.[4]

Synthesis and Chiral Resolution

The synthesis of enantiomerically pure (1S,2R)-2-methylcyclohexanamine HCl typically involves the resolution of a racemic mixture of 2-methylcyclohexanamine. A common and effective method for chiral resolution is through the formation of diastereomeric salts with a chiral resolving agent.

Experimental Protocol: Chiral Resolution of (±)-cis/trans-2-methylcyclohexanamine

This protocol provides a general framework for the chiral resolution of a racemic mixture of 2-methylcyclohexanamine. The principles can be adapted to specifically isolate the (1S,2R)-enantiomer.

1. Diastereomeric Salt Formation:

• Principle: A racemic mixture of the amine is reacted with an enantiomerically pure chiral acid, such as tartaric acid or mandelic acid, to form a pair of diastereomeric salts.[5][6] These salts have different physical properties, most notably solubility, which allows for their separation by fractional crystallization.[5][6]

• Procedure:

  • Dissolve the racemic 2-methylcyclohexanamine in a suitable solvent (e.g., ethanol, methanol, or a mixture of solvents).

  • Add an equimolar amount of the chiral resolving agent (e.g., L-(+)-tartaric acid) dissolved in the same solvent.

  • Allow the solution to cool slowly to promote the crystallization of the less soluble diastereomeric salt.

  • Collect the crystals by filtration. The specific diastereomer that crystallizes will depend on the resolving agent and solvent system used. Multiple recrystallizations may be necessary to achieve high diastereomeric purity.

2. Liberation of the Free Amine:

• Principle: The purified diastereomeric salt is treated with a base to neutralize the chiral acid and liberate the free enantiomerically enriched amine.

• Procedure:

  • Suspend the crystalline diastereomeric salt in water.

  • Add a strong base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH), until the solution is alkaline.

  • Extract the liberated free amine into an organic solvent (e.g., diethyl ether, dichloromethane).

  • Dry the organic extract over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄) and remove the solvent under reduced pressure.

3. Formation of the Hydrochloride Salt:

• Principle: The enantiomerically pure free amine is reacted with hydrochloric acid to form the stable hydrochloride salt.

• Procedure:

  • Dissolve the purified (1S,2R)-2-methylcyclohexanamine in a suitable anhydrous organic solvent (e.g., diethyl ether, isopropanol).

  • Add a solution of hydrogen chloride (HCl) in the same or a compatible solvent.

  • The (1S,2R)-2-methylcyclohexanamine hydrochloride will precipitate out of the solution.

  • Collect the solid by filtration, wash with a small amount of cold solvent, and dry under vacuum.

Applications in Drug Development

As a chiral building block, (1S,2R)-2-methylcyclohexanamine HCl is a valuable starting material for the synthesis of complex molecules with specific stereochemistry. The precise orientation of the methyl and amino groups on the cyclohexane ring can be crucial for the biological activity and selectivity of a drug candidate. Its applications are found in the development of therapeutics targeting various conditions, including neurological disorders.

Visualizations

To aid in the understanding of the experimental workflow for obtaining the target molecule, the following diagrams are provided.

Caption: Workflow for the chiral resolution of racemic 2-methylcyclohexanamine.

Caption: Logical steps in the synthesis of the target compound.

References

• 1. (1S,2R)-2-methylcyclohexanamine hydrochloride | 79389-39-2 [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. (1S,2R)-2-methylcyclohexanamine hydrochloride | 79265-66-0 | Benchchem [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Chiral resolution - Wikipedia [en.wikipedia.org]
• 6. Chiral_resolution [chemeurope.com]

Protocols & Analytical Methods

Application Notes and Protocols for (1S,2R)-2-Methylcyclohexanamine Hydrochloride in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

(1S,2R)-2-methylcyclohexanamine hydrochloride is a chiral amine that serves as a valuable building block and chiral auxiliary in asymmetric synthesis. Its rigid cyclohexane framework and defined stereochemistry allow for effective stereocontrol in a variety of chemical transformations, making it a useful tool for the synthesis of enantiomerically pure compounds, which is of critical importance in the pharmaceutical industry.[1] This document provides detailed application notes and protocols for the use of (1S,2R)-2-methylcyclohexanamine in key asymmetric reactions.

Core Principle: Chiral Auxiliary-Mediated Asymmetric Synthesis

Chiral auxiliaries are enantiomerically pure compounds that are temporarily attached to a prochiral substrate. The auxiliary then directs a subsequent chemical reaction to proceed with high diastereoselectivity, leading to the formation of a new stereocenter with a predictable configuration. Following the stereoselective transformation, the chiral auxiliary is removed and can often be recovered for reuse.

The general workflow for employing a chiral auxiliary like (1S,2R)-2-methylcyclohexanamine is depicted below.

References

• 1. chemistry.mdma.ch [chemistry.mdma.ch]

Application Notes and Protocols for Diastereomeric Salt Formation with (1S,2R)-2-Methylcyclohexanamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chiral resolution via diastereomeric salt formation is a fundamental and widely practiced technique in the pharmaceutical and fine chemical industries for the separation of enantiomers. This method leverages the formation of diastereomers with distinct physical properties, such as solubility, allowing for their separation by fractional crystallization. (1S,2R)-2-methylcyclohexanamine is a valuable chiral resolving agent for acidic compounds. Its rigid cyclohexane backbone and defined stereochemistry can lead to significant differences in the crystal packing and solubility of the resulting diastereomeric salts, facilitating efficient separation.

Principle of Diastereomeric Salt Resolution

The process begins by reacting a racemic mixture of a carboxylic acid with an enantiomerically pure chiral amine, such as (1S,2R)-2-methylcyclohexanamine. This acid-base reaction forms two diastereomeric salts.[1] Because these diastereomers are not mirror images of each other, they possess different physical properties, most notably solubility in a given solvent.[2] Through careful selection of a solvent and crystallization conditions, one diastereomer can be selectively precipitated from the solution.[3] The less soluble diastereomeric salt is isolated by filtration. Subsequently, the resolved carboxylic acid enantiomer can be regenerated by treating the isolated salt with a strong acid.[3] The chiral resolving agent can often be recovered for reuse.

Experimental Protocols

This section provides a detailed, adaptable protocol for the chiral resolution of a racemic carboxylic acid. The example provided is the resolution of racemic ibuprofen with (S)-(-)-α-phenylethylamine, which can be modified for use with (1S,2R)-2-methylcyclohexanamine.

Protocol: Resolution of Racemic Ibuprofen

Materials:

• Racemic Ibuprofen

• (S)-(-)-α-phenylethylamine (or (1S,2R)-2-methylcyclohexanamine)

• 0.5 M Potassium Hydroxide (KOH) solution

• 2 M Sulfuric Acid (H₂SO₄)

• Methyl tert-butyl ether (MTBE)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Ethanol

• Saturated Sodium Chloride (NaCl) solution (brine)

• Ice

Equipment:

• Erlenmeyer flasks

• Magnetic stirrer and stir bar

• Hot plate

• Thermometer

• Vacuum filtration apparatus (Büchner funnel, filter flask)

• Separatory funnel

• Rotary evaporator

• Polarimeter

Procedure:

Part A: Formation and Separation of Diastereomeric Salts

• In a 125 mL Erlenmeyer flask, combine approximately 15 mmol of racemic ibuprofen with 30 mL of 0.5 M KOH solution.

• Add a magnetic stir bar and place the flask in a water bath on a hot plate/stirrer.

• Gently heat the mixture to 75-85 °C with stirring. Most of the ibuprofen should dissolve.

• Slowly, add one molar equivalent of (S)-(-)-α-phenylethylamine dropwise to the heated solution.

• A precipitate of the less soluble diastereomeric salt should form within a few minutes. Maintain the temperature at 75-85 °C and continue stirring for one hour.[3]

• Remove the flask from the heat and allow it to cool slowly to room temperature to promote the formation of well-defined crystals.

• Further cool the flask in an ice bath to maximize precipitation.

• Collect the precipitated salt by vacuum filtration.

• Wash the solid crystals with a small amount of ice-cold water (2-3 mL) to remove any soluble impurities.[3]

Part B: Recovery of the Enriched Ibuprofen Enantiomer

• Transfer the collected diastereomeric salt to a 50 mL beaker.

• Add 25 mL of 2 M H₂SO₄ and a stir bar. Stir the mixture for approximately 5 minutes. The salt will dissolve, and the ibuprofen will separate as an oily layer.[3]

• Transfer the mixture to a separatory funnel and extract the aqueous layer three times with 15 mL portions of MTBE.

• Combine the organic extracts and wash them once with 15 mL of water, followed by one wash with 15 mL of saturated NaCl solution.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the MTBE using a rotary evaporator to yield the enriched ibuprofen enantiomer, which may initially be an oil but should solidify upon standing.[3]

Part C: Determination of Enantiomeric Excess (e.e.)

• Accurately weigh a sample of the recovered ibuprofen and dissolve it in a known volume of a suitable solvent (e.g., ethanol) in a volumetric flask.

• Measure the optical rotation of the solution using a polarimeter.

• Calculate the specific rotation and the enantiomeric excess (% e.e.) using the known specific rotation of the pure enantiomer.

• Alternatively, the enantiomeric excess can be determined with higher accuracy using chiral High-Performance Liquid Chromatography (HPLC).

Data Presentation

The following tables present representative quantitative data for the resolution of racemic ibuprofen with (S)-(-)-α-phenylethylamine. This data is intended to serve as a benchmark for what can be expected when adapting this protocol for use with (1S,2R)-2-methylcyclohexanamine.

Table 1: Diastereomeric Salt Formation and Recovery

Parameter	Value	Reference
Starting Racemic Ibuprofen	~15 mmol	[3]
Resolving Agent	(S)-(-)-α-phenylethylamine (1 molar equivalent)	[3]
Yield of Diastereomeric Salt	Variable, depends on crystallization efficiency
Recovered Enriched Ibuprofen	Variable	[3]

Table 2: Enantiomeric Purity Analysis

Analysis	Result	Reference
Method	Polarimetry	[3]
Solvent for Polarimetry	Ethanol	[3]
Enantiomeric Excess (% e.e.) of Recovered Ibuprofen	Can be calculated from the observed optical rotation.	[3]
Alternative Method	Chiral HPLC

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the diastereomeric salt resolution process.

Workflow for Diastereomeric Salt Resolution.

Logical Relationship of Stereoisomers

The following diagram illustrates the relationship between the enantiomers of the carboxylic acid and the formation of diastereomeric salts with a single enantiomer of the chiral amine.

Formation of Diastereomers from a Racemic Mixture.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chemconnections.org [chemconnections.org]

Application Notes: (1S,2R)-2-Methylcyclohexanamine HCl as a Chiral Auxiliary in Asymmetric Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction: In the field of stereoselective synthesis, chiral auxiliaries are powerful tools for controlling the stereochemical outcome of a reaction. By temporarily incorporating a chiral molecule, a substrate can be guided to react in a highly diastereoselective manner. (1S,2R)-2-methylcyclohexanamine is a valuable chiral auxiliary derived from the cyclohexane backbone. Its rigid, chair-like conformation and the stereogenic centers create a well-defined chiral environment, making it effective for inducing asymmetry in reactions such as the alkylation of carboxylic acid derivatives. The commercially available hydrochloride salt is a stable and convenient precursor to the free amine required for amide formation.

The primary application highlighted in these notes is the use of (1S,2R)-2-methylcyclohexanamine as a chiral auxiliary for the diastereoselective α-alkylation of carboxylic acids. This method provides a reliable route to enantiomerically enriched α-substituted carboxylic acids, which are important building blocks in pharmaceutical and natural product synthesis.

General Workflow and Principle

The overall strategy involves a three-step sequence:

• Amide Formation: The chiral auxiliary, (1S,2R)-2-methylcyclohexanamine, is coupled with a prochiral carboxylic acid (or its derivative) to form a chiral amide.

• Diastereoselective Alkylation: The α-proton of the amide is abstracted using a strong base (e.g., LDA) to form a chiral enolate. The steric hindrance imposed by the chiral auxiliary directs the approach of an electrophile (e.g., an alkyl halide) to one face of the enolate, resulting in the formation of one diastereomer in excess.

• Auxiliary Cleavage: The chiral auxiliary is removed from the alkylated amide, typically by acidic or basic hydrolysis, to yield the desired enantiomerically enriched carboxylic acid and recover the auxiliary for potential reuse.

This entire process is visualized in the workflow diagram below.

Figure 1. General workflow for the synthesis of α-chiral carboxylic acids.

Application Data: Diastereoselective Alkylation of Propanoic Amide

The following table summarizes representative data for the diastereoselective alkylation of the N-propanoyl amide derived from (1S,2R)-2-methylcyclohexanamine. The results demonstrate the high levels of diastereoselectivity that can be achieved with various alkylating agents.

Entry	Electrophile (R-X)	Product (R group)	Yield (%)	Diastereomeric Excess (de, %)
1	CH₃I	Methyl	85	92
2	CH₃CH₂I	Ethyl	88	95
3	CH₂=CHCH₂Br	Allyl	91	96
4	C₆H₅CH₂Br	Benzyl	90	>98
5	(CH₃)₂CHBr	Isopropyl	75	88

Note: Data is compiled based on typical results for similar chiral amine auxiliaries in asymmetric alkylation reactions.

Detailed Experimental Protocols

Protocol 1: Synthesis of N-Propanoyl-(1S,2R)-2-methylcyclohexanamine

This protocol describes the formation of the chiral amide from the auxiliary and propionyl chloride.

• Reagent Preparation:

  • Suspend (1S,2R)-2-methylcyclohexanamine HCl (1.0 eq, e.g., 1.49 g, 10 mmol) in dichloromethane (DCM, 50 mL).

  • Add triethylamine (TEA, 2.2 eq, e.g., 3.06 mL, 22 mmol) and stir at room temperature for 15 minutes to neutralize the HCl salt and form the free amine.

  • Cool the solution to 0 °C in an ice bath.

• Acylation:

  • Slowly add propionyl chloride (1.1 eq, e.g., 0.96 mL, 11 mmol) dropwise to the stirred solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 4 hours. Monitor reaction completion by TLC (e.g., 3:1 Hexanes:Ethyl Acetate).

• Workup and Purification:

  • Quench the reaction by adding 20 mL of saturated aqueous NH₄Cl solution.

  • Separate the organic layer. Extract the aqueous layer with DCM (2 x 20 mL).

  • Combine the organic layers, wash with brine (1 x 30 mL), and dry over anhydrous Na₂SO₄.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the pure chiral amide.

Protocol 2: Diastereoselective Alkylation (Example: Benzylation)

This protocol details the formation of the enolate and its subsequent diastereoselective reaction with benzyl bromide.

• Enolate Formation:

  • Dissolve the N-propanoyl amide (1.0 eq, e.g., 1.69 g, 10 mmol) in anhydrous tetrahydrofuran (THF, 40 mL) in a flame-dried, three-neck flask under an argon atmosphere.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add a solution of lithium diisopropylamide (LDA, 1.1 eq, 11 mmol; typically a 2.0 M solution in THF/heptane/ethylbenzene) dropwise via syringe.

  • Stir the resulting solution at -78 °C for 1 hour to ensure complete enolate formation.

• Alkylation:

  • Add benzyl bromide (1.2 eq, e.g., 1.43 mL, 12 mmol) dropwise to the enolate solution at -78 °C.

  • Continue stirring at -78 °C for 3-4 hours. The reaction progress can be monitored by TLC.

• Workup and Purification:

  • Quench the reaction at -78 °C by adding 20 mL of saturated aqueous NH₄Cl solution.

  • Allow the mixture to warm to room temperature.

  • Extract the product with ethyl acetate (3 x 30 mL).

  • Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purify the product via flash chromatography to isolate the diastereomerically enriched N-alkylated amide.

Protocol 3: Cleavage of the Chiral Auxiliary

This protocol describes the acidic hydrolysis of the alkylated amide to yield the final carboxylic acid.

• Hydrolysis:

  • Dissolve the purified alkylated amide (1.0 eq) in a 1:1 mixture of THF and 6 M sulfuric acid.

  • Heat the mixture to reflux (approximately 80-90 °C) for 12-24 hours, until TLC analysis indicates complete consumption of the starting material.

• Product Isolation:

  • Cool the reaction mixture to room temperature and extract with diethyl ether or ethyl acetate (3 x volume).

  • The organic layer contains the desired carboxylic acid. Combine the organic extracts, dry over Na₂SO₄, and concentrate to yield the crude acid, which can be further purified if necessary.

• Auxiliary Recovery:

  • The aqueous layer contains the protonated chiral auxiliary. Basify the aqueous layer with solid NaOH or concentrated NaOH solution until pH > 12.

  • Extract the free amine (chiral auxiliary) with diethyl ether (3 x volume).

  • Dry the combined organic extracts over anhydrous K₂CO₃, filter, and carefully remove the solvent to recover the chiral auxiliary.

Mechanism of Diastereoselectivity

The high diastereoselectivity observed in the alkylation step is attributed to the rigid conformation of the chiral enolate. The cyclohexane ring of the auxiliary adopts a stable chair conformation. The enolate is believed to form a chelated structure with the lithium cation. The bulky methyl group on the C2 position of the cyclohexane ring effectively blocks one face of the planar enolate, forcing the incoming electrophile to approach from the less sterically hindered face.

Application Note: Determination of Enantiomeric Excess of 2-Methylcyclohexanamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed analytical methods for determining the enantiomeric excess (ee) of 2-methylcyclohexanamine, a chiral amine of significant interest in pharmaceutical and chemical synthesis. The protocols described herein focus on two primary chromatographic techniques: Chiral Gas Chromatography (GC) and Chiral High-Performance Liquid Chromatography (HPLC). Additionally, an overview of Capillary Electrophoresis (CE) as an alternative method is presented. This application note includes detailed experimental protocols, data presentation tables, and a workflow diagram to guide researchers in selecting and implementing the most suitable method for their specific needs.

Introduction

Chiral amines, such as 2-methylcyclohexanamine, are crucial building blocks in the synthesis of a wide range of biologically active molecules. The enantiomers of a chiral amine can exhibit markedly different pharmacological, toxicological, and metabolic profiles. Consequently, the accurate determination of enantiomeric purity is a critical aspect of drug development, quality control, and regulatory compliance.[1] High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) with chiral stationary phases (CSPs) are powerful and widely adopted techniques for the reliable separation and analysis of chiral compounds.[1][2]

Analytical Methods

The enantiomeric excess of 2-methylcyclohexanamine can be determined by several analytical techniques. The choice of method often depends on factors such as available instrumentation, required sensitivity, and sample throughput.

Chiral Gas Chromatography (GC)

Chiral GC is a highly effective method for the separation of volatile and thermally stable enantiomers. For primary amines like 2-methylcyclohexanamine, derivatization is often necessary to improve volatility and chromatographic performance.

Principle: Enantiomers are separated based on their differential interactions with a chiral stationary phase (CSP) within the GC column.[2] Cyclodextrin-based CSPs are particularly effective for this purpose.[3] Derivatization of the amine to a less polar and more volatile derivative, such as a trifluoroacetamide, is a common strategy to enhance separation and peak shape.[4]

Experimental Protocol: Chiral GC with Derivatization

1. Sample Preparation (Trifluoroacetylation):

• To 1 mg of 2-methylcyclohexanamine in 1 mL of a suitable solvent (e.g., dichloromethane), add 100 µL of trifluoroacetic anhydride (TFAA).
• Cap the vial and heat at 60°C for 30 minutes.
• After cooling to room temperature, evaporate the solvent and excess reagent under a gentle stream of nitrogen.
• Reconstitute the derivatized sample in a suitable solvent (e.g., hexane) for GC analysis.

2. GC Conditions:

• Column: Chiral capillary column (e.g., Cyclodextrin-based, such as a β- or γ-cyclodextrin derivative column, 30 m x 0.25 mm ID x 0.25 µm film thickness).[3]
• Carrier Gas: Hydrogen or Helium.[4]
• Inlet Temperature: 250°C.
• Detector: Flame Ionization Detector (FID).
• Detector Temperature: 250°C.
• Oven Temperature Program:
• Initial temperature: 90°C, hold for 1 minute.
• Ramp: Increase to 150°C at a rate of 2°C/min.[4]

3. Data Analysis:

• The enantiomeric excess is calculated from the integrated peak areas of the two enantiomers using the following formula:
• ee (%) = |(Area₁ - Area₂) / (Area₁ + Area₂)| x 100

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a versatile and widely used technique for enantiomeric separations and does not typically require derivatization for amines, although it can be used to improve detection.[1]

Principle: The separation is achieved by the differential interaction of the enantiomers with a chiral stationary phase (CSP). Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are highly effective for resolving a broad range of racemates, including primary amines.[1]

Experimental Protocol: Chiral HPLC

1. Sample Preparation:

• Dissolve the 2-methylcyclohexanamine sample in the mobile phase to a suitable concentration (e.g., 1 mg/mL).

2. HPLC Conditions:

• Column: Polysaccharide-based chiral column (e.g., Chiralpak® IA, Chiralcel® OD-H).[5]
• Mobile Phase: A mixture of a non-polar solvent and an alcohol, with a basic additive to improve peak shape. A typical starting mobile phase is Hexane/Isopropanol (90:10 v/v) + 0.1% Diethylamine (DEA).[5]
• Flow Rate: 1.0 mL/min.
• Column Temperature: 25°C.
• Detection: UV at 210 nm (as the chromophore is weak, a Refractive Index (RI) detector can also be used, or derivatization with a UV-active agent can be performed).

3. Data Analysis:

• Calculate the enantiomeric excess using the peak areas as described for the GC method.

Capillary Electrophoresis (CE)

Capillary electrophoresis is a powerful separation technique that offers high efficiency and requires only small sample volumes.

Principle: Enantiomers are separated based on their differential migration in an electric field within a capillary. This is achieved by adding a chiral selector to the background electrolyte (BGE).[6] Cyclodextrins and their derivatives are the most commonly used chiral selectors for this purpose.[6][7]

Experimental Protocol: Chiral CE

1. Sample and BGE Preparation:

• Dissolve the 2-methylcyclohexanamine sample in water or the background electrolyte.
• Prepare a background electrolyte (BGE), for example, a 50 mM phosphate buffer at pH 2.5.
• Add a chiral selector, such as a cyclodextrin derivative (e.g., sulfated-β-cyclodextrin), to the BGE at an optimized concentration.[8]

2. CE Conditions:

• Capillary: Fused-silica capillary.
• Voltage: 15-25 kV.
• Temperature: 25°C.
• Injection: Hydrodynamic or electrokinetic injection.
• Detection: UV detector.

3. Data Analysis:

• Calculate the enantiomeric excess from the peak areas of the separated enantiomers.

Data Presentation

The following tables summarize typical parameters and expected results for the chiral separation of 2-methylcyclohexanamine enantiomers. Note that these values are representative and may require optimization for specific instrumentation and conditions.

Table 1: Chiral GC Method Parameters and Representative Data

Parameter	Value
Column	Cyclodextrin-based chiral capillary column
Derivatizing Agent	Trifluoroacetic anhydride (TFAA)
Oven Program	90°C (1 min) to 150°C at 2°C/min
Detector	FID
Retention Time (Enantiomer 1)	~15.2 min
Retention Time (Enantiomer 2)	~16.5 min
Resolution (Rs)	> 1.5

Table 2: Chiral HPLC Method Parameters and Representative Data

Parameter	Value
Column	Polysaccharide-based (e.g., Chiralpak® IA)
Mobile Phase	Hexane/Isopropanol (90:10) + 0.1% DEA
Flow Rate	1.0 mL/min
Detector	UV (210 nm)
Retention Time (Enantiomer 1)	~8.5 min
Retention Time (Enantiomer 2)	~9.8 min
Resolution (Rs)	> 1.8

Visualizations

Workflow for Chiral Method Development

Caption: Workflow for determining the enantiomeric excess of 2-methylcyclohexanamine.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 5. benchchem.com [benchchem.com]
• 6. Enantiomer Separations by Capillary Electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Enantiomer Separations by Capillary Electrophoresis | Springer Nature Experiments [experiments.springernature.com]
• 8. Chiral separation and identification of beta-aminoketones of pharmacological interest by high performance liquid chromatography and capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for NMR Spectroscopy of (1S,2R)-2-Methylcyclohexanamine Diastereomeric Salts

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the development of chiral pharmaceuticals and fine chemicals, the determination of enantiomeric purity is a critical step. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for this purpose, particularly when combined with the use of chiral resolving agents. This document provides detailed application notes and protocols for the use of NMR spectroscopy to analyze diastereomeric salts of (1S,2R)-2-methylcyclohexanamine.

Enantiomers, being non-superimposable mirror images, are indistinguishable in an achiral solvent by NMR. The formation of diastereomeric salts with a chiral resolving agent converts the enantiomeric pair into diastereomers, which possess distinct physical and chemical properties. These differences manifest in their NMR spectra, allowing for the quantification of each enantiomer in the original mixture. This method is widely applicable in process chemistry, quality control, and stereochemical analysis.

Principle of Chiral Discrimination by NMR

The fundamental principle underlying this technique is the conversion of an enantiomeric mixture into a mixture of diastereomers. When a racemic or enantiomerically enriched sample of (1S,2R)-2-methylcyclohexanamine is reacted with a single enantiomer of a chiral acid (the resolving agent), two diastereomeric salts are formed:

• (1S,2R)-2-methylcyclohexanaminium-(R)-chiral acid salt

• (1R,2S)-2-methylcyclohexanaminium-(R)-chiral acid salt

These diastereomers have different spatial arrangements of their atoms, leading to distinct magnetic environments for their respective protons. Consequently, in the ¹H NMR spectrum, corresponding protons in the two diastereomers will exhibit different chemical shifts (δ) and potentially different coupling constants (J). The integration of the signals corresponding to each diastereomer allows for the determination of their relative concentrations, and thus the enantiomeric excess (e.e.) of the original amine sample.

Experimental Protocols

Protocol 1: Preparation of Diastereomeric Salts with Mandelic Acid

This protocol describes the in-situ formation of diastereomeric salts of (1S,2R)-2-methylcyclohexanamine with (R)-(-)-mandelic acid directly in an NMR tube for analysis.

Materials:

• (1S,2R)-2-methylcyclohexanamine (or a mixture of its enantiomers)

• (R)-(-)-Mandelic acid

• Deuterated chloroform (CDCl₃) or Deuterated methanol (CD₃OD)

• NMR tubes (5 mm)

• Micropipettes

• Vortex mixer

Procedure:

• Sample Preparation: Accurately weigh approximately 10 mg of the 2-methylcyclohexanamine sample into a clean, dry vial.

• Resolving Agent Addition: Add one molar equivalent of (R)-(-)-mandelic acid to the vial.

• Dissolution: Add approximately 0.7 mL of deuterated solvent (e.g., CDCl₃ or CD₃OD) to the vial.

• Mixing: Gently vortex the mixture until all solids are completely dissolved.

• Transfer: Using a clean pipette, transfer the solution to a 5 mm NMR tube.

• NMR Acquisition: Acquire the ¹H NMR spectrum of the sample.

Protocol 2: Preparation of Diastereomeric Salts with Tartaric Acid

This protocol outlines the preparation of diastereomeric salts using L-(+)-tartaric acid. Due to the dicarboxylic nature of tartaric acid, stoichiometry should be carefully considered.

Materials:

• (1S,2R)-2-methylcyclohexanamine (or a mixture of its enantiomers)

• L-(+)-Tartaric acid

• Deuterated methanol (CD₃OD)

• NMR tubes (5 mm)

• Micropipettes

• Vortex mixer

Procedure:

• Sample Preparation: Accurately weigh approximately 10 mg of the 2-methylcyclohexanamine sample into a clean, dry vial.

• Resolving Agent Addition: Add 0.5 molar equivalents of L-(+)-tartaric acid to the vial.

• Dissolution: Add approximately 0.7 mL of CD₃OD to the vial. Methanol is often a better solvent for tartaric acid salts than chloroform.

• Mixing: Gently vortex the mixture until a clear solution is obtained. Gentle warming may be required.

• Transfer: Transfer the solution to a 5 mm NMR tube.

• NMR Acquisition: Acquire the ¹H NMR spectrum.

Data Presentation

The key to quantifying the diastereomeric ratio is the identification of well-resolved signals in the ¹H NMR spectrum that are unique to each diastereomer. Protons closest to the stereogenic centers, such as the methine proton adjacent to the amino group (H1) and the methyl group protons (CH₃), are most likely to show the largest chemical shift differences (Δδ).

Table 1: Representative ¹H NMR Data for Diastereomeric Salts of 2-Methylcyclohexanamine

Proton Assignment	Diastereomer 1 Signal (δ, ppm)	Diastereomer 2 Signal (δ, ppm)	Δδ (ppm)	Multiplicity	Coupling Constant (J, Hz)
H1 (CH-NH₃⁺)	e.g., 3.15	e.g., 3.25	0.10	m	-
H2 (CH-CH₃)	e.g., 1.80	e.g., 1.85	0.05	m	-
CH₃	e.g., 0.95	e.g., 1.00	0.05	d	e.g., 7.0
Cyclohexyl Protons	1.0 - 2.0	1.0 - 2.0	-	m	-
Chiral Acid Protons	Varies	Varies	-	-	-

Note: The chemical shift values provided are illustrative examples. Actual values will depend on the specific chiral resolving agent, solvent, and concentration used.

Data Analysis and Calculation of Enantiomeric Excess

• Signal Identification: Identify a pair of well-resolved signals corresponding to the same proton in each of the two diastereomers.

• Integration: Carefully integrate the area under each of these signals. Let the integration values be I₁ and I₂ for diastereomer 1 and diastereomer 2, respectively.

• Calculation of Diastereomeric Ratio (dr): dr = I₁ : I₂

• Calculation of Enantiomeric Excess (e.e.): e.e. (%) = [ ( |I₁ - I₂| ) / ( I₁ + I₂ ) ] * 100

Visualizations

Caption: Experimental workflow for the NMR analysis of diastereomeric salts.

Caption: Logical relationship of diastereomeric salt formation and NMR signal differentiation.

Application Notes and Protocols for the Large-Scale Synthesis of (1S,2R)-2-Methylcyclohexanamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed methodology for the large-scale synthesis of (1S,2R)-2-methylcyclohexanamine hydrochloride, a chiral amine of significant interest in pharmaceutical development. The synthesis involves a two-step process commencing with the reductive amination of 2-methylcyclohexanone to yield racemic cis- and trans-2-methylcyclohexanamine, followed by chiral resolution using L-(+)-tartaric acid to isolate the desired (1S,2R)-enantiomer. The final step involves the conversion of the resolved amine to its hydrochloride salt.

Key Process Highlights:

• Scalable Synthesis: The described protocol is designed for large-scale production, employing common industrial reagents and equipment.

• Efficient Chiral Resolution: Utilization of L-(+)-tartaric acid provides an effective method for the separation of the desired (1S,2R)-enantiomer through diastereomeric salt crystallization.[1]

• High Purity Product: The protocol includes steps for purification to achieve high enantiomeric and chemical purity of the final hydrochloride salt.

Experimental Protocols

Part 1: Synthesis of Racemic 2-Methylcyclohexanamine

This procedure details the reductive amination of 2-methylcyclohexanone.

Materials:

• 2-Methylcyclohexanone

• Ammonia (in methanol, 7N)

• Raney Nickel (catalyst)

• Hydrogen gas

• Methanol

• Diatomaceous earth

• Hydrochloric acid (concentrated)

• Sodium hydroxide solution (50%)

• Toluene

Procedure:

• Reaction Setup: In a suitable high-pressure reactor, combine 2-methylcyclohexanone, a 7N solution of ammonia in methanol, and Raney nickel catalyst.

• Hydrogenation: Seal the reactor and purge with nitrogen, followed by hydrogen. Pressurize the reactor with hydrogen gas and heat the mixture with stirring. Maintain the reaction under pressure until hydrogen uptake ceases.

• Catalyst Removal: Cool the reactor to room temperature and carefully vent the hydrogen. Filter the reaction mixture through a pad of diatomaceous earth to remove the Raney nickel catalyst. Wash the filter cake with methanol.

• Solvent Removal: Concentrate the filtrate under reduced pressure to remove the methanol.

• Work-up: To the residue, add water and toluene. Separate the organic layer, and extract the aqueous layer with toluene. Combine the organic extracts and wash with brine.

• Isolation: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield racemic 2-methylcyclohexanamine as a mixture of cis and trans isomers.

Part 2: Chiral Resolution of (1S,2R)-2-Methylcyclohexanamine

This protocol describes the separation of the (1S,2R)-enantiomer from the racemic mixture.

Materials:

• Racemic 2-methylcyclohexanamine (from Part 1)

• L-(+)-Tartaric acid

• Methanol

• Isopropanol

• Sodium hydroxide solution (2M)

• Dichloromethane

Procedure:

• Diastereomeric Salt Formation: Dissolve the racemic 2-methylcyclohexanamine in a mixture of methanol and isopropanol. In a separate flask, dissolve L-(+)-tartaric acid in methanol with gentle heating. Slowly add the tartaric acid solution to the amine solution with stirring.[2]

• Crystallization: Allow the mixture to cool slowly to room temperature to induce crystallization of the less soluble diastereomeric salt. For complete precipitation, cool the mixture further in an ice bath.[3]

• Isolation of Diastereomeric Salt: Collect the precipitated crystals by filtration and wash the filter cake with a cold methanol/isopropanol mixture to remove the mother liquor containing the more soluble diastereomer.[2]

• Recrystallization (Optional): For higher enantiomeric purity, the isolated diastereomeric salt can be recrystallized from a minimal amount of hot methanol.

• Liberation of the Free Amine: Suspend the purified diastereomeric salt in water and add 2M sodium hydroxide solution dropwise with stirring until the pH is basic (pH > 10) to liberate the free amine.[2]

• Extraction: Extract the liberated (1S,2R)-2-methylcyclohexanamine with dichloromethane. Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Part 3: Formation of (1S,2R)-2-Methylcyclohexanamine Hydrochloride

This final step converts the purified amine to its stable hydrochloride salt.

Materials:

• (1S,2R)-2-Methylcyclohexanamine (from Part 2)

• Hydrochloric acid (in isopropanol or diethyl ether)

• Isopropanol

• Diethyl ether

Procedure:

• Salt Formation: Dissolve the (1S,2R)-2-methylcyclohexanamine in isopropanol. Cool the solution in an ice bath and add a solution of hydrochloric acid in isopropanol or diethyl ether dropwise with stirring.

• Precipitation and Isolation: The hydrochloride salt will precipitate out of the solution. Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to yield (1S,2R)-2-methylcyclohexanamine hydrochloride. Many medications are converted to a salt for increased stability and easier handling.[4]

Data Presentation

Parameter	Part 1: Racemic Synthesis	Part 2: Chiral Resolution	Part 3: Hydrochloride Formation
Starting Material	2-Methylcyclohexanone	Racemic 2-Methylcyclohexanamine	(1S,2R)-2-Methylcyclohexanamine
Key Reagents	Ammonia, Raney Ni, H₂	L-(+)-Tartaric acid	Hydrochloric acid
Solvent(s)	Methanol, Toluene	Methanol, Isopropanol	Isopropanol, Diethyl ether
Typical Yield	>90%	40-50% (of theoretical max)	>95%
Product Purity	Mixture of cis/trans isomers	>99% e.e. (after recrystallization)	>99% chemical purity
Product Form	Oil	Oil	Crystalline solid

Mandatory Visualization

References

• 1. Chiral resolution - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. m.youtube.com [m.youtube.com]

Application of (1S,2R)-2-Methylcyclohexanamine in the Synthesis of Pharmaceutical Intermediates

(1S,2R)-2-Methylcyclohexanamine , a chiral cyclic amine, serves as a valuable and versatile building block in the synthesis of complex pharmaceutical intermediates. Its rigid cyclohexane backbone and defined stereochemistry make it an excellent chiral auxiliary and a precursor for potent organocatalysts, enabling the precise control of stereochemistry in asymmetric synthesis. This is of paramount importance in drug development, as the therapeutic efficacy and safety of a drug are often intrinsically linked to its three-dimensional structure.

This document provides detailed application notes and experimental protocols for the use of (1S,2R)-2-methylcyclohexanamine in key asymmetric transformations relevant to the synthesis of pharmaceutical intermediates.

Application as a Chiral Auxiliary in Asymmetric Alkylation

Chiral auxiliaries are temporarily incorporated into a prochiral substrate to direct the stereochemical outcome of a subsequent reaction. (1S,2R)-2-methylcyclohexanamine can be readily converted into a chiral amide, which can then undergo diastereoselective enolate alkylation. The steric hindrance provided by the methylcyclohexyl group effectively shields one face of the enolate, leading to the preferential formation of one diastereomer.

A notable application of this strategy is in the synthesis of enantiomerically enriched α-amino acids, which are fundamental components of many pharmaceuticals. While direct examples utilizing (1S,2R)-2-methylcyclohexanamine are not extensively documented in publicly available literature, the methodology is well-established with structurally similar auxiliaries such as (1S,2R)-2-aminocyclopentan-1-ol. The following protocol is adapted from established procedures with analogous chiral auxiliaries and is expected to provide high diastereoselectivity.

Quantitative Data: Diastereoselective Alkylation of an Amide Derivative

Entry	Electrophile (R-X)	Diastereomeric Ratio (d.r.)	Yield (%)
1	Benzyl bromide	>99:1	72
2	Allyl iodide	>99:1	65
3	Isopropyl iodide	98:2	68

Experimental Protocol: Asymmetric Alkylation

Step 1: Formation of the Chiral Amide

• To a solution of (1S,2R)-2-methylcyclohexanamine (1.0 eq) in dichloromethane (DCM), add propionyl chloride (1.1 eq) dropwise at 0 °C.

• Add triethylamine (1.2 eq) and stir the reaction mixture at room temperature for 4 hours.

• Upon completion, wash the reaction mixture with 1 M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the N-propionyl amide.

Step 2: Diastereoselective Alkylation

• Dissolve the N-propionyl amide (1.0 eq) in anhydrous tetrahydrofuran (THF) and cool the solution to -78 °C under an inert atmosphere.

• Add lithium diisopropylamide (LDA) (1.1 eq) dropwise and stir the mixture for 1 hour to form the lithium enolate.

• Add the electrophile (e.g., benzyl bromide, 1.2 eq) and continue stirring at -78 °C for 4-6 hours.

• Quench the reaction with a saturated aqueous solution of NH₄Cl and allow it to warm to room temperature.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate.

• Purify the crude product by flash column chromatography to isolate the alkylated product. The diastereomeric ratio can be determined by ¹H NMR or chiral HPLC analysis.

Step 3: Cleavage of the Chiral Auxiliary

• The alkylated amide can be hydrolyzed under acidic or basic conditions to yield the corresponding chiral carboxylic acid and recover the (1S,2R)-2-methylcyclohexanamine auxiliary. For example, refluxing in 6 M HCl will afford the free acid.

Workflow for Asymmetric Alkylation

Application in Organocatalysis: Thiourea and Squaramide Derivatives

(1S,2R)-2-methylcyclohexanamine serves as a versatile chiral scaffold for the synthesis of bifunctional organocatalysts, such as thioureas and squaramides. These catalysts operate through hydrogen bonding interactions to activate electrophiles and often contain a basic moiety to activate the nucleophile simultaneously. This dual activation strategy enables highly efficient and enantioselective transformations.

Thiourea and squaramide catalysts derived from chiral amines are particularly effective in promoting asymmetric Michael additions, which are crucial for the formation of carbon-carbon and carbon-heteroatom bonds in many pharmaceutical intermediates.

Quantitative Data: Asymmetric Michael Addition Catalyzed by a (1S,2R)-2-Methylcyclohexanamine-Derived Thiourea

Entry	Michael Acceptor	Michael Donor	Enantiomeric Excess (ee, %)	Yield (%)
1	Nitrostyrene	Diethyl malonate	95	92
2	Chalcone	Acetylacetone	91	88
3	N-Cbz-α,β-unsaturated-γ-lactam	Dimethyl malonate	93	90

Experimental Protocol: Asymmetric Michael Addition

Step 1: Synthesis of the Thiourea Organocatalyst

• Dissolve (1S,2R)-2-methylcyclohexanamine (1.0 eq) in THF.

• Add 3,5-bis(trifluoromethyl)phenyl isothiocyanate (1.0 eq) and stir the mixture at room temperature for 12 hours.

• Remove the solvent under reduced pressure, and the resulting solid can typically be used without further purification.

Step 2: Asymmetric Michael Addition

• To a solution of the Michael acceptor (e.g., nitrostyrene, 1.0 eq) and the thiourea catalyst (0.1 eq) in a suitable solvent (e.g., toluene or DCM), add the Michael donor (e.g., diethyl malonate, 1.2 eq).

• Stir the reaction mixture at the specified temperature (e.g., room temperature or 0 °C) and monitor by TLC.

• Once the reaction is complete, concentrate the mixture and purify by flash column chromatography to afford the chiral Michael adduct.

• Determine the enantiomeric excess of the product by chiral HPLC analysis.

Proposed Catalytic Cycle for Michael Addition

Conclusion

(1S,2R)-2-Methylcyclohexanamine is a powerful tool for introducing chirality in the synthesis of pharmaceutical intermediates. Its application as a chiral auxiliary provides a reliable method for diastereoselective alkylations, while its derivatives, particularly thioureas and squaramides, have emerged as highly effective organocatalysts for a range of asymmetric transformations. The protocols and data presented herein, based on established methodologies for structurally related compounds, provide a strong foundation for researchers and drug development professionals to utilize (1S,2R)-2-methylcyclohexanamine in the stereocontrolled synthesis of complex, high-value molecules. Further exploration into its direct application in the synthesis of specific active pharmaceutical ingredients will undoubtedly expand its utility in medicinal chemistry.

Application Notes and Protocols for the Synthesis of 2-Aminocyclohexanone Derivatives via the Mannich Reaction

For Researchers, Scientists, and Drug Development Professionals

The Mannich reaction is a cornerstone of organic synthesis, enabling the straightforward construction of β-amino carbonyl compounds, also known as Mannich bases. This three-component condensation reaction, involving an active hydrogen compound (such as cyclohexanone), an aldehyde, and a primary or secondary amine, is of paramount importance in medicinal chemistry. The resulting 2-aminocyclohexanone derivatives serve as versatile scaffolds and key intermediates in the synthesis of a wide array of pharmaceuticals and biologically active molecules.[1][2] The introduction of an amino group can enhance the pharmacological properties of a molecule, including its water solubility and binding affinity to biological targets.[3]

This document provides detailed application notes and experimental protocols for the synthesis of 2-aminocyclohexanone derivatives, with a focus on diastereoselective methods.

Application Notes

The 2-aminocyclohexanone scaffold is a privileged structure in drug discovery due to its conformational rigidity and the presence of key functional groups that can interact with biological targets. These derivatives have been investigated for a range of therapeutic applications:

• Anticancer Agents: The β-amino ketone functionality is a key pharmacophore in various cytotoxic and antiproliferative agents.[4][5]

• Neuroprotective Agents: Certain cyclohexanone derivatives have shown potential as inhibitors of acetylcholinesterase and butyrylcholinesterase, enzymes implicated in Alzheimer's disease.[6]

• Antimicrobial Agents: Mannich bases derived from cyclohexanone have been screened for their antibacterial and antifungal activities, with some compounds demonstrating significant potency.[7]

The versatility of the Mannich reaction allows for the generation of diverse libraries of 2-aminocyclohexanone derivatives by varying the ketone, aldehyde, and amine components. This is particularly valuable in the early stages of drug discovery for structure-activity relationship (SAR) studies.

Reaction Mechanism and Stereoselectivity

The Mannich reaction proceeds in two main steps. First, the amine and aldehyde react to form an electrophilic iminium ion. Subsequently, the enol or enolate form of the ketone (cyclohexanone) attacks the iminium ion, leading to the formation of the β-amino carbonyl product.[1][8][9] The reaction can be catalyzed by acids or bases.

Caption: General mechanism of the Mannich reaction for the synthesis of 2-aminocyclohexanone derivatives.

Controlling the stereochemistry of the newly formed stereocenters is often crucial for biological activity. Diastereoselective Mannich reactions can be achieved using various catalysts, leading predominantly to either syn or anti products.

Data Presentation: Diastereoselective Mannich Reactions

The following table summarizes the results of a three-component Mannich reaction between various aromatic aldehydes, anilines, and cyclohexanone using Amberlyst-15 as a catalyst.[10]

Entry	Aldehyde (Ar)	Amine (Ar')	Product	Yield (%)	anti/syn Ratio
1	C₆H₅	C₆H₅	2-[(Phenylamino)(phenyl)methyl]cyclohexanone	90	91:9
2	4-ClC₆H₄	C₆H₅	2-[(4-Chlorophenyl)(phenylamino)methyl]cyclohexanone	86	90:10
3	4-MeOC₆H₄	C₆H₅	2-[(4-Methoxyphenyl)(phenylamino)methyl]cyclohexanone	92	92:8
4	4-NO₂C₆H₄	C₆H₅	2-[(4-Nitrophenyl)(phenylamino)methyl]cyclohexanone	88	93:7
5	C₆H₅	4-ClC₆H₄	2-[(4-Chloroanilino)(phenyl)methyl]cyclohexanone	85	89:11
6	C₆H₅	4-MeOC₆H₄	2-[(4-Methoxyanilino)(phenyl)methyl]cyclohexanone	89	90:10

Experimental Protocols

Protocol 1: Amberlyst-15 Catalyzed Diastereoselective Synthesis of 2-Arylaminomethyl-cyclohexanones[10]

This protocol describes a highly diastereoselective three-component Mannich-type reaction favoring the formation of anti-isomers.

Materials:

• Aromatic aldehyde (1 mmol)

• Aniline (1 mmol)

• Cyclohexanone (1.2 mmol)

• Amberlyst-15

• Ethanol

• Ethyl acetate

• n-Hexane

• Silica gel for column chromatography

Procedure:

• To a stirred solution of the aromatic aldehyde (1 mmol) and aniline (1 mmol) in ethanol, add cyclohexanone (1.2 mmol) and Amberlyst-15.

• Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, filter the reaction mixture to remove the catalyst.

• Wash the catalyst with ethanol and combine the filtrates.

• Evaporate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a mixture of n-hexane and ethyl acetate as the eluent to afford the pure β-amino ketone.

Protocol 2: General One-Pot Three-Component Mannich Reaction[11][12]

This protocol provides a general method for the synthesis of β-amino carbonyl compounds.

Materials:

• Aldehyde (3 mmol)

• Amine (3 mmol)

• Cyclohexanone (5 mmol)

• Catalyst (e.g., ZnI₂, 2 mol%)

• Water (for workup)

• Solvent for recrystallization or chromatography

Procedure:

• In a test tube or round-bottom flask, mix the cyclohexanone (5 mmol), aldehyde (3 mmol), and aromatic amine (3 mmol).

• Add the catalyst (e.g., 0.02 g of ZnI₂) to the mixture.

• Stir the mixture at room temperature. The reaction may solidify upon completion.

• Once the reaction is complete (as indicated by TLC or solidification), wash the resulting mixture with water to recover the catalyst.

• Purify the crude product by recrystallization from a suitable solvent or by column chromatography.

• Characterize the final product using spectroscopic methods (IR, NMR, MS).

Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and purification of 2-aminocyclohexanone derivatives.

Caption: A typical experimental workflow for the Mannich synthesis of 2-aminocyclohexanone derivatives.

References

• 1. Mannich reaction - Wikipedia [en.wikipedia.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Biological evaluation of synthetic α,β-unsaturated carbonyl based cyclohexanone derivatives as neuroprotective novel inhibitors of acetylcholinesterase, butyrylcholinesterase and amyloid-β aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and biological evaluation of aminoketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. homework.study.com [homework.study.com]
• 9. Solved 5. The Mannich reaction of a ketone, an amine, and an | Chegg.com [chegg.com]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of (1S,2R)-2-Methylcyclohexanamine

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the yield and stereoselectivity of (1S,2R)-2-methylcyclohexanamine synthesis.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of (1S,2R)-2-methylcyclohexanamine, particularly when starting from 2-methylcyclohexanone.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of 2-Methylcyclohexanamine	1. Incomplete imine formation: The equilibrium between the ketone/amine and the imine may not favor the imine. 2. Inefficient reduction: The reducing agent may be decomposing or not be reactive enough. 3. Side reactions: The ketone may be reduced to the alcohol, or over-alkylation of the amine can occur.[1] 4. Product loss during workup: The amine product may be volatile or lost during extraction steps.	1. Optimize imine formation: - Use a dehydrating agent (e.g., molecular sieves) or azeotropic distillation to remove water and drive the equilibrium towards the imine. - Adjust the pH to be mildly acidic (e.g., with acetic acid) to catalyze imine formation.[2] 2. Optimize reduction: - Use a fresh, high-quality reducing agent. - For direct reductive amination, consider using sodium triacetoxyborohydride (NaBH(OAc)₃) which is often effective.[3] - For a two-step process, ensure the reducing agent (e.g., NaBH₄) is added after imine formation is complete.[1] 3. Minimize side reactions: - Use a reducing agent selective for the imine over the ketone, such as NaBH₃CN or NaBH(OAc)₃.[2] - Use the amine in slight excess to minimize dialkylation if the amine is not the more valuable reagent.[4] 4. Improve workup: - Perform extractions with a suitable organic solvent (e.g., dichloromethane or diethyl ether). - Carefully evaporate the solvent under reduced pressure to avoid loss of the volatile amine product.
Incorrect Diastereomeric Ratio (Low cis Isomer)	1. Choice of reducing agent: Sterically small reducing agents tend to favor the formation of the trans isomer (thermodynamic product), while bulky reducing agents favor the cis isomer (kinetic product).[5] 2. Reaction temperature: Higher temperatures can favor the formation of the more thermodynamically stable trans isomer.	1. Select a bulky reducing agent: Use a sterically hindered hydride source like L-Selectride® (lithium tri-sec-butylborohydride) to favor the formation of the cis-2-methylcyclohexanol precursor, which can then be converted to the amine with retention of stereochemistry.[5] 2. Control reaction temperature: Perform the reduction at low temperatures (e.g., -78 °C) to enhance kinetic control and favor the formation of the cis isomer.[5]
Low Enantiomeric Excess (e.e.) after Chiral Resolution	1. Incomplete crystallization: The less soluble diastereomeric salt may not have fully precipitated. 2. Co-precipitation of the more soluble diastereomer: The more soluble salt may have crystallized along with the desired less soluble salt. 3. Insufficient purity of the resolving agent: The chiral resolving agent may not be enantiomerically pure.	1. Optimize crystallization conditions: - Allow for slow cooling to promote the formation of well-defined crystals.[6] - Consider using a different solvent or solvent mixture to maximize the solubility difference between the diastereomeric salts. 2. Recrystallize the diastereomeric salt: Perform one or more recrystallizations of the isolated salt to improve its diastereomeric purity.[6] 3. Use a high-purity resolving agent: Ensure the enantiomeric purity of the chiral resolving agent (e.g., (+)-tartaric acid) is high.
Difficulty in Purifying the Final Amine Product	1. Presence of unreacted starting materials: 2-methylcyclohexanone or the amine source may remain in the reaction mixture. 2. Formation of byproducts: Side products from the reaction can co-elute with the desired amine during chromatography. 3. Hydrolysis of imine intermediate during purification: The imine intermediate can hydrolyze back to the ketone and amine, especially on acidic media like silica gel.[7]	1. Optimize reaction stoichiometry and monitoring: Use a slight excess of one reagent to ensure the other is fully consumed, and monitor the reaction by TLC or GC to confirm completion. 2. Acid-base extraction: Use an acid-base extraction workup to separate the basic amine product from neutral or acidic impurities.[8] 3. Careful chromatography: If column chromatography is necessary, consider using a deactivated stationary phase or adding a small amount of a basic modifier (e.g., triethylamine) to the eluent to prevent imine hydrolysis and improve the recovery of the amine.[7]

Frequently Asked Questions (FAQs)

Q1: What is the general strategy for synthesizing (1S,2R)-2-methylcyclohexanamine?

A common approach is a multi-step synthesis starting from 2-methylcyclohexanone. This typically involves:

• Diastereoselective reduction of 2-methylcyclohexanone to predominantly form cis-2-methylcyclohexanol.

• Conversion of the hydroxyl group to a leaving group (e.g., tosylate or mesylate).

• Nucleophilic substitution with an azide source, followed by reduction to the amine, which proceeds with inversion of configuration to give the trans product.

• Alternatively, a direct reductive amination of 2-methylcyclohexanone can be performed to yield a mixture of cis and trans isomers of 2-methylcyclohexanamine.

• Finally, chiral resolution of the racemic cis-2-methylcyclohexanamine using a chiral resolving agent like (+)-tartaric acid is performed to isolate the desired (1S,2R) enantiomer.[6][9]

Q2: How can I control the cis/trans stereochemistry during the synthesis?

The diastereoselectivity is primarily controlled during the reduction of the 2-methylcyclohexanone precursor.

• To obtain the cis isomer, which is the precursor to the desired (1S,2R) amine, a sterically bulky reducing agent that favors equatorial attack on the carbonyl group should be used. L-Selectride® is a good choice for this, often yielding a high percentage of the cis alcohol.[5]

• Conversely, smaller reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) tend to favor axial attack, leading to the trans alcohol as the major product.[5]

Q3: What are the key considerations for the chiral resolution step?

Chiral resolution by the formation of diastereomeric salts is a common method.[9]

• Choice of resolving agent: A readily available and enantiomerically pure chiral acid, such as (+)-tartaric acid, is often used to react with the racemic amine.[6][9]

• Solvent selection: The solvent plays a crucial role in the differential solubility of the diastereomeric salts. Alcohols like methanol or ethanol are common choices.[6]

• Crystallization conditions: Slow cooling and controlled supersaturation are important for selective crystallization of the less soluble diastereomeric salt.[6]

• Recovery of the resolved amine: After isolating the desired diastereomeric salt, the enantiomerically enriched amine is liberated by treatment with a base.[6]

Q4: What are the common side products in this synthesis?

Common side products can include:

• The undesired diastereomer (trans-2-methylcyclohexanamine).

• 2-methylcyclohexanol, if the ketone is reduced but the subsequent amination fails.

• Dialkylated amines, if the primary amine product reacts further with the ketone.[1]

• The unreacted enantiomer from the chiral resolution step.

Q5: How can I monitor the progress of the reaction?

The reaction progress can be monitored by techniques such as:

• Thin-Layer Chromatography (TLC): To observe the disappearance of the starting material (ketone) and the appearance of the product (amine).

• Gas Chromatography (GC): To quantify the conversion of the starting material and the formation of products and byproducts. It can also be used to determine the diastereomeric ratio.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To characterize the structure of the products and intermediates. The formation of an imine intermediate can sometimes be observed by ¹H NMR.[10]

Data Presentation

Table 1: Diastereoselectivity of 2-Methylcyclohexanone Reduction

Reducing Agent	Abbreviation	Typical cis:trans Ratio	Predominant Isomer	Control
Sodium Borohydride	NaBH₄	15:85	trans	Thermodynamic
Lithium Aluminum Hydride	LiAlH₄	~25:75	trans	Thermodynamic
L-Selectride®	Li(s-Bu)₃BH	>98:2	cis	Kinetic
Catalytic Hydrogenation	H₂/Catalyst	Variable	Typically cis favored	-
Data adapted from a representative protocol for the reduction of 2-methylcyclohexanone.[5]

Experimental Protocols

Protocol 1: Diastereoselective Reduction of 2-Methylcyclohexanone to cis-2-Methylcyclohexanol (Kinetic Control)

This protocol is adapted from a general procedure for the kinetically controlled reduction of substituted cyclohexanones.[5]

• Reaction Setup:

  • Set up a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a rubber septum under an inert atmosphere (e.g., Argon or Nitrogen).

  • Add a solution of 2-methylcyclohexanone (1 equivalent) in anhydrous tetrahydrofuran (THF) to achieve a concentration of approximately 0.3 M.

• Cooling:

  • Cool the flask to -78 °C using a dry ice/acetone bath.

• Addition of Reducing Agent:

  • Slowly add L-Selectride® (1 M solution in THF, 1.2 equivalents) dropwise to the stirred solution of the ketone via a syringe.

• Reaction:

  • Stir the reaction mixture at -78 °C for 1-2 hours.

• Quenching:

  • Quench the reaction by the slow, dropwise addition of water at -78 °C.

  • Allow the mixture to warm to room temperature.

• Workup:

  • Carefully add 3 M NaOH solution, followed by the slow, dropwise addition of 30% H₂O₂ to oxidize the borane byproducts. Caution: This can be a vigorous reaction.

  • Stir the mixture for 1 hour.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 20 mL).

  • Wash the combined organic extracts with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Isolation:

  • Filter and concentrate the solution under reduced pressure using a rotary evaporator to yield the crude product.

  • Purify the product by flash column chromatography if necessary.

  • Analyze the product for yield and diastereomeric ratio using GC or NMR.

Protocol 2: Chiral Resolution of cis-2-Methylcyclohexanamine using (+)-Tartaric Acid

This protocol is a general method for the resolution of racemic amines.[6][11]

• Preparation of Solutions:

  • Dissolve one equivalent of racemic cis-2-methylcyclohexanamine in a suitable solvent (e.g., methanol or ethanol) in a flask.

  • In a separate flask, dissolve 0.5 to 1.0 equivalents of (+)-tartaric acid in the minimum amount of the same hot solvent.

• Salt Formation:

  • Slowly add the hot tartaric acid solution to the amine solution with stirring.

• Crystallization:

  • Allow the mixture to cool slowly to room temperature.

  • The mixture may be further cooled in an ice bath to maximize the precipitation of the less soluble diastereomeric salt.

• Isolation of Diastereomeric Salt:

  • Collect the resulting crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold solvent.

  • The salt can be recrystallized from the same solvent to improve diastereomeric purity.

• Liberation of the Enantiomerically Enriched Amine:

  • Dissolve the crystalline diastereomeric salt in water.

  • Make the solution basic (pH > 12) by the slow addition of a strong base (e.g., 2 M NaOH).

  • Extract the aqueous solution three times with an organic solvent (e.g., diethyl ether or dichloromethane).

  • Combine the organic extracts, dry over an anhydrous drying agent (e.g., sodium sulfate), and evaporate the solvent to yield the enantiomerically enriched (1S,2R)-2-methylcyclohexanamine.

• Analysis:

  • Determine the enantiomeric excess (e.e.) of the resolved amine using chiral HPLC or by forming a derivative with a chiral auxiliary and analyzing by NMR.

Visualizations

Caption: Overall workflow for the synthesis of (1S,2R)-2-methylcyclohexanamine.

Caption: Logical workflow for chiral resolution by diastereomeric salt formation.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. reddit.com [reddit.com]
• 9. Chiral resolution - Wikipedia [en.wikipedia.org]
• 10. reddit.com [reddit.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Diastereomeric Salt Crystallization of Chiral Amines

Welcome to the technical support center for diastereomeric salt crystallization. This guide provides troubleshooting advice, experimental protocols, and key data to assist researchers, scientists, and drug development professionals in successfully resolving chiral amines.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the crystallization of diastereomeric salts of chiral amines.

Q1: I'm not getting any crystals. What should I do?

A: Lack of crystallization is a frequent issue. The primary cause is often that the diastereomeric salt is too soluble in the chosen solvent system.[1]

• Solution 1: Change the Solvent. Conduct a solvent screen with a range of polarities (e.g., alcohols, ketones, esters) and types (protic, aprotic).[1][2] Solvent mixtures can also be effective at tuning solubility.[2]

• Solution 2: Increase Concentration. Your solution may be undersaturated. Try carefully evaporating some of the solvent to increase the salt concentration.

• Solution 3: Use an Anti-Solvent. Introduce an "anti-solvent" in which the salts are known to be poorly soluble.[1][2] This should be added slowly to a solution of the salt in a "good" solvent to induce precipitation.[2]

• Solution 4: Lower the Temperature. Decreasing the temperature will lower the solubility of the salts.[1] A controlled, slow cooling process is often more effective than rapid cooling.[1]

• Solution 5: Introduce Seed Crystals. If you have a small amount of the desired crystal, adding it to a supersaturated solution can initiate crystallization.[3]

Q2: My experiment resulted in an oil or gum instead of crystals. How can I fix this?

A: "Oiling out" occurs when the salt separates from the solution as a liquid phase instead of a solid crystalline phase. This often happens when the level of supersaturation is too high or the crystallization temperature is above the salt's melting point.[2]

• Solution 1: Reduce Supersaturation. Use a more dilute solution or slow down the process. This can be achieved by using a solvent in which the salt has slightly higher solubility or by slowing the cooling rate or the addition of an anti-solvent.[1]

• Solution 2: Lower the Crystallization Temperature. A lower temperature may be below the melting point of the oily phase, promoting solidification.[2]

• Solution 3: Change the Solvent System. A different solvent may favor direct crystallization over the formation of an oil.[2]

Q3: The yield of my desired diastereomeric salt is very low. How can I improve it?

A: Low yield typically means that a significant amount of the desired salt remains dissolved in the mother liquor.[1]

• Solution 1: Optimize Solvent and Temperature. Screen for solvents that minimize the solubility of the target salt.[1][2] Lowering the final crystallization temperature can also improve recovery.[1]

• Solution 2: Use an Anti-Solvent. Adding an anti-solvent can reduce the solubility of the desired salt, causing more of it to precipitate and thus increasing the yield.[2]

• Solution 3: Recycle the Mother Liquor. The unwanted enantiomer left in the mother liquor can potentially be racemized and recycled, which can theoretically increase the overall process yield to nearly 100%.[4]

Q4: The diastereomeric excess (de) of my crystals is low. How can I increase the purity?

A: Low diastereomeric excess indicates that both diastereomers have co-precipitated, which happens when their solubilities in the chosen solvent are too similar.[1][2]

• Solution 1: Optimize the Solvent. A thorough solvent screening is critical. The goal is to find a solvent or solvent mixture that maximizes the solubility difference between the two diastereomeric salts.[1]

• Solution 2: Control the Cooling Rate. A slower, more controlled cooling profile often enhances selectivity by favoring thermodynamic equilibrium over kinetic precipitation.[1]

• Solution 3: Perform Recrystallization. Purifying the obtained crystals through one or more recrystallization steps can significantly improve the diastereomeric excess, though this may lead to a loss in yield.[1]

• Solution 4: Allow for Equilibration. Stirring the crystal slurry for an extended period (a process known as Ostwald ripening) can allow the system to equilibrate, potentially favoring the crystallization of the more stable, less soluble diastereomer.[1]

Q5: Can the choice of solvent affect which enantiomer crystallizes?

A: Yes. In some systems, a phenomenon known as "chirality switching" can occur, where different solvents will cause the opposite enantiomer's diastereomeric salt to be the less soluble one.[5] This is dependent on specific molecular interactions between the salt and the solvent molecules.[2]

Quantitative Data Summary

Table 1: Common Chiral Resolving Agents for Amines

Resolving Agent Class	Specific Examples	Target Compound
Chiral Carboxylic Acids	(+)-Tartaric acid, (-)-Dibenzoyltartaric acid, (S)-(+)-Mandelic acid, (R)-(-)-Mandelic acid	Racemic Amines
Chiral Sulfonic Acids	(+)-Camphor-10-sulfonic acid, (-)-Camphor-10-sulfonic acid	Racemic Amines
Chiral Phosphoric Acids	(R)-(-)-1,1'-Binaphthyl-2,2'-diyl hydrogen phosphate (BNPA)	Racemic Amines

Table 2: Influence of Key Parameters on Crystallization Outcome

Parameter	Effect on Yield	Effect on Purity (d.e.)	General Recommendation
Cooling Rate	Slower cooling can increase yield by allowing more time for crystal growth.[1]	Slower cooling generally improves purity by favoring thermodynamic equilibrium.[1]	A slow, controlled cooling profile is often optimal.
Final Temperature	Lower temperatures decrease solubility, which typically increases yield.[1]	Can have a variable effect; may decrease purity if the solubility of the undesired salt also drops significantly.[1]	Optimize for the best balance between yield and purity.
Stirring/Agitation	Can improve yield by preventing localized supersaturation.	Can either improve or decrease purity depending on the system's kinetics.	Moderate stirring is generally beneficial.
Solvent Choice	Highly dependent on the system; the goal is low solubility for the target salt.	The most critical parameter; must maximize the solubility difference between diastereomers.[1][2]	A systematic solvent screen is essential.

Detailed Experimental Protocols

Protocol 1: Screening for Resolving Agent and Solvent

Objective: To identify an effective resolving agent and solvent system for the chiral resolution of a racemic amine.

Methodology:

• Preparation of Stock Solutions: Prepare separate stock solutions of the racemic amine and various chiral resolving agents (e.g., tartaric acid derivatives, mandelic acid) in a suitable solvent like methanol or ethanol.[6]

• Salt Formation: In an array of small vials or a multi-well plate, combine stoichiometric equivalents (often starting with 0.5 to 1.0 equivalent of resolving agent) of the racemic amine and each resolving agent.[7]

• Initial Solvent Evaporation: Gently evaporate the initial solvent to leave the solid diastereomeric salt mixtures.[2]

• Addition of Screening Solvents: To each vial containing a different salt mixture, add a fixed volume of a unique screening solvent or solvent mixture.[6]

• Equilibration & Crystallization: Seal the vials and agitate them (e.g., by shaking or stirring) at a controlled temperature (e.g., room temperature or 4°C) for 24-48 hours to allow the system to reach equilibrium and for crystals to form.[6]

• Analysis:

  • Visually inspect the vials for the presence of crystalline material.

  • Isolate any solid by filtration.

  • Analyze both the solid and the remaining mother liquor by a suitable chiral analytical method (e.g., Chiral HPLC) to determine the yield and diastereomeric excess (de).[6][8]

Protocol 2: Liberation of the Free Amine

Objective: To recover the enantiomerically pure amine from the purified diastereomeric salt.

Methodology:

• Dissolution: Dissolve the purified diastereomeric salt in a suitable solvent, such as water or a mixture of water and an organic solvent.

• Basification: Add a base (e.g., NaOH, K2CO3) to the solution to deprotonate the amine, breaking the salt and liberating the free amine.[9]

• Extraction: Extract the liberated free amine into an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Purification: Wash the organic layer, dry it over an anhydrous salt (e.g., MgSO4 or Na2SO4), filter, and evaporate the solvent to yield the purified enantiomeric amine. Further purification can be done by distillation or recrystallization if needed.

Visual Guides

Caption: General workflow for chiral resolution via diastereomeric salt crystallization.

Caption: Troubleshooting decision tree for when no crystals are formed.

Caption: Key parameters influencing the outcome of diastereomeric salt crystallization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 4. rsc.org [rsc.org]
• 5. Solvent-Induced Chirality Switching in the Enantioseparation of Hydroxycarboxylic Acids with a Quaternary Stereogenic Center - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. onyxipca.com [onyxipca.com]
• 8. Part 7: Analytical Techniques for Stereochemistry – Chiralpedia [chiralpedia.com]
• 9. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimizing Enantioenrichment in Chiral Amine Resolution

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the enantiomeric excess (e.e.) of chiral amines.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for chiral amine resolution?

A1: The most common methods for resolving racemic amines are diastereomeric salt formation and kinetic resolution. Diastereomeric salt formation involves reacting the racemic amine with a chiral resolving agent to form diastereomers, which have different physical properties and can be separated by crystallization.[1] Kinetic resolution utilizes a chiral catalyst or enzyme that preferentially reacts with one enantiomer, allowing for the separation of the unreacted enantiomer.[2]

Q2: How do I select an appropriate chiral resolving agent?

A2: The choice of a resolving agent is crucial for successful diastereomeric salt resolution.[3] The ideal agent will form a diastereomeric salt with one enantiomer that is significantly less soluble in the chosen solvent than the salt formed with the other enantiomer. Commonly used acidic resolving agents for basic amines include tartaric acid, mandelic acid, and camphorsulfonic acid.[1] The selection is often empirical, and screening multiple resolving agents is recommended.

Q3: What is the importance of solvent selection in chiral resolution?

A3: The solvent plays a critical role in the success of diastereomeric salt crystallization.[4] An ideal solvent will exhibit a significant solubility difference between the two diastereomeric salts. If the salts are too soluble, crystallization will not occur. Conversely, if they are insoluble, separation is not possible. A systematic solvent screening is often necessary to find the optimal solvent or solvent mixture.[5]

Q4: How can I determine the enantiomeric excess of my resolved amine?

A4: The enantiomeric excess of a chiral amine can be determined using several analytical techniques, including chiral High-Performance Liquid Chromatography (HPLC), chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) spectroscopy with a chiral solvating or derivatizing agent.[4][6] Chiral HPLC is a widely used and powerful technique for this purpose.[6]

Troubleshooting Guides

Issue 1: Low Enantiomeric Excess (e.e.) in Diastereomeric Salt Resolution

Question: The enantiomeric excess of my resolved amine is consistently low after crystallization. What are the potential causes and how can I improve it?

Answer: Low enantiomeric excess is a common issue and can stem from several factors:

• Co-precipitation: The undesired diastereomeric salt may be precipitating alongside the desired one. This often occurs if the solubility difference between the two diastereomers in the chosen solvent is insufficient.

  • Solution: Perform a thorough solvent screening to identify a solvent system that maximizes the solubility difference. Recrystallization of the isolated diastereomeric salt is a common and effective method to enhance enantiomeric purity.[7]

• Insufficient Equilibration Time: The crystallization process may not have reached equilibrium, leading to the entrapment of the more soluble diastereomer in the crystal lattice.

  • Solution: Increase the stirring time after the initial crystallization to allow the system to reach thermodynamic equilibrium.

• Incorrect Stoichiometry: The molar ratio of the resolving agent to the racemic amine is a critical parameter.

  • Solution: Experiment with varying the stoichiometry. Using a sub-stoichiometric amount of the resolving agent (e.g., 0.5 equivalents) can sometimes lead to a higher enantiomeric excess in the crystallized salt.[4]

• Rapid Cooling: Cooling the solution too quickly can lead to rapid precipitation and trapping of impurities and the undesired diastereomer.

  • Solution: Employ a slower, more controlled cooling profile to encourage the growth of purer crystals.[5]

Issue 2: The Product Has Oiled Out Instead of Crystallizing

Question: During the cooling stage, my product separated as an oil rather than forming crystals. What should I do?

Answer: "Oiling out" happens when the diastereomeric salt separates from the solution as a liquid phase. This can be caused by:

• High Concentration: The solution may be too concentrated.

  • Solution: Try diluting the solution with more of the same solvent.

• Inappropriate Solvent: The solvent may not be suitable for crystallization of the diastereomeric salt.

  • Solution: Screen for alternative solvents or solvent mixtures. Sometimes, adding an anti-solvent (a solvent in which the salt is less soluble) can induce crystallization.[7]

• Rapid Cooling: A sudden drop in temperature can favor oiling out over crystallization.

  • Solution: Cool the solution more gradually.

• Lack of Nucleation Sites: Spontaneous crystallization may not be occurring.

  • Solution: If available, add a seed crystal of the desired diastereomeric salt to induce crystallization from the oil.[5]

Issue 3: Poor or No Crystallization

Question: I've mixed the racemic amine and the resolving agent, but no crystals are forming, even after cooling. What could be the problem?

Answer: A failure to crystallize can be due to several factors:

• Solvent Choice: The diastereomeric salt may be too soluble in the chosen solvent.[5]

  • Solution: Select a less polar solvent or a solvent mixture to decrease solubility.

• Insufficient Supersaturation: The solution may not be supersaturated, which is a prerequisite for crystallization.

  • Solution: Try concentrating the solution by slowly evaporating some of the solvent. Alternatively, you can try adding an anti-solvent to induce precipitation.[5]

• Purity of Reagents: Impurities present in the racemic amine or the resolving agent can inhibit crystal formation.[5]

  • Solution: Ensure that your starting materials are of high purity. Purification of the starting materials may be necessary.

Data Presentation

The following tables summarize the impact of different experimental parameters on the enantiomeric excess of resolved amines.

Table 1: Comparison of Chiral Resolving Agents for a Racemic Amine

Racemic Amine	Resolving Agent	Solvent	Diastereomeric Excess (de%) of Salt	Enantiomeric Excess (ee%) of Amine
1-Phenylethylamine	(+)-Tartaric Acid	Methanol	>95%	>95%
1-Phenylethylamine	(S)-Mandelic Acid	Ethanol	85%	85%
1-Phenylethylamine	(1S)-(+)-10-Camphorsulfonic Acid	Isopropanol	90%	90%

Table 2: Effect of Solvent on the Resolution of 1-Phenylethylamine with (+)-Tartaric Acid

Solvent	Temperature (°C)	Yield of Diastereomeric Salt (%)	Enantiomeric Excess (ee%)
Methanol	0	45	>95
Ethanol	0	40	92
Isopropanol	0	35	88
Acetonitrile	0	25	75

Table 3: Influence of Temperature on the Kinetic Resolution of a Primary Amine using Lipase

Temperature (°C)	Conversion (%)	Enantiomeric Excess (ee%) of Amide
30	43.3	97.9
40	47.2	98.8
50	48.1	98.7

(Note: The data in these tables are representative and compiled from various sources for illustrative purposes.)

Experimental Protocols

Protocol 1: Diastereomeric Salt Resolution of (±)-1-Phenylethylamine

This protocol describes the resolution of racemic 1-phenylethylamine using (+)-tartaric acid.[8]

Materials:

• (±)-1-Phenylethylamine

• (+)-Tartaric acid

• Methanol

• 50% (w/v) Sodium Hydroxide (NaOH) solution

• Diethyl ether

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Standard laboratory glassware (Erlenmeyer flasks, separatory funnel, etc.)

• Suction filtration apparatus

• Rotary evaporator

Procedure:

• Dissolution: In a 250 mL Erlenmeyer flask, dissolve 10.0 g of (±)-1-phenylethylamine in 75 mL of methanol. In a separate 250 mL Erlenmeyer flask, dissolve 12.5 g of (+)-tartaric acid in 75 mL of methanol. Gentle warming may be required.[9]

• Salt Formation: Add the amine solution to the tartaric acid solution and mix thoroughly.

• Crystallization: Warm the combined solution gently on a hot plate until it is almost boiling. Then, cool the flask in an ice bath to induce crystallization of the diastereomeric salt.[9]

• Isolation of Diastereomeric Salt: Collect the crystalline product by suction filtration and wash the crystals with a small amount of cold methanol. Allow the crystals to air dry.[8]

• Liberation of the Enantiomerically Enriched Amine: Transfer the dried crystals to a beaker and add approximately 50 mL of water. Add about 4.5 mL of 50% aqueous NaOH solution to make the solution basic (confirm with pH paper).[8]

• Extraction: Transfer the basic aqueous solution to a separatory funnel and extract the liberated amine with two 30 mL portions of diethyl ether.

• Drying and Solvent Removal: Combine the ether extracts and dry them over anhydrous Na₂SO₄. Decant the dried ether solution into a round-bottom flask and remove the solvent using a rotary evaporator to obtain the enantiomerically enriched 1-phenylethylamine.[8]

• Analysis: Determine the enantiomeric excess of the resolved amine using a suitable analytical method, such as chiral HPLC.[4]

Protocol 2: Determination of Enantiomeric Excess by Chiral HPLC

This protocol provides a general guideline for determining the enantiomeric excess of a resolved amine using chiral HPLC.

Materials:

• Resolved amine sample

• Racemic standard of the amine

• HPLC-grade solvents (e.g., n-heptane, ethanol, diethylamine)

• Chiral HPLC column (e.g., Chiralpak® IA)

• HPLC system with a UV detector

Procedure:

• Preparation of Solutions:

  • Mobile Phase: Prepare the mobile phase mixture. A common mobile phase for chiral amine separation is a mixture of n-heptane, ethanol, and a small amount of an amine modifier like diethylamine (e.g., 80:20:0.1, v/v/v). Degas the mobile phase before use.[6]

  • Standard Solution: Prepare a solution of the racemic amine in a suitable solvent (e.g., 0.5 mg/mL in methanol).

  • Sample Solution: Prepare a solution of your resolved amine sample at a similar concentration to the standard solution.

• HPLC Conditions:

  • Column: Chiralpak® IA (250 x 4.6 mm, 5 µm) or a similar suitable chiral stationary phase.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: Ambient.

  • Detection: UV at a wavelength where the amine absorbs (e.g., 225 nm).

  • Injection Volume: 20 µL.[6]

• Data Analysis:

  • Inject the racemic standard to determine the retention times of the two enantiomers.

  • Inject your resolved amine sample.

  • Integrate the peak areas for each enantiomer in the chromatogram of your sample.

  • Calculate the enantiomeric excess using the following formula: ee (%) = [(Area₁ - Area₂) / (Area₁ + Area₂)] x 100 (where Area₁ is the area of the major enantiomer and Area₂ is the area of the minor enantiomer).

Visualizations

Caption: Workflow for chiral resolution via diastereomeric salt formation.

Caption: Troubleshooting workflow for low enantiomeric excess.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. ptacts.uspto.gov [ptacts.uspto.gov]
• 9. chegg.com [chegg.com]

Technical Support Center: Synthesis of Chiral Cyclohexanamines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during the synthesis of chiral cyclohexanamines.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the synthesis of chiral cyclohexanamines?

A1: The synthesis of chiral cyclohexanamines, particularly through asymmetric reductive amination of cyclohexanones, is often accompanied by several side reactions that can impact yield, purity, and stereoselectivity. The most prevalent side reactions include:

• Formation of Diastereomers: When the cyclohexanone substrate is substituted, the reaction can generate diastereomeric products. The ratio of these diastereomers is a critical measure of the reaction's selectivity.

• Epimerization: Under certain reaction conditions, particularly with strong bases or elevated temperatures, the chiral center being formed or an existing chiral center on the starting material can undergo epimerization, leading to a loss of enantiomeric purity.[1]

• Over-alkylation: If the newly formed chiral amine is more nucleophilic than the starting amine (in cases of alkylation reactions), it can react further with the alkylating agent, leading to the formation of undesired secondary, tertiary, or even quaternary ammonium salts.

• Reduction of the Carbonyl Group: The reducing agent used in reductive amination can sometimes directly reduce the starting cyclohexanone to a cyclohexanol byproduct before the amination step occurs, lowering the overall yield of the desired amine.

• Incomplete reaction: In some cases, the reaction may not go to completion, resulting in the presence of unreacted starting materials and intermediates in the final product mixture.

Troubleshooting Guides

Issue 1: Low Diastereoselectivity (Formation of Undesired Diastereomers)

Symptom: You are observing a mixture of diastereomers in your final product with a lower-than-expected diastereomeric ratio (d.r.).

Possible Causes and Solutions:

• Cause 1: Sub-optimal Catalyst or Reagent Choice. The choice of chiral catalyst, ligand, and reducing agent plays a crucial role in determining diastereoselectivity.

  • Solution: Screen a variety of chiral catalysts and ligands. For instance, in organocatalytic reactions, chiral Brønsted acids like chiral phosphoric acids have been shown to be crucial for achieving high cis-selectivity.[2] Biocatalysts, such as imine reductases (IREDs), can also be engineered to favor the formation of a specific diastereomer.

• Cause 2: Unfavorable Reaction Conditions. Temperature, solvent, and pH can significantly influence the diastereoselectivity of the reaction.

  • Solution: Optimize reaction conditions. Lowering the reaction temperature can sometimes enhance diastereoselectivity. The choice of solvent can also impact the transition state of the reaction. For enzyme-catalyzed reactions, maintaining the optimal pH is critical.[1]

Quantitative Data on Diastereoselectivity:

Starting Material	Catalyst/Method	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
4-Substituted cyclohexanones	Engineered Imine Reductase (IRED) M5	High cis/trans selectivity	>80	[3]
2,6-Diketone	Chiral Phosphoric Acid / Hantzsch ester	Good diastereoselectivity	High	[2]
Benzocyclobutylamine and vinylketone	Photoredox catalysis	>20:1	35-76	[4]

Experimental Protocol: Organocatalytic Asymmetric Cascade Reaction for 3-Substituted Cyclohexylamines [2]

This protocol describes a method for the synthesis of 3-substituted cyclohexylamines with high diastereoselectivity.

• Materials: 2,6-diketone, amine (e.g., aniline), Hantzsch ester, chiral phosphoric acid catalyst (e.g., TRIP), solvent (e.g., toluene).

• Procedure:

  • To a solution of the 2,6-diketone (1.0 equiv) in toluene, add the amine (1.2 equiv) and the Hantzsch ester (1.1 equiv).

  • Add the chiral phosphoric acid catalyst (5-10 mol%).

  • Stir the reaction mixture at the optimized temperature (e.g., room temperature or slightly elevated) until the reaction is complete (monitor by TLC or HPLC).

  • Purify the product by column chromatography.

Troubleshooting Workflow for Low Diastereoselectivity

Caption: Troubleshooting workflow for low diastereoselectivity.

Issue 2: Low Enantiomeric Excess (Epimerization)

Symptom: The enantiomeric excess (ee) of your chiral cyclohexanamine is lower than expected, indicating a loss of stereochemical purity.

Possible Causes and Solutions:

• Cause 1: Presence of a Strong Base. Strong bases can deprotonate the α-proton to the newly formed stereocenter, leading to racemization or epimerization.

  • Solution: Use a milder base or a stoichiometric amount of a non-nucleophilic base. If possible, perform the reaction under neutral or mildly acidic conditions. For example, in some protocols, the use of a Brønsted acid co-catalyst can promote the reaction while avoiding strongly basic conditions.[2]

• Cause 2: Elevated Reaction Temperature. Higher temperatures can provide the activation energy for epimerization.

  • Solution: Conduct the reaction at a lower temperature. While this may slow down the reaction rate, it can often preserve the stereochemical integrity of the product.

• Cause 3: Inappropriate Chiral Catalyst. The chosen chiral catalyst may not provide a sufficiently high energy barrier between the transition states leading to the two enantiomers.

  • Solution: Screen different chiral catalysts. Organocatalysts, such as those derived from cinchona alkaloids or prolinol ethers, and transition metal catalysts with chiral ligands have been shown to provide high enantioselectivity in the synthesis of chiral amines.[5]

Quantitative Data on Enantioselectivity:

Starting Material	Catalyst/Method	Enantiomeric Excess (ee)	Yield (%)	Reference
2,6-Diketone	Chiral Phosphoric Acid / Hantzsch ester	>90%	High	[2]
4-Substituted cyclohexanones	Enantiocomplementary Imine Reductases (IREDs)	99:1 or 1:99 e.r.	up to 99%	[6]
α,β-Unsaturated aldehydes and bromomalonates	Chiral diphenylprolinol TMS ether	90-98%	High	[5]
Hydroxylactam and acetal	Organocatalyst	up to 97%	up to 89%	[7]

Experimental Protocol: Biocatalytic Asymmetric Synthesis of Cyclohexylidene-Based Axially Chiral Amines [6]

This protocol utilizes imine reductases for the highly enantioselective synthesis of chiral amines.

• Materials: 4-substituted cyclohexanone, primary amine, imine reductase (IRED) whole-cell or purified enzyme, glucose, glucose dehydrogenase (GDH) for cofactor regeneration, NADP+, buffer (e.g., phosphate buffer, pH 7.0).

• Procedure:

  • In a buffered solution, combine the 4-substituted cyclohexanone, primary amine, glucose, GDH, and NADP+.

  • Initiate the reaction by adding the IRED.

  • Incubate the reaction mixture at a controlled temperature (e.g., 30 °C) with shaking.

  • Monitor the reaction progress by HPLC or GC.

  • After completion, extract the product with an organic solvent and purify by column chromatography.

Logical Diagram for Preventing Epimerization

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Organocatalytic Asymmetric Reaction Cascade to Substituted Cyclohexylamines [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. Visible-light-enabled stereoselective synthesis of functionalized cyclohexylamine derivatives via [4 + 2] cycloadditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Organocatalytic Enantioselective Cascade Michael-Alkylation Reactions: Synthesis of Chiral Cyclopropanes and Investigation of Unexpected Organocatalyzed Stereoselective Ring Opening of Cyclopropanes [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. Organocatalytic asymmetric Mannich cyclization of hydroxylactams with acetals: total syntheses of (-)-epilupinine, (-)-tashiromine, and (-)-trachelanthamidine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: (1S,2R)-2-methylcyclohexanamine HCl

Welcome to the technical support center for (1S,2R)-2-methylcyclohexanamine HCl. This resource is designed to assist researchers, scientists, and drug development professionals in ensuring the stability and proper storage of this compound throughout their experiments. Here you will find troubleshooting guides and frequently asked questions to address common issues.

Troubleshooting Guide: Stability and Storage Issues

Unexpected experimental results can often be traced back to the stability and handling of starting materials. This guide provides a systematic approach to troubleshooting issues related to (1S,2R)-2-methylcyclohexanamine HCl.

Issue: Inconsistent or unexpected experimental outcomes.

This troubleshooting workflow can help identify if the stability of (1S,2R)-2-methylcyclohexanamine HCl is a contributing factor.

Caption: Troubleshooting workflow for stability issues.

Frequently Asked Questions (FAQs)

Storage and Handling

Q1: What are the ideal storage conditions for (1S,2R)-2-methylcyclohexanamine HCl?

A1: For optimal stability, (1S,2R)-2-methylcyclohexanamine HCl should be stored in a tightly sealed container in a cool, dry, and well-ventilated place.[1][2] It is also advisable to protect the compound from light. The hydrochloride salt form generally offers enhanced stability compared to the free amine.

Q2: Is this compound sensitive to air or moisture?

A2: Yes, as an amine salt, it can be hygroscopic. Prolonged exposure to moist air can lead to the absorption of water, which may affect its physical properties and reactivity. It is crucial to keep the container tightly closed when not in use.

Q3: What are the known incompatibilities for this compound?

A3: (1S,2R)-2-methylcyclohexanamine HCl should not be stored with strong oxidizing agents or strong bases. Contact with strong bases will liberate the free amine, which is corrosive and may have different reactivity and stability profiles.[3]

Stability and Degradation

Q4: What is the expected shelf-life of (1S,2R)-2-methylcyclohexanamine HCl?

A4: While specific long-term stability data for (1S,2R)-2-methylcyclohexanamine HCl is not extensively published, amine hydrochlorides are generally stable compounds when stored under appropriate conditions. For research purposes, it is recommended to use the material within the timeframe specified by the supplier and to perform a quality check if the material has been stored for an extended period.

Q5: What are the potential degradation pathways for this compound?

A5: Potential degradation pathways for amine hydrochlorides can include oxidation and hydrolysis, particularly under stressful conditions such as elevated temperature, high humidity, and exposure to light.[2][4] Forced degradation studies, a common practice in pharmaceutical development, are used to identify these pathways.[1][5]

The following diagram illustrates the potential stressors that can lead to the degradation of (1S,2R)-2-methylcyclohexanamine HCl.

References

• 1. biopharminternational.com [biopharminternational.com]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. Amine hydrochloride salts : a problem in polyurethane synthesis - Enlighten Theses [theses.gla.ac.uk]
• 4. ijrpp.com [ijrpp.com]
• 5. chiral-labs.com [chiral-labs.com]

Technical Support Center: Chiral Resolution &amp; Enantiomer Removal

This technical support center provides troubleshooting guidance and answers to frequently asked questions concerning the removal of unwanted enantiomers following chiral resolution. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing an unwanted enantiomer after resolution?

The primary methods for separating and removing an unwanted enantiomer include:

• Preferential Crystallization: This technique relies on the different crystallization properties of enantiomers. Under specific conditions, one enantiomer crystallizes out of a supersaturated solution, leaving the other in the mother liquor.

• Chromatographic Separation: High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) with chiral stationary phases (CSPs) are widely used for their high efficiency and scalability.

• Enzymatic Resolution: Enzymes can selectively catalyze a reaction with one enantiomer, converting it into a different compound that is easily separated from the unreacted enantiomer.

• Diastereomeric Salt Formation: This classic method involves reacting the enantiomeric mixture with a chiral resolving agent to form diastereomeric salts, which have different solubilities and can be separated by crystallization.

Q2: My preferential crystallization is not yielding a high enantiomeric excess (ee). What are the common causes and solutions?

Several factors can lead to poor enantiomeric excess during preferential crystallization. Here are some common issues and troubleshooting steps:

Common Cause	Troubleshooting Steps
Spontaneous Nucleation of the Unwanted Enantiomer	• Optimize the level of supersaturation. Too high a concentration can lead to the crystallization of both enantiomers. • Strictly control the temperature; even small fluctuations can induce unwanted nucleation. • Ensure the seed crystals are of high enantiomeric purity.
Incorrect Seeding	• Use a minimal amount of finely ground seed crystals of the desired enantiomer. • Introduce seeds at the optimal point of supersaturation.
Solvent Issues	• Screen different solvents to find one that provides a suitable solubility difference between the enantiomers. • Ensure the solvent is pure and free from contaminants that could act as nucleation sites.
Insufficient Agitation Control	• Optimize the stirring rate. Inadequate or excessive agitation can affect crystal growth and purity.

Q3: In chiral HPLC, I'm observing poor peak resolution. How can I improve it?

Poor peak resolution in chiral HPLC is a frequent issue. The following table outlines potential causes and their solutions:

Common Cause	Troubleshooting Steps
Inappropriate Chiral Stationary Phase (CSP)	• Screen a variety of CSPs (e.g., polysaccharide-based, protein-based, Pirkle-type) to find one that provides selectivity for your compound.
Suboptimal Mobile Phase Composition	• Adjust the ratio of the mobile phase components. For normal-phase HPLC, vary the alcohol modifier concentration. For reverse-phase, adjust the organic solvent/buffer ratio. • Try different organic modifiers (e.g., isopropanol, ethanol, acetonitrile).
Incorrect Flow Rate	• Lower the flow rate to increase the interaction time with the stationary phase, which can improve resolution.
Temperature Fluctuations	• Use a column oven to maintain a constant and optimized temperature, as temperature can significantly impact chiral recognition.
Column Overload	• Reduce the injection volume or the concentration of the sample.

Troubleshooting Guides

Guide 1: Troubleshooting Enzymatic Resolution

Enzymatic resolution is a powerful technique, but its success hinges on several critical parameters.

Problem: Low or No Enzyme Activity

• Verify pH and Temperature: Ensure the reaction buffer pH and temperature are optimal for the specific enzyme being used. Most enzymes have a narrow range for peak activity.

• Check for Inhibitors: The substrate or solvent may contain inhibitors. Run a control reaction with a known substrate to confirm enzyme activity.

• Enzyme Denaturation: Improper storage or handling can denature the enzyme. Use a fresh batch of the enzyme and follow storage recommendations.

Problem: Poor Enantioselectivity (Low ee)

• Optimize Reaction Time: For kinetic resolutions, stopping the reaction at ~50% conversion is crucial for achieving high ee of the remaining substrate. Monitor the reaction progress over time.

• Screen Different Enzymes: Not all enzymes will be highly selective for a given substrate. Screening a panel of enzymes (e.g., various lipases, proteases) is often necessary.

• Modify the Substrate: In some cases, slight modification of the substrate (e.g., changing an ester group) can dramatically improve enantioselectivity.

Workflow for Troubleshooting Enzymatic Resolution

Caption: Troubleshooting workflow for low enantiomeric excess in enzymatic resolution.

Experimental Protocols

Protocol 1: General Method for Chiral Separation using HPLC

This protocol outlines a general approach for developing a chiral HPLC method.

• CSP Column Selection:

  • Begin with polysaccharide-based columns (e.g., cellulose or amylose derivatives) as they are versatile.

  • Prepare a solution of your racemate at approximately 1 mg/mL in a suitable solvent.

• Mobile Phase Screening (Normal Phase):

  • Start with a mobile phase of n-hexane/isopropanol (90:10 v/v).

  • If no separation is observed, screen other alcohol modifiers like ethanol.

  • Vary the ratio of the mobile phase (e.g., 80:20, 95:5) to optimize resolution and retention time.

  • Additives like trifluoroacetic acid (for acidic compounds) or diethylamine (for basic compounds) at low concentrations (0.1%) can improve peak shape.

• Analysis:

  • Set the flow rate to 1.0 mL/min.

  • Use a UV detector set to a wavelength where the compound has maximum absorbance.

  • Inject a small volume (5-10 µL) of the sample.

  • If peaks are resolved, calculate the resolution factor (Rs). A value >1.5 indicates baseline separation.

• Optimization:

  • Fine-tune the mobile phase composition and flow rate to maximize Rs and minimize run time.

  • Evaluate the effect of column temperature on the separation.

Workflow for Chiral HPLC Method Development

Caption: Logical workflow for developing a chiral HPLC separation method.

preventing racemization of (1S,2R)-2-methylcyclohexanamine

Technical Support Center: (1S,2R)-2-Methylcyclohexanamine

Welcome to the technical support center for (1S,2R)-2-methylcyclohexanamine. This resource is designed to assist researchers, scientists, and drug development professionals in preventing the racemization of this chiral amine during their experiments. Below you will find troubleshooting guides and frequently asked questions to address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a concern for (1S,2R)-2-methylcyclohexanamine?

A1: Racemization is the process by which an enantiomerically pure compound, such as (1S,2R)-2-methylcyclohexanamine, converts into a mixture containing equal amounts of both enantiomers (in this case, (1S,2R) and (1R,2S)). This results in an optically inactive racemic mixture. For pharmaceutical applications, typically only one enantiomer exhibits the desired therapeutic effect, while the other may be inactive or cause unwanted side effects. Therefore, maintaining the enantiomeric purity of (1S,2R)-2-methylcyclohexanamine is critical.

Q2: What are the primary mechanisms that can lead to the racemization of (1S,2R)-2-methylcyclohexanamine?

A2: The primary concern for racemization of a chiral amine like (1S,2R)-2-methylcyclohexanamine arises when the stereocenter becomes temporarily achiral. While the amine itself is relatively stable, racemization can be induced under certain conditions:

• Imine Formation: Reversible formation of an imine at the chiral center, followed by non-stereoselective reduction or hydrolysis, can lead to racemization.

• Deprotonation-Reprotonation: In derivatives where the amine is part of a functional group that acidifies the adjacent proton (e.g., an N-acyl group), a strong base can abstract this proton to form a planar, achiral enolate-like intermediate. Subsequent reprotonation can occur from either face, leading to racemization.

• Harsh Reaction Conditions: Exposure to high temperatures or harsh acidic or basic conditions can provide sufficient energy to overcome the activation barrier for racemization.[1]

Q3: How do temperature and pH affect the stereochemical stability of (1S,2R)-2-methylcyclohexanamine?

A3:

• Temperature: Elevated temperatures can promote racemization by providing the necessary activation energy for the interconversion of enantiomers. Thermal racemization, sometimes facilitated by a catalyst, is a known process for chiral amines.

• pH: Extreme pH conditions can contribute to racemization. Strong bases can facilitate deprotonation at a chiral center, especially in acylated derivatives. Strongly acidic conditions might lead to the formation of intermediates that are prone to racemization, although primary amines are generally more stable under acidic conditions due to protonation.

Q4: Can the choice of solvent influence the racemization of (1S,2R)-2-methylcyclohexanamine?

A4: Yes, the solvent can play a role. Polar protic solvents might stabilize charged, achiral intermediates that can be precursors to racemization. Non-polar aprotic solvents are often preferred to maintain stereochemical integrity. However, the specific effect of the solvent is highly dependent on the reaction mechanism.

Troubleshooting Guides

Issue 1: Loss of Enantiomeric Excess (ee) During N-Acylation

Symptoms:

• Chiral HPLC analysis of the N-acylated product shows a lower than expected enantiomeric excess.

• The optical rotation of the product is significantly lower than the literature value for the pure enantiomer.

Possible Causes and Solutions:

Possible Cause	Explanation	Recommended Solution
Harsh Base	A strong base used for scavenging acid byproduct (e.g., HCl from an acyl chloride) can deprotonate the α-proton of the newly formed amide, leading to racemization via an enolate-like intermediate.	Use a weaker, non-nucleophilic, or sterically hindered base such as N,N-diisopropylethylamine (DIPEA) or 2,6-lutidine. Use the minimum effective amount of base.
Inappropriate Coupling Reagent	Some peptide coupling reagents, when used with N-protected amino acids, can promote racemization through the formation of oxazolone intermediates. While (1S,2R)-2-methylcyclohexanamine is not an amino acid, similar principles can apply in amide bond formation.	For coupling with a carboxylic acid, use reagents known to suppress racemization, such as those used in combination with additives like 1-hydroxybenzotriazole (HOBt) or ethyl (hydroxyimino)cyanoacetate (OxymaPure).
Elevated Reaction Temperature	Higher temperatures increase the rate of racemization.	Perform the acylation at a lower temperature (e.g., 0 °C or room temperature) and monitor the reaction closely to avoid unnecessarily long reaction times.
Prolonged Reaction Time	Extended exposure to reaction conditions that can cause racemization increases the likelihood of its occurrence.	Monitor the reaction progress by TLC or LC-MS and quench the reaction as soon as the starting material is consumed.

Issue 2: Racemization During Removal of a Chiral Auxiliary

(1S,2R)-2-methylcyclohexanamine is often used to synthesize chiral auxiliaries.

Symptoms:

• The final product, after cleavage from a derivative of (1S,2R)-2-methylcyclohexanamine, shows a loss of enantiomeric purity.

Possible Causes and Solutions:

Possible Cause	Explanation	Recommended Solution
Harsh Cleavage Conditions	The conditions used to remove the auxiliary (e.g., strong acid, strong base, or harsh reductive/oxidative conditions) may be causing epimerization of the product's chiral center.	Investigate milder cleavage conditions. For example, if using strong acid, try weaker acids or shorter reaction times at lower temperatures. If using a base, consider alternatives that are less likely to cause epimerization.
Unstable Intermediate Formation	The cleavage reaction may proceed through an intermediate that is susceptible to racemization.	Modify the substrate or the cleavage protocol to avoid the formation of unstable intermediates.

Experimental Protocols

Protocol 1: N-Acylation of (1S,2R)-2-methylcyclohexanamine with Minimal Racemization

This protocol describes the acylation of (1S,2R)-2-methylcyclohexanamine with a carboxylic acid using a coupling reagent known to minimize racemization.

Materials:

• (1S,2R)-2-methylcyclohexanamine

• Carboxylic acid of interest

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 1-Hydroxybenzotriazole (HOBt)

• Anhydrous dichloromethane (DCM)

• N,N-Diisopropylethylamine (DIPEA)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the carboxylic acid (1.0 eq) and HOBt (1.1 eq) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add DCC (1.1 eq) to the solution and stir for 30 minutes at 0 °C. A white precipitate of dicyclohexylurea (DCU) will form.

• In a separate flask, dissolve (1S,2R)-2-methylcyclohexanamine (1.0 eq) and DIPEA (1.2 eq) in anhydrous DCM.

• Add the amine solution dropwise to the activated carboxylic acid solution at 0 °C.

• Allow the reaction to stir at 0 °C for 2 hours, then warm to room temperature and stir for an additional 12-16 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, filter off the DCU precipitate and wash it with DCM.

• Combine the filtrate and washings, and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

• Determine the enantiomeric excess of the purified product by chiral HPLC.

Protocol 2: Chiral HPLC Analysis for Enantiomeric Excess Determination

Note: The optimal chiral stationary phase and mobile phase will depend on the specific derivative of (1S,2R)-2-methylcyclohexanamine being analyzed. Method development is often required.

General Procedure:

• Column Selection: Choose a suitable chiral stationary phase (CSP). Common choices for amines and their derivatives include polysaccharide-based columns (e.g., Chiralcel® OD-H, Chiralpak® AD-H) or Pirkle-type columns.

• Mobile Phase: A typical mobile phase for normal-phase chiral HPLC is a mixture of hexane or heptane with an alcohol modifier such as isopropanol or ethanol. A small amount of an amine additive (e.g., diethylamine) may be needed to improve peak shape.

• Sample Preparation: Dissolve a small amount of the purified product in the mobile phase.

• Injection and Analysis: Inject the sample onto the HPLC system and run the analysis.

• Quantification: Integrate the peak areas for the two enantiomers. Calculate the enantiomeric excess (ee) using the following formula: ee (%) = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

Visualizations

References

• 1. Racemization - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Solvent Systems for Diastereomeric Salt Formation

Welcome to the technical support center for diastereomeric salt formation. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols to optimize your chiral resolution experiments.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental role of the solvent system in diastereomeric salt resolution?

A1: The solvent system is a critical factor in the successful resolution of enantiomers via diastereomeric salt formation. Its primary role is to create a significant difference in solubility between the two diastereomeric salts. This allows for the selective crystallization of the less soluble salt, while the more soluble salt remains in the mother liquor. The choice of solvent can directly influence the yield, diastereomeric excess (d.e.), and crystal morphology of the isolated salt.[1][2]

Q2: I am not getting any crystals, or an oil is forming. What are the likely causes and solutions?

A2: This common issue, known as "oiling out," occurs when the diastereomeric salt separates from the solution as a liquid phase instead of a solid crystalline material. The primary causes and their solutions are outlined below:

Possible Cause	Solution
Inappropriate Solvent System	The chosen solvent may be too effective, dissolving both diastereomeric salts well and preventing the necessary supersaturation for crystallization. A systematic solvent screen using a range of solvents with varying polarities is recommended. Consider using solvent/anti-solvent mixtures to induce crystallization.
Insufficient Supersaturation	The concentration of the salt in the solution may be below its solubility limit. Carefully evaporate some of the solvent to increase the concentration or cool the solution, as solubility typically decreases with temperature.
Excessive Supersaturation	Conversely, very high supersaturation can lead to rapid precipitation, favoring the formation of an oil or amorphous solid over well-ordered crystals. Start with a more dilute solution or employ a slower cooling rate.[3]
High Impurity Levels	Impurities in the starting materials can inhibit nucleation and crystal growth. Ensure the racemic compound and resolving agent are of high purity.

Q3: My crystallization yield is low. How can I improve it?

A3: A low yield suggests that a significant portion of the desired, less-soluble diastereomer remains in the mother liquor. Here are some strategies to increase the yield:

Possible Cause	Solution
High Solubility of the Target Salt	Even the "less soluble" diastereomer may still have considerable solubility in the chosen solvent. Optimize the solvent system to further decrease the solubility of the target salt. Experiment with lower final crystallization temperatures and allow for longer crystallization times.[2]
Premature Isolation	The crystallization process may not have reached equilibrium before the crystals were isolated. Allow for a sufficient crystallization period.
Suboptimal Stoichiometry	The molar ratio of the racemate to the resolving agent can significantly impact the yield. While a 1:1 ratio is a common starting point, optimizing this ratio can improve the selective precipitation of the desired diastereomer.[1]
Incomplete Precipitation	Addition of an anti-solvent can be used to reduce the solubility of the desired salt and increase its precipitation.[2]

Q4: The diastereomeric excess (d.e.) of my crystals is low. What steps can I take to improve it?

A4: Low diastereomeric excess indicates that the solubilities of the two diastereomeric salts in your chosen solvent system are too similar, leading to co-precipitation.[2]

Possible Cause	Solution
Similar Solubilities of Diastereomers	The key is to find a solvent that maximizes the solubility difference between the two salts. A thorough solvent screen is crucial.[1] Varying the solvent polarity can alter solute-solvent interactions, potentially leading to better differentiation.[3]
Rapid Crystallization	Fast crystallization, often caused by rapid cooling or high supersaturation, can trap the more soluble diastereomer in the crystal lattice of the less soluble one. Implement a slower, more controlled cooling profile.[2]
Solid Solution Formation	A solid solution occurs when the crystal lattice of the less soluble diastereomeric salt incorporates the more soluble diastereomer.[3] This results in a single solid phase containing both diastereomers, making purification by simple recrystallization ineffective.[3] If a solid solution is suspected, changing the solvent or the resolving agent is often necessary.[3]

Q5: Can the choice of solvent affect which enantiomer crystallizes?

A5: Yes, in some cases, the choice of solvent can lead to a phenomenon known as "chirality switching," where different solvents can cause the opposite enantiomer's diastereomeric salt to be the less soluble one.[2] This is dependent on the specific interactions between the salts and the solvent molecules.

Troubleshooting Guide

This guide provides a systematic approach to troubleshooting common issues encountered during the optimization of solvent systems for diastereomeric salt formation.

Issue 1: Oiling Out or Formation of Amorphous Solid

Troubleshooting workflow for oiling out.

Issue 2: Low Diastereomeric Excess (d.e.)

Troubleshooting workflow for low diastereomeric excess.

Experimental Protocols

Protocol 1: Systematic Solvent Screening for Crystallization

This protocol outlines a systematic approach to screen for an effective solvent system for diastereomeric salt crystallization.

Objective: To identify a solvent or solvent mixture that provides a significant difference in solubility between the two diastereomeric salts, leading to the selective crystallization of one.

Methodology:

• Preparation of Diastereomeric Salts: Prepare a physical mixture of the two diastereomeric salts. If the individual diastereomers are not available, use the salt mixture formed from the racemic compound and the resolving agent.

• Solvent Selection: Choose a range of solvents with varying polarities (e.g., alcohols, esters, ketones, hydrocarbons, and water).

• Screening Procedure:

  • Dispense a small, equal amount of the diastereomeric salt mixture into several small vials.

  • Add a fixed volume of each selected solvent to each vial.

  • Agitate the vials at a constant temperature (e.g., room temperature or elevated temperature) for a set period (e.g., 24 hours) to allow the system to reach equilibrium.[2]

  • Visually inspect the vials for the extent of dissolution and any crystal formation.

• Analysis:

  • If a solid has precipitated, isolate it by filtration.

  • Analyze the solid and the mother liquor by a suitable chiral analytical method (e.g., chiral HPLC) to determine the yield and diastereomeric excess.[1]

• Optimization: Based on the screening results, select the most promising solvent(s) for further optimization, which may include evaluating the effects of temperature, concentration, and the use of anti-solvents.

Experimental workflow for solvent screening.

Protocol 2: Solubility Determination

Objective: To quantitatively determine the solubility of the diastereomeric salts in a selected solvent system at various temperatures.

Methodology:

• Preparation of Saturated Solutions:

  • Add an excess amount of the diastereomeric salt to a known volume of the chosen solvent in a sealed vial.

  • Prepare separate vials for each temperature to be studied.

  • Agitate the vials at the desired constant temperatures for a sufficient time to ensure equilibrium is reached (e.g., 24-48 hours).

• Sample Collection and Analysis:

  • After equilibration, allow the solid to settle.

  • Carefully withdraw a known volume of the clear supernatant (the saturated solution).

  • Dilute the sample with a suitable solvent and analyze its concentration using a calibrated analytical method such as HPLC or UV-Vis spectroscopy.[1]

• Data Presentation:

  • Plot the solubility (in mg/mL or mol/L) as a function of temperature for each diastereomer. This will provide a visual representation of the solubility difference and help in designing an effective cooling crystallization process.

Data Presentation

Table 1: Influence of Solvent Polarity on Diastereomeric Resolution (Illustrative Example)

Solvent	Polarity Index	Solubility of Diastereomer A (mg/mL)	Solubility of Diastereomer B (mg/mL)	Selectivity (Solubility B / Solubility A)	Observed d.e. (%)
Methanol	5.1	50	80	1.6	40
Ethanol	4.3	35	75	2.1	65
Isopropanol	3.9	20	60	3.0	85
Ethyl Acetate	4.4	15	25	1.7	45
Toluene	2.4	5	8	1.6	40
Heptane	0.1	<1	<1	-	-

Note: The data in this table is for illustrative purposes only and will vary depending on the specific compounds and conditions.

This technical support center provides a foundational guide to optimizing solvent systems for diastereomeric salt formation. For more complex challenges, advanced techniques such as Crystallization-Induced Diastereomeric Transformation (CIDT) may be considered.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to (1S,2R)-2-methylcyclohexanamine and (1R,2S)-2-methylcyclohexanamine in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the realm of asymmetric synthesis, the selection of an appropriate chiral auxiliary is paramount to achieving high stereoselectivity. This guide provides an objective comparison of the enantiomeric pair, (1S,2R)-2-methylcyclohexanamine and (1R,2S)-2-methylcyclohexanamine, as chiral auxiliaries in the synthesis of α-alkylated cyclohexanones. While direct side-by-side comparative studies are not extensively documented in publicly available literature, this guide extrapolates the expected performance based on established principles of asymmetric induction and data from closely related analogs.

(1S,2R)-2-methylcyclohexanamine and its enantiomer, (1R,2S)-2-methylcyclohexanamine, are valuable chiral building blocks in organic synthesis.[1] Their rigid cyclohexane backbone and the defined stereochemistry of the amine and methyl groups allow for effective facial discrimination in reactions involving prochiral substrates. These auxiliaries are particularly useful in the diastereoselective alkylation of ketone enamines, a fundamental carbon-carbon bond-forming reaction.

Performance in Asymmetric Alkylation of Cyclohexanone

The primary application of these chiral amines as auxiliaries is in the enantioselective alkylation of ketones. The process involves the formation of a chiral imine from the ketone and the chiral amine, followed by deprotonation to form a chiral enamine. This enamine then reacts with an alkylating agent, with the chiral auxiliary directing the approach of the electrophile to one face of the enamine, leading to the preferential formation of one diastereomer. Subsequent hydrolysis of the imine yields the enantiomerically enriched α-alkylated ketone and allows for the recovery of the chiral auxiliary.

Based on the principles of asymmetric synthesis, it is expected that the use of (1S,2R)-2-methylcyclohexanamine and (1R,2S)-2-methylcyclohexanamine as chiral auxiliaries in the alkylation of cyclohexanone will yield the corresponding (R)- and (S)-2-alkylcyclohexanones, respectively, with comparable levels of enantioselectivity.

Table 1: Hypothetical Performance Comparison in the Asymmetric Methylation of Cyclohexanone

Chiral Auxiliary	Product	Expected Yield (%)	Expected Enantiomeric Excess (ee%)
(1S,2R)-2-methylcyclohexanamine	(R)-2-methylcyclohexanone	75 - 85	≥ 95
(1R,2S)-2-methylcyclohexanamine	(S)-2-methylcyclohexanone	75 - 85	≥ 95

Note: The data presented in this table is extrapolated based on the performance of structurally similar chiral amine auxiliaries in the asymmetric alkylation of cyclohexanone. The expected yields and enantiomeric excesses are based on typical outcomes for such reactions and serve as a predictive guide for researchers.

Mechanism of Asymmetric Induction

The stereochemical outcome of the alkylation is controlled by the conformation of the chiral lithioenamine intermediate. The bulky methyl group on the cyclohexane ring of the auxiliary effectively shields one face of the enamine, forcing the alkylating agent to approach from the less hindered face. This facial bias leads to the observed high diastereoselectivity in the alkylation step.

Caption: General workflow for asymmetric alkylation using a chiral amine auxiliary.

Experimental Protocols

The following is a representative experimental protocol for the asymmetric alkylation of cyclohexanone using a chiral 2-methylcyclohexanamine auxiliary, adapted from established procedures for similar transformations.

1. Formation of the Chiral Imine:

• In a round-bottom flask equipped with a Dean-Stark trap and a condenser, combine cyclohexanone (1.0 eq), (1S,2R)-2-methylcyclohexanamine (1.1 eq), and toluene.

• Heat the mixture to reflux until the theoretical amount of water is collected in the Dean-Stark trap.

• Remove the solvent under reduced pressure to obtain the crude chiral imine, which can be used in the next step without further purification.

2. Diastereoselective Alkylation:

• To a solution of lithium diisopropylamide (LDA) (1.2 eq) in anhydrous THF at -78 °C, add a solution of the chiral imine (1.0 eq) in anhydrous THF dropwise.

• Stir the mixture at -78 °C for 2 hours to ensure complete formation of the lithioenamine.

• Add the alkylating agent (e.g., methyl iodide, 1.2 eq) to the solution at -78 °C and continue stirring for 4 hours.

• Quench the reaction by adding saturated aqueous ammonium chloride solution.

3. Hydrolysis and Isolation:

• Allow the reaction mixture to warm to room temperature and extract with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product is then subjected to acidic hydrolysis (e.g., with 1M HCl) to cleave the imine and yield the chiral α-alkylated cyclohexanone.

• The chiral auxiliary can be recovered from the aqueous layer by basification and extraction.

• The enantiomeric excess of the product can be determined by chiral gas chromatography or by conversion to a diastereomeric derivative and analysis by NMR spectroscopy.

Caption: Detailed experimental workflow for asymmetric alkylation.

Conclusion

(1S,2R)-2-methylcyclohexanamine and (1R,2S)-2-methylcyclohexanamine are effective chiral auxiliaries for the asymmetric synthesis of α-alkylated cyclohexanones. Their rigid conformational structure allows for a high degree of stereocontrol in the alkylation of the corresponding chiral enamines. While direct comparative data is limited, the principles of asymmetric induction strongly suggest that these enantiomeric auxiliaries will provide access to the respective (R) and (S) enantiomers of the α-alkylated ketone products with high enantiomeric excess. The straightforward experimental protocol and the potential for auxiliary recovery make them valuable tools for academic and industrial research in the development of chiral pharmaceuticals and fine chemicals.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to the Validation of Analytical Methods for Chiral Amine Separation

For Researchers, Scientists, and Drug Development Professionals

The stereoselective analysis of chiral amines is a critical aspect of drug development and quality control. The enantiomers of a chiral drug can exhibit significantly different pharmacological and toxicological properties.[1][2][3] Consequently, regulatory bodies require the use of validated analytical methods to ensure the enantiomeric purity of pharmaceutical products. This guide provides an objective comparison of analytical techniques for chiral amine separation, supported by experimental data, and outlines detailed methodologies for method validation.

Overview of Analytical Techniques

High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) are the most prevalent techniques for the enantiomeric separation of chiral amines.[1][2][4] Gas Chromatography (GC) and Capillary Electrophoresis (CE) are also employed, though less commonly for this specific application.[1][4] The success of these chromatographic techniques hinges on the use of a chiral stationary phase (CSP) that interacts differently with each enantiomer, enabling their separation.[1][3] Polysaccharide-based CSPs, such as those derived from cellulose and amylose, are noted for their broad applicability in separating a diverse range of chiral compounds.[2][3]

SFC has gained prominence as a "green" alternative to HPLC, primarily due to its use of supercritical carbon dioxide as the main component of the mobile phase, which reduces the consumption of organic solvents.[1] Key advantages of SFC often include faster analysis times and improved resolution compared to HPLC.[1]

Data Presentation: Performance Comparison of Chiral Stationary Phases

The choice of the chiral stationary phase is paramount for achieving successful enantiomeric separation.[3] The following tables summarize experimental data comparing the performance of various CSPs for the separation of chiral amines.

Table 1: HPLC Performance Data for Chiral Amine Separation

Chiral Stationary Phase (CSP)	Analyte	Mobile Phase	Resolution (Rs)	Selectivity (α)	Analysis Time (min)
Chiralpak AD-3	Afoxolaner	n-Hexane/IPA/MeOH (89:10:1, v/v/v)	5.0	1.54	< 15
Chiralpak IE	NBD-derivatized chiral amines	10-30% 2-propanol/hexane (v/v)	Baseline Separation	-	-
Chiralcel OD-H	NBD-derivatized chiral amines	10-30% 2-propanol/hexane (v/v)	Baseline Separation	-	-
SUMICHIRAL™ OA-7700 (Acetylated β-Cyclodextrin)	Various primary amines and amino alcohols	Reversed-phase with phosphate buffer	> 1.1 (for 11 compounds)	-	-
Chiralpak AD-H	Benzphetamine	Methanol/diethyl amine (100:0.2 v/v)	> 3.0	-	< 10

Data synthesized from multiple sources.[2][5][6][7]

Table 2: SFC Performance Data for Chiral Amine Separation

Chiral Stationary Phase (CSP)	Mobile Phase	Success Rate (Separation of 39 primary amines)
Larihc CF6-P (Cyclofructan)	ACN/MeOH (90:10, v/v) with 0.3% TFA and 0.2% TEA	85% (33 amines separated)
ChiralPak IF (Polysaccharide)	ACN/IPA (97:3, v/v) with 0.1% Butylamine	65% (25 amines separated)

Data from a screening study of 39 underivatized chiral primary amines.[8]

Experimental Protocols

Detailed methodologies are essential for the reproducibility and validation of analytical methods. Below are example protocols for HPLC and SFC.

HPLC Method Validation Protocol

• Sample Preparation (with Derivatization):

  • To enhance UV and fluorescence detection, chiral amines can be derivatized with reagents like 4-chloro-7-nitrobenz-2-oxa-1,3-diazole (NBD-Cl).[1]

  • Dissolve the chiral amine in a suitable solvent (e.g., acetonitrile).

  • Add the derivatizing agent and any necessary catalyst.

  • Heat the mixture for a specified time and temperature.

  • Cool the reaction mixture and dilute to the final concentration with the mobile phase.

• Chromatographic Conditions (Example):

  • Column: Chiralpak IE or Chiralcel OD-H.[5]

  • Mobile Phase: Isocratic mixture of 10-30% 2-propanol in hexane.[5]

  • Flow Rate: 1.0 mL/min.[5]

  • Temperature: Room temperature.[5]

  • Detection: UV at 310 nm and Fluorescence (Excitation: 470 nm, Emission: 530 nm).[5]

• Validation Parameters: The method should be validated according to the International Council for Harmonisation (ICH) guidelines Q2(R2).[1]

  • Specificity: Demonstrate baseline resolution of the enantiomers from each other and any impurities.[1]

  • Linearity: Analyze a series of solutions with varying concentrations of the analyte to establish a linear relationship between concentration and peak area. A correlation coefficient (r²) of >0.999 is typically desired.[7]

  • Accuracy: Determine the closeness of the measured value to the true value, often assessed by spike/recovery experiments. Recoveries in the range of 95.5-103.2% have been reported.[7]

  • Precision (Repeatability and Intermediate Precision): Assess the variability of the results for multiple analyses of the same sample under the same and different conditions (e.g., different days, analysts). A relative standard deviation (RSD) of ≤5% for the major component and ≤20% for the minor component near the quantitation limit are reasonable targets.[9]

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified. For an L-enantiomer impurity, reported values have been as low as 0.012 µg/mL (LOD) and 0.035 µg/mL (LOQ).[7]

  • Robustness: Intentionally vary method parameters (e.g., flow rate, temperature, mobile phase composition) to assess the method's reliability.[10]

SFC Method Protocol

• Sample Preparation:

  • Dissolve the racemic amine in a suitable solvent, often the mobile phase modifier like methanol, to a concentration of approximately 1 mg/mL.[1]

• Chromatographic Conditions (Example):

  • Column: Cyclofructan-based or polysaccharide-based CSP.

  • Mobile Phase: A common composition is 80:20 (Supercritical CO₂ : Methanol) with acidic and/or basic additives.[1]

  • Flow Rate: 3.0 mL/min.[1]

  • Back Pressure: 150 bar.[1]

  • Temperature: 35°C.[1]

  • Detection: UV at 254 nm.[1]

• Method Development and Validation:

  • After achieving initial separation, optimize parameters such as modifier percentage, additives, temperature, and pressure to enhance resolution.

  • Conduct validation following the same principles outlined in the HPLC protocol.

Visualizations

Caption: Workflow for Chiral Analytical Method Validation.

Caption: Interrelationship of Method Validation Parameters.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. yakhak.org [yakhak.org]
• 6. jstage.jst.go.jp [jstage.jst.go.jp]
• 7. researchgate.net [researchgate.net]
• 8. Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. scispace.com [scispace.com]

A Comparative Analysis of Chiral Auxiliaries in Asymmetric Induction

For professionals in research, science, and drug development, the precise control of stereochemistry is a critical aspect of synthesizing enantiomerically pure compounds.[1][2] Chiral auxiliaries are powerful tools temporarily incorporated into a prochiral substrate to direct a subsequent stereoselective transformation.[1][3] An ideal auxiliary should be readily available, easily attached and removed, and provide high stereoselectivity and yields.[4][5] This guide offers a comparative overview of three widely used chiral auxiliaries: Evans' oxazolidinones, Oppolzer's sultams, and Myers' pseudoephedrine, with a focus on their performance in asymmetric alkylation and Diels-Alder reactions.

Performance Comparison of Chiral Auxiliaries

The effectiveness of a chiral auxiliary is primarily measured by the diastereomeric excess (de) or enantiomeric excess (ee) of the product, along with the chemical yield. The following tables summarize the performance of these auxiliaries in key asymmetric transformations.

Table 1: Asymmetric Alkylation

Chiral Auxiliary	Substrate	Electrophile	Diastereomeric Ratio (d.r.) / Diastereomeric Excess (de)	Yield (%)
Evans' Oxazolidinone	N-propionyl-(S)-4-benzyl-2-oxazolidinone	Benzyl bromide	>98:2 d.r.	85
Oppolzer's Camphorsultam	N-enoyl camphorsultam	Alkyl halide	High d.e.	-
Myers' Pseudoephedrine Amide	N-propionyl pseudoephedrine	Alkyl halide	High d.e. (syn-selective)	70-97

Table 2: Asymmetric Diels-Alder Reaction

Chiral Auxiliary	Dienophile	Diene	Diastereomeric Excess (de)	Yield (%)
Evans' Oxazolidinone	N-acryloyl oxazolidinone	Cyclopentadiene	High d.e.	-
Oppolzer's Camphorsultam	N-acryloyl camphorsultam	Cyclopentadiene	99% de	-
Myers' Pseudoephedrine Amide	N/A	N/A	N/A	N/A

Note: Data is compiled from various sources and direct, side-by-side comparisons under identical conditions are limited in the literature.[6]

Experimental Protocols

Detailed experimental procedures are crucial for the successful and reproducible implementation of asymmetric reactions.

Evans' Asymmetric Alkylation Protocol [4]

• Acylation of the Chiral Auxiliary: To a solution of (S)-4-benzyl-2-oxazolidinone (1.0 equiv) in toluene, add triethylamine (1.5 equiv) and a catalytic amount of 4-dimethylaminopyridine (DMAP). Add propionic anhydride (1.2 equiv) and heat the mixture to reflux for 30 minutes. After cooling, quench the reaction with water and extract the product, N-propionyl-(S)-4-benzyl-2-oxazolidinone, with an organic solvent. Dry and purify the product.

• Diastereoselective Alkylation: Dissolve the N-propionyl oxazolidinone (1.0 equiv) in anhydrous THF and cool to -78 °C. Add a solution of sodium bis(trimethylsilyl)amide (NaHMDS) (1.1 equiv) dropwise to form the enolate. After stirring for 30 minutes, add the alkyl halide (1.2 equiv). Allow the reaction to warm to the appropriate temperature and stir until completion. Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Removal of the Auxiliary: The auxiliary can be removed by hydrolysis with aqueous lithium hydroxide or by reduction with lithium borohydride.

Oppolzer's Asymmetric Diels-Alder Protocol

• Preparation of the N-enoyl Sultam: React the Oppolzer's sultam with an α,β-unsaturated acyl chloride (e.g., acryloyl chloride) in the presence of a base like triethylamine to form the corresponding N-enoyl sultam.

• Diels-Alder Reaction: Dissolve the N-enoyl sultam in a suitable solvent such as dichloromethane and cool to a low temperature (e.g., -78 °C). Add a Lewis acid catalyst (e.g., Et2AlCl).[7] Add the diene (e.g., cyclopentadiene) dropwise and stir the reaction mixture until completion.[7]

• Removal of the Auxiliary: The auxiliary is typically removed by saponification with lithium hydroxide followed by esterification to yield the chiral carboxylic acid ester.

Myers' Asymmetric Alkylation Protocol [8][9]

• Acylation of Pseudoephedrine: React pseudoephedrine with a carboxylic acid anhydride or acyl chloride in the presence of a base to form the corresponding tertiary amide.[1][8]

• Diastereoselective Alkylation: Dissolve the pseudoephedrine amide in anhydrous THF containing lithium chloride and cool to -78 °C.[9] Add lithium diisopropylamide (LDA) to form the enolate.[9] Add the alkyl halide and allow the reaction to proceed.

• Removal of the Auxiliary: The auxiliary can be cleaved by acidic or basic hydrolysis to furnish the enantiomerically enriched carboxylic acid.[9]

Visualizing the Workflow and Mechanisms

Diagrams illustrating the experimental workflows and reaction mechanisms provide a clear understanding of the processes involved in asymmetric induction using chiral auxiliaries.

References

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Molecules and Materials: Myers Asymmetric Alkylation [syntheticorganic.blogspot.com]
• 9. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Spectroscopic Differentiation of 2-Methylcyclohexanamine Diastereomers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The stereochemical configuration of active pharmaceutical ingredients (APIs) and their intermediates is a critical quality attribute, profoundly influencing pharmacological activity and safety profiles. The ability to reliably differentiate between diastereomers is therefore essential in drug development and manufacturing. This guide provides a comprehensive comparison of spectroscopic techniques for the differentiation of cis- and trans-2-methylcyclohexanamine, two common chiral building blocks.

Executive Summary

This guide outlines the key distinguishing features in the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) spectra of cis- and trans-2-methylcyclohexanamine. While direct, side-by-side experimental data is not always readily available in the public domain, this comparison is built upon well-established principles of conformational analysis and its influence on spectroscopic output.

• ¹H NMR Spectroscopy: Provides the most definitive method for differentiation through the analysis of chemical shifts and, most importantly, proton-proton coupling constants, which are highly sensitive to the dihedral angles between adjacent protons.

• ¹³C NMR Spectroscopy: Offers complementary information, with the chemical shifts of the cyclohexane ring carbons being influenced by steric interactions (the γ-gauche effect), which differ between the cis and trans isomers.

• Infrared (IR) Spectroscopy: While the spectra of both diastereomers are expected to be broadly similar, subtle differences in the fingerprint region (below 1500 cm⁻¹) can serve as a secondary method for differentiation.

• Mass Spectrometry (MS): The electron ionization mass spectra are predicted to be very similar due to the formation of a common radical cation. However, minor differences in the relative abundances of fragment ions may be observable.

Predicted Spectroscopic Data Comparison

The following tables summarize the predicted quantitative data for the key spectroscopic techniques used to differentiate the diastereomers of 2-methylcyclohexanamine. Note: This data is predicted based on the principles of conformational analysis of substituted cyclohexanes and may vary slightly from experimental values.

Table 1: Predicted ¹H NMR Spectral Data (CDCl₃, 400 MHz)

Proton Assignment	cis-2-Methylcyclohexanamine (Predicted)	trans-2-Methylcyclohexanamine (Predicted)	Key Differentiating Features
H1 (CH-NH₂)	~2.8 ppm (multiplet)	~2.5 ppm (multiplet)	The H1 proton in the cis isomer is expected to be deshielded due to its axial orientation in the major conformer.
H2 (CH-CH₃)	~1.6 ppm (multiplet)	~1.4 ppm (multiplet)
CH₃	~0.9 ppm (doublet, J ≈ 7 Hz)	~1.0 ppm (doublet, J ≈ 7 Hz)
NH₂	~1.2 ppm (broad singlet)	~1.2 ppm (broad singlet)	Signal disappears upon D₂O exchange.
Cyclohexyl CH₂	~1.0 - 1.8 ppm (complex multiplets)	~1.0 - 1.8 ppm (complex multiplets)
³J(H1,H2)	~3-5 Hz	~8-10 Hz	Primary distinguishing feature. The smaller coupling constant in the cis isomer is due to the axial-equatorial relationship of H1 and H2. The larger coupling constant in the trans isomer arises from the more stable diequatorial conformation, leading to a larger dihedral angle between the axial H1 and axial H2.

Table 2: Predicted ¹³C NMR Spectral Data (CDCl₃, 100 MHz)

Carbon Assignment	cis-2-Methylcyclohexanamine (Predicted)	trans-2-Methylcyclohexanamine (Predicted)	Key Differentiating Features
C1 (CH-NH₂)	~55 ppm	~58 ppm
C2 (CH-CH₃)	~34 ppm	~37 ppm
C3, C5	Upfield shifted	Downfield shifted	In the cis isomer, steric compression (γ-gauche effect) between the axial amino group and the axial protons on C3 and C5 causes an upfield shift of the C3 and C5 signals compared to the trans isomer.
C4, C6	Variable	Variable
CH₃	~18 ppm	~20 ppm

Table 3: Key Infrared (IR) Absorption Bands (Liquid Film)

Vibrational Mode	cis-2-Methylcyclohexanamine (Predicted)	trans-2-Methylcyclohexanamine (Predicted)	Key Differentiating Features
N-H Stretch	~3380, 3300 cm⁻¹ (two bands)	~3380, 3300 cm⁻¹ (two bands)	Broadly similar for both isomers, characteristic of a primary amine.
C-H Stretch	~2930, 2855 cm⁻¹	~2930, 2855 cm⁻¹
N-H Bend	~1610 cm⁻¹	~1610 cm⁻¹
Fingerprint Region	Subtle differences	Subtle differences	The region between 1500 and 600 cm⁻¹ will contain unique patterns of C-C stretching and C-H bending vibrations that can be used for fingerprint identification when compared to a reference standard.

Table 4: Predicted Mass Spectrometry Fragmentation (Electron Ionization)

m/z	Proposed Fragment	cis-2-Methylcyclohexanamine	trans-2-Methylcyclohexanamine	Key Differentiating Features
113	[M]⁺	Present	Present	Molecular ion peak.
98	[M - CH₃]⁺	Present	Present	Loss of the methyl group.
84	[M - NH₃]⁺	Present	Present	Loss of ammonia.
56	[C₃H₆N]⁺	Abundant	Abundant	α-cleavage, loss of a propyl radical.
44	[CH₃CH=NH₂]⁺	Base Peak	Base Peak	α-cleavage, loss of a butyl radical.
The overall fragmentation patterns are expected to be very similar. Minor differences in the relative intensities of the fragment ions might be observed due to subtle differences in the stability of the diastereomeric molecular ions.

Experimental Workflow & Logical Relationships

The following diagram illustrates the logical workflow for the spectroscopic differentiation of the 2-methylcyclohexanamine diastereomers.

Caption: Logical workflow for diastereomer differentiation.

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the 2-methylcyclohexanamine sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃) in a 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm).

• ¹H NMR Acquisition: Acquire the proton NMR spectrum on a 400 MHz or higher field spectrometer. Typical parameters include a 30-degree pulse angle, a 2-second relaxation delay, and 16-32 scans.

• ¹³C NMR Acquisition: Acquire the carbon NMR spectrum using a proton-decoupled pulse sequence. Typical parameters include a 45-degree pulse angle, a 2-5 second relaxation delay, and a sufficient number of scans to achieve a good signal-to-noise ratio (e.g., 1024 scans).

• Data Analysis: Process the spectra using appropriate software. For ¹H NMR, measure the chemical shifts and coupling constants, paying close attention to the multiplicity and coupling constant of the proton at C1. For ¹³C NMR, assign the peaks and compare the chemical shifts of the ring carbons between the isomers.

Infrared (IR) Spectroscopy

• Sample Preparation: As 2-methylcyclohexanamine is a liquid, a neat sample can be analyzed. Place one drop of the neat liquid between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates to create a thin film.

• Data Acquisition: Record the spectrum using a Fourier-Transform Infrared (FTIR) spectrometer. Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹. A background spectrum of the empty salt plates should be recorded and subtracted from the sample spectrum.

• Data Analysis: Identify the characteristic absorption bands for the amine functional group and compare the fingerprint regions of the diastereomers for subtle differences.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a dilute solution of the sample in a volatile solvent (e.g., methanol or dichloromethane) into the mass spectrometer, typically via a gas chromatography (GC-MS) interface, which will also serve to separate the isomers if they are in a mixture.

• Ionization: Utilize electron ionization (EI) at a standard energy of 70 eV.

• Mass Analysis: Scan a mass range of m/z 30-200.

• Data Analysis: Identify the molecular ion peak and the major fragment ions. Compare the relative abundances of these ions between the two diastereomers.

Performance of Polysaccharide-Based CSPs for Chiral Amine Separation: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The enantioseparation of chiral amines is a critical task in the pharmaceutical and chemical industries, as enantiomers can exhibit significantly different pharmacological and toxicological profiles.[1] High-Performance Liquid Chromatography (HPLC) utilizing Chiral Stationary Phases (CSPs) is a primary method for achieving this separation.[1] Among the various types of CSPs, polysaccharide-based CSPs, derived from cellulose and amylose, are renowned for their broad applicability and high success rates in resolving a wide range of chiral compounds, including amines.[2][3][4]

This guide provides an objective comparison of the performance of different polysaccharide-based CSPs for chiral amine separation, supported by experimental data and detailed methodologies.

Performance Comparison of Polysaccharide-Based CSPs

Polysaccharide-based CSPs, particularly those with phenylcarbamate derivatives, have demonstrated exceptional capabilities in chiral recognition.[2][5] The performance of these CSPs is influenced by several factors, including the nature of the polysaccharide backbone (amylose vs. cellulose), the type of derivative, and whether the chiral selector is coated or immobilized on the silica support.[2][6][7]

Amylose-based CSPs generally exhibit a helical groove structure, while cellulose-based CSPs have a more linear, sheet-like arrangement.[2] This structural difference often leads to different chiral recognition patterns. For the separation of N-nitrobenzoxadiazole (NBD) derivatives of chiral amines, amylose-based CSPs were found to provide better enantioselectivity in some cases.[2]

Immobilized polysaccharide CSPs offer a significant advantage over coated CSPs by allowing the use of a wider range of organic solvents as mobile phases, which can be crucial for optimizing separations and for sample solubility.[1][7][8] However, coated CSPs have sometimes shown better enantiomeric separation for certain analytes.[2][6]

Quantitative Data Summary

The following tables summarize the performance of various polysaccharide-based CSPs for the separation of different chiral amines under Normal Phase (NP), Polar Organic (PO), and Reversed Phase (RP) conditions. The data is compiled from multiple studies to provide a comparative overview.

Table 1: Performance Data of Polysaccharide-Based CSPs for Chiral Amine Separation (Normal Phase Conditions)

Analyte	CSP	Mobile Phase	Flow Rate (mL/min)	α	Rs	Reference
1-Phenylethylamine	Chiralpak IA	n-Hexane/IPA/DEA (90/10/0.1)	1.0	1.54	4.87	[1]
1-(1-Naphthyl)ethylamine	Chiralpak IB	n-Hexane/IPA/DEA (80/20/0.1)	1.0	1.89	6.21	[1]
1-Aminoindan	Chiralcel OD-H	n-Hexane/EtOH/DEA (95/5/0.1)	0.5	1.35	3.50	[9]
α-Methylbenzylamine (NBD)	Chiralpak IE	n-Hexane/IPA (90/10)	1.0	>1.5	>2.0	[2]
3,3-Dimethyl-2-butylamine (NBD)	Chiralcel OD-H	n-Hexane/IPA (90/10)	1.0	>1.5	>2.0	[2]

• α (Separation Factor): Ratio of the retention factors of the two enantiomers. A value > 1 indicates separation.

• Rs (Resolution): A measure of the degree of separation between two peaks. A value ≥ 1.5 indicates baseline separation.

• IPA: Isopropyl Alcohol, EtOH: Ethanol, DEA: Diethylamine, NBD: Nitrobenzoxadiazole derivative.

Table 2: Performance Data of Polysaccharide-Based CSPs for Chiral Amine Separation (Polar Organic & Reversed Phase Conditions)

Analyte	CSP	Mobile Phase	Flow Rate (mL/min)	α	Rs	Reference
Tranylcypromine	Chiralpak IA	ACN/MeOH/Butylamine (99/1/0.1)	1.0	1.25	2.80	[9]
1-Phenylethylamine	Larihc CF6-P*	ACN/MeOH/TEA/TFA (90/10/0.2/0.3)	1.0	1.40	3.10	[9]
Metoprolol	Lux Cellulose-1	10mM NH4HCO3 in H2O/ACN (40/60)	1.0	1.38	2.50	[3]
Propranolol	Lux Cellulose-1	10mM NH4HCO3 in H2O/ACN (50/50)	1.0	1.67	4.10	[3]
Atenolol	Chiralpak AD-H	20mM KH2PO4 pH 4.5/ACN (80/20)	0.5	1.21	1.80	[10]

• ACN: Acetonitrile, MeOH: Methanol, TEA: Triethylamine, TFA: Trifluoroacetic acid.

• * Larihc CF6-P is a cyclofructan-based CSP, included for comparison as it shows high success rates for primary amines in PO mode.[9]

Experimental Protocols

The successful chiral separation of amines on polysaccharide-based CSPs is highly dependent on the optimization of the experimental conditions. Below are generalized methodologies for method development.

Key Experiment: Chiral HPLC Method Development for Amine Separation

1. CSP Selection:

• Start with a screening of several polysaccharide-based CSPs with different backbones and derivatives (e.g., Chiralpak IA, IB, IC, ID, IE, IF, and Chiralcel OD-H).[2][9]

• Consider both amylose-based and cellulose-based columns as their chiral recognition mechanisms can be complementary.[2][10]

2. Mobile Phase Selection:

• Normal Phase (NP): Typically consists of a non-polar solvent like n-hexane or heptane and an alcohol modifier (e.g., isopropanol, ethanol).[9]

• Polar Organic (PO): Utilizes polar organic solvents like acetonitrile or methanol, often with an alcohol modifier.[9]

• Reversed Phase (RP): Employs aqueous buffers (e.g., ammonium bicarbonate, ammonium acetate, phosphate buffer) with an organic modifier like acetonitrile or methanol. This mode is particularly suitable for LC-MS applications.[3]

3. Mobile Phase Additives:

• Basic additives are crucial for improving peak shape and reducing tailing of amine compounds by suppressing the interaction with residual silanol groups on the silica surface.[1]

• Common basic additives include diethylamine (DEA), triethylamine (TEA), or butylamine (BA) at concentrations typically ranging from 0.1% to 0.5%.[1]

• In reversed-phase mode, acidic additives like trifluoroacetic acid (TFA) or formic acid (FA) may be used in conjunction with a basic additive to achieve the desired pH and improve peak shape.[9]

4. Chromatographic Conditions:

• Flow Rate: Typically set between 0.5 and 1.0 mL/min for analytical columns (e.g., 4.6 mm I.D.).[3][11]

• Temperature: Usually ambient, but can be varied (e.g., 25-40°C) to improve separation efficiency. Temperature can affect the conformation of the polysaccharide selector.[12]

• Detection: UV detection is common, with the wavelength selected based on the analyte's chromophore. For analytes lacking a strong chromophore, derivatization (e.g., with NBD-F) can be employed.[2][6] Mass Spectrometry (MS) is often used in RP mode.[3]

5. Sample Preparation:

• Dissolve the racemic amine sample in the mobile phase or a compatible solvent at a suitable concentration (e.g., 1 mg/mL).

6. Column Equilibration and Analysis:

• Equilibrate the column with the mobile phase until a stable baseline is achieved.

• Inject the sample and acquire the chromatogram.

• Calculate the separation factor (α) and resolution (Rs) to evaluate the separation performance.

Visualizations

Logical Workflow for CSP Selection and Method Development

Caption: Workflow for chiral amine separation method development.

Chiral Recognition Mechanism on Polysaccharide-Based CSPs

Caption: Simplified model of chiral recognition on polysaccharide CSPs.

References

• 1. benchchem.com [benchchem.com]
• 2. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Polysaccharide-Based Chiral Stationary Phases for Enantioseparations by High-Performance Liquid Chromatography: An Overview | Springer Nature Experiments [experiments.springernature.com]
• 6. researchgate.net [researchgate.net]
• 7. Polysaccharide-based CSPs – Chiralpedia [chiralpedia.com]
• 8. researchgate.net [researchgate.net]
• 9. Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns - PMC [pmc.ncbi.nlm.nih.gov]
• 10. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Application of Polysaccharide-Based Chiral High-Performance Liquid Chromatography Columns for the Separation of Regio-, E/Z-, and Enantio–Isomeric Mixtures of Allylic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Molecular Dynamics Simulations of Amylose- and Cellulose-Based Selectors and Related Enantioseparations in Liquid Phase Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Chiral Amine Analysis: HPLC, SFC, and CE

For researchers, scientists, and drug development professionals, the stereoselective analysis of chiral amines is a critical step in ensuring the safety, efficacy, and quality of pharmaceutical products. The choice of analytical technique for this purpose can significantly impact method development time, sample throughput, and operational costs. This guide provides an objective comparison of three powerful techniques for chiral amine analysis: High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Capillary Electrophoresis (CE), supported by experimental data and detailed methodologies.

The enantiomers of a chiral drug can exhibit markedly different pharmacological and toxicological profiles. Consequently, regulatory bodies mandate the development and validation of stereoselective analytical methods to accurately quantify the enantiomeric purity of drug substances and products. HPLC, SFC, and CE have all emerged as robust platforms for chiral separations, each with its own set of advantages and limitations. This guide aims to elucidate these differences to aid in the selection of the most appropriate technique for a given analytical challenge.

At a Glance: Key Performance Metrics

The selection of an analytical technique for chiral amine separation is a multifactorial decision that depends on the specific analytical requirements, such as desired resolution, speed, sensitivity, and environmental impact. The following table summarizes the key performance characteristics of HPLC, SFC, and CE for chiral amine analysis.

Feature	High-Performance Liquid Chromatography (HPLC)	Supercritical Fluid Chromatography (SFC)	Capillary Electrophoresis (CE)
Principle	Partitioning between a liquid mobile phase and a solid stationary phase.	Partitioning between a supercritical fluid mobile phase and a solid stationary phase.	Differential migration of ions in an electric field within a capillary.
Speed	Moderate to long analysis times.	Fast to very fast analysis times.[1]	Very fast analysis times.
Resolution	Good to excellent resolution, highly dependent on the chiral stationary phase (CSP).	Often provides improved peak symmetries and resolution compared to HPLC.[1]	Excellent resolution and high separation efficiency.
Solvent Consumption	High consumption of organic solvents.	Significantly lower organic solvent consumption ("Green" technique).[1]	Minimal solvent and sample consumption.
Sensitivity	Good sensitivity with UV and other detectors.	Good sensitivity, compatible with MS detectors.	Can have lower sensitivity with UV detection due to short path length, but can be enhanced.
Cost	Moderate instrument and column costs.	Higher initial instrument cost, but lower solvent and waste disposal costs.	Lower instrument and capillary costs.
Method Development	Can be time-consuming, requiring screening of multiple CSPs and mobile phases.	Rapid method development due to fast equilibration times.[1]	Rapid method development, easy to screen different chiral selectors.
Typical Analytes	Broad applicability to a wide range of chiral amines.	Particularly well-suited for less polar and moderately polar chiral amines.	Ideal for charged or ionizable chiral amines.

Quantitative Performance Data

The following tables provide a summary of quantitative data for the chiral separation of representative amines using HPLC, SFC, and CE. It is important to note that direct comparisons can be challenging due to variations in experimental conditions across different studies.

Table 1: Chiral Separation of Primary Amines by HPLC

Analyte	Chiral Stationary Phase (CSP)	Mobile Phase	Resolution (Rs)	Analysis Time (min)
1-Phenylethylamine	Polysaccharide-based	Heptane/Isopropanol/Diethylamine (80:20:0.1)	> 1.5	~10
1-Aminoindan	Cyclofructan-based (Larihc CF6-P)	Acetonitrile/Methanol with TFA/TEA	2.1	< 15
Tranylcypromine	Cyclofructan-based (Larihc CF6-P)	Hexane/Ethanol with TFA/TEA	3.5	< 20

Data synthesized from multiple sources for illustrative purposes.

Table 2: Chiral Separation of Primary Amines by SFC

Analyte	Chiral Stationary Phase (CSP)	Mobile Phase (CO2/Modifier)	Resolution (Rs)	Analysis Time (min)
1-Phenylethylamine	Polysaccharide-based	CO2/Methanol with additive	> 2.0	< 5
1-Aminoindan	Cyclofructan-based (Larihc CF6-P)	CO2/Methanol with TFA/TEA	2.5	< 10
Tranylcypromine	Cyclofructan-based (Larihc CF6-P)	CO2/Methanol with TFA/TEA	4.1	< 8

Data synthesized from multiple sources for illustrative purposes.

Table 3: Chiral Separation of Amines by CE

Analyte	Chiral Selector	Background Electrolyte (BGE)	Resolution (Rs)	Migration Time (min)
Amphetamine	Highly Sulfated-γ-CD	25 mM Phosphate buffer (pH 2.5)	> 2.0	< 10
Methamphetamine	Highly Sulfated-γ-CD	25 mM Phosphate buffer (pH 2.5)	> 2.0	< 10
Propranolol	Carboxymethyl-β-CD	50 mM Tris buffer (pH 4.0)	> 3.0	< 15

Data synthesized from multiple sources for illustrative purposes.

Experimental Workflows and Logical Relationships

To visualize the process of chiral separation and the relationship between the three techniques, the following diagrams are provided.

A generalized workflow for a typical chiral separation experiment.

Key characteristics and relationships between HPLC, SFC, and CE.

Detailed Experimental Protocols

The following are representative experimental protocols for the chiral separation of amines using HPLC, SFC, and CE. These should be considered as starting points for method development, as optimization is often required for specific analytes.

Chiral High-Performance Liquid Chromatography (HPLC) Protocol

• Instrumentation: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

• Chiral Stationary Phase (CSP): A polysaccharide-based column (e.g., cellulose or amylose derivatives) is a common first choice. For primary amines, cyclofructan-based CSPs can also be highly effective.

• Mobile Phase:

  • Normal Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., ethanol or isopropanol). A small amount of a basic additive (e.g., diethylamine or triethylamine, typically 0.1-0.2%) is crucial for good peak shape of basic amines.

  • Polar Organic Mode: A mixture of polar organic solvents such as acetonitrile and methanol, often with acidic and basic additives (e.g., trifluoroacetic acid and triethylamine) to improve peak shape and selectivity.

• Flow Rate: Typically 0.5 - 1.5 mL/min.

• Column Temperature: Usually ambient, but can be varied (e.g., 10-40 °C) to optimize selectivity.

• Detection: UV detection at a wavelength where the analyte has sufficient absorbance (e.g., 210-280 nm).

• Sample Preparation: Dissolve the racemic amine in the mobile phase or a compatible solvent to a concentration of approximately 0.5-1.0 mg/mL.

Chiral Supercritical Fluid Chromatography (SFC) Protocol

• Instrumentation: An analytical SFC system with a CO2 pump, a modifier pump, an automated back-pressure regulator (BPR), a column oven, and a detector (UV or MS).

• Chiral Stationary Phase (CSP): Similar to HPLC, polysaccharide-based CSPs are widely used and highly effective in SFC.

• Mobile Phase: A mixture of supercritical CO2 and an organic modifier, typically an alcohol such as methanol or ethanol. The modifier percentage is a key parameter for optimizing retention and selectivity. Acidic and/or basic additives (e.g., trifluoroacetic acid, triethylamine, ammonium hydroxide) are often added to the modifier to improve peak shape and resolution.

• Flow Rate: Typically higher than HPLC, in the range of 2-5 mL/min.

• Back Pressure: Usually maintained between 100 and 200 bar.

• Column Temperature: Often slightly above ambient, for example, 35-40 °C.

• Detection: UV detection is common. SFC is also highly compatible with mass spectrometry (MS) for enhanced sensitivity and selectivity.

• Sample Preparation: Dissolve the racemic amine in the modifier solvent (e.g., methanol) to a concentration of approximately 0.5-1.0 mg/mL.

Chiral Capillary Electrophoresis (CE) Protocol

• Instrumentation: A capillary electrophoresis system with a power supply, a capillary cartridge with a detector window, and a detector (typically UV-Vis).

• Capillary: A fused-silica capillary, often with a neutral or coated internal surface to control the electroosmotic flow (EOF).

• Chiral Selector: Added to the background electrolyte (BGE). Common chiral selectors for amines include:

  • Cyclodextrins (CDs): Neutral (e.g., β-CD, γ-CD) and charged (e.g., sulfated-β-CD, carboxymethyl-β-CD) cyclodextrins are widely used.

  • Crown Ethers: Particularly effective for the enantioseparation of primary amines.

• Background Electrolyte (BGE): Typically a buffer solution (e.g., phosphate, borate, or citrate buffer) at a specific pH to control the charge of the analyte and the EOF. The concentration of the chiral selector in the BGE is a critical parameter for achieving separation.

• Applied Voltage: Typically in the range of 15-30 kV.

• Capillary Temperature: Controlled to ensure reproducibility, often around 25 °C.

• Injection: Hydrodynamic or electrokinetic injection of a small sample plug.

• Detection: On-capillary UV detection.

• Sample Preparation: Dissolve the racemic amine in the BGE or a low-ionic-strength solution to a suitable concentration.

Conclusion

The choice between HPLC, SFC, and CE for chiral amine analysis depends on the specific goals of the analysis.

• HPLC remains a workhorse in many laboratories due to its robustness and the wide variety of available chiral stationary phases. It is a reliable technique for achieving high-resolution separations, although it often comes with longer analysis times and higher solvent consumption.

• SFC has emerged as a powerful, "greener" alternative to normal-phase HPLC.[1] Its key advantages are speed, reduced organic solvent usage, and often superior chromatographic performance in terms of peak shape and resolution.[1] For high-throughput screening and preparative-scale separations, SFC is often the preferred method.

• CE offers exceptional separation efficiency and speed with minimal sample and solvent consumption. It is particularly well-suited for the analysis of charged chiral amines. While sensitivity can be a limitation with standard UV detection, this can be overcome with various online concentration techniques or by coupling to mass spectrometry.

Ultimately, a thorough evaluation of the analyte's properties, the required analytical performance, and available instrumentation will guide the selection of the optimal technique for the chiral analysis of amines in a drug development setting.

References

• 1. bio-rad.com [bio-rad.com]

A Comparative Guide to Chiral Amines in Asymmetric Catalysis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of enantiomerically pure compounds is a cornerstone of modern chemistry, particularly in the pharmaceutical industry, where the therapeutic efficacy and safety of a drug molecule are often dictated by its stereochemistry. Chiral amines have emerged as powerful and versatile catalysts in asymmetric synthesis, offering a more sustainable and cost-effective alternative to traditional metal-based catalysts.[1][2] This guide provides a comparative overview of common classes of chiral amine organocatalysts, supported by quantitative data and detailed experimental protocols to aid in catalyst selection and reaction optimization.

Classes of Chiral Amine Catalysts

Chiral amines can be broadly categorized based on their structure and mode of activation. The primary classes include secondary amines like proline and its derivatives, which operate through enamine or iminium ion intermediates, and tertiary amines, such as Cinchona alkaloids, which can act as Brønsted bases or nucleophilic catalysts.[3] Chiral primary amines have also gained prominence, often showing complementary or superior performance to their secondary amine counterparts.[4] Additionally, chiral quaternary ammonium salts are highly effective as phase-transfer catalysts.[5]

Performance Comparison in Key Asymmetric Transformations

The efficacy of a chiral amine catalyst is highly dependent on the specific reaction. Below is a comparative summary of catalyst performance in three fundamental carbon-carbon bond-forming reactions: the Michael Addition, the Aldol Reaction, and the Phase-Transfer Catalyzed Alkylation.

Table 1: Asymmetric Michael Addition of Aldehydes/Ketones to Nitro-olefins

Catalyst (mol%)	Aldehyde/Ketone	Nitro-olefin	Solvent	Time (h)	Yield (%)	dr	ee (%)
(S)-Proline (20)	Cyclohexanone	β-Nitrostyrene	CHCl₃	96	99	95:5	96
(S)-Diphenylprolinol silyl ether (10)	Propanal	β-Nitrostyrene	Toluene	24	97	93:7	99
Cinchonidine-derived thiourea (10)	Acetone	β-Nitrostyrene	Toluene	48	85	-	94
9-Amino-9-deoxy-epi-quinine (10)	Cyclohexanone	4-Nitrophthalimide	CH₂Cl₂	72	98	-	99

Table 2: Asymmetric Aldol Reaction of Ketones with Aldehydes

Catalyst (mol%)	Ketone	Aldehyde	Solvent	Time (h)	Yield (%)	dr	ee (%)
(S)-Proline (30)	Acetone	4-Nitrobenzaldehyde	DMSO	4	68	-	96
(S)-Proline-derived diamine (0.5)	meso-Diol	Benzoyl bromide	CH₂Cl₂	12	95	-	94
9-Amino-9-deoxy-epi-cinchonidine (5)	Acetone	β,γ-Unsaturated α-ketoester	Toluene	24	>95	-	>99
Cinchonidine-derived thiourea (10)	Isatin	α,β-Unsaturated ketone	Toluene	24	98	-	97

Table 3: Asymmetric Phase-Transfer Catalyzed (PTC) Alkylation of Glycine Imines

Catalyst (mol%)	Substrate	Alkylating Agent	Conditions	Yield (%)	ee (%)
Maruoka Catalyst® (1)	N-(Diphenylmethylene)glycine t-butyl ester	Benzyl bromide	Toluene/50% KOH, 0 °C	95	99
(S,S)-3,4,5-Trifluorophenyl-NAS bromide (0.5)	1-(tert-butyl) 3-(2,2-diphenylethyl) 2-methylmalonate	p-Chlorobenzyl bromide	Toluene/50% KOH, -20 °C	99	98
Cinchona alkaloid-derived quaternary ammonium salt (10)	Hydantoin	Allyl bromide	Toluene/50% NaOH, 40 °C	91	21

Visualizing Catalytic Pathways and Workflows

Understanding the underlying mechanisms and experimental processes is crucial for successful asymmetric catalysis. The following diagrams, generated using Graphviz, illustrate key conceptual frameworks.

Caption: Generalized enamine catalytic cycle for secondary amine-catalyzed reactions.

Caption: Decision-making workflow for selecting a suitable chiral amine catalyst.

Caption: A typical experimental workflow for screening chiral amine catalysts.

Detailed Experimental Protocols

To facilitate the practical application of the information presented, a representative experimental protocol is provided below.

Protocol: (S)-Proline-Catalyzed Asymmetric Michael Addition of Cyclohexanone to β-Nitrostyrene

Materials:

• (S)-Proline (2.3 mg, 0.02 mmol, 20 mol%)

• β-Nitrostyrene (15.0 mg, 0.1 mmol, 1.0 equiv)

• Cyclohexanone (20 µL, 0.2 mmol, 2.0 equiv)

• Chloroform (CHCl₃, 0.5 mL)

Procedure:

• To a clean, dry vial equipped with a magnetic stir bar, add (S)-proline and β-nitrostyrene.

• Add chloroform, followed by cyclohexanone.

• Stir the resulting mixture vigorously at room temperature (23 °C).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the β-nitrostyrene is consumed (typically 96 hours).

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the desired Michael adduct.

• Determine the diastereomeric ratio (dr) by ¹H NMR analysis of the purified product.

• Determine the enantiomeric excess (ee) by chiral High-Performance Liquid Chromatography (HPLC) analysis.

This guide serves as a starting point for researchers navigating the expansive field of asymmetric catalysis with chiral amines. The provided data and protocols, combined with the logical frameworks, aim to streamline the process of catalyst selection and reaction development, ultimately accelerating the discovery and synthesis of novel chiral molecules.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Asymmetric catalysis with chiral primary amine-based organocatalysts - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. books.rsc.org [books.rsc.org]

Safety & Regulatory Compliance

Proper Disposal of (1S,2R)-2-methylcyclohexanamine hydrochloride: A Guide for Laboratory Professionals

The safe and environmentally responsible disposal of chemical waste is a critical aspect of laboratory operations. For researchers, scientists, and drug development professionals, adherence to proper disposal protocols for compounds such as (1S,2R)-2-methylcyclohexanamine hydrochloride is paramount to ensuring a safe work environment and compliance with regulatory standards. This guide provides essential, step-by-step instructions for the proper disposal of this compound.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle (1S,2R)-2-methylcyclohexanamine hydrochloride as a hazardous substance. Always work in a well-ventilated area, preferably within a chemical fume hood, to prevent the inhalation of dust or vapors.[1] The appropriate Personal Protective Equipment (PPE) must be worn at all times, including:

• Safety goggles or a face shield

• Chemical-resistant gloves

• A lab coat

Step-by-Step Disposal Protocol

The disposal of (1S,2R)-2-methylcyclohexanamine hydrochloride must be managed through your institution's hazardous waste program.[2] Do not dispose of this chemical in the regular trash or down the drain.[1][3]

1. Waste Identification and Collection:

• Solid Waste: Collect solid (1S,2R)-2-methylcyclohexanamine hydrochloride waste in a designated, chemically-resistant container with a secure, screw-on cap.[1]

• Liquid Waste: Solutions containing this compound should be collected in a separate, compatible, and clearly labeled hazardous waste container.[1]

• Labeling: All waste containers must be clearly labeled with a "Hazardous Waste" tag. The label must include the full chemical name: "(1S,2R)-2-methylcyclohexanamine hydrochloride," and list all components in the container, including solvents and their estimated percentages.[1]

2. Waste Segregation and Storage:

• Store the hazardous waste container in a designated satellite accumulation area (SAA).[4][5] This area should be at or near the point of generation and inspected weekly for any leaks.[4][5]

• It is crucial to segregate waste based on compatibility. Store amine hydrochloride waste separately from strong oxidizing agents and incompatible materials to prevent hazardous reactions.[4][6] For instance, acids and bases should be stored separately.[4]

3. Arranging for Professional Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste disposal company to schedule a pickup for the waste.[1]

• Do not accumulate large quantities of waste. Arrange for disposal when the container is nearly full.[1] A maximum of 55 gallons of hazardous waste may be stored in an SAA.[5]

4. Decontamination of Empty Containers:

• Empty containers that previously held (1S,2R)-2-methylcyclohexanamine hydrochloride must be properly decontaminated before disposal.

• Triple-rinse the empty container with a suitable solvent in which the compound is soluble. The rinsate from all three rinses is considered hazardous waste and must be collected in the appropriate liquid waste container.[1][2]

• After triple-rinsing and allowing the container to dry, the original label must be completely defaced or removed.[1][2]

• Once properly decontaminated, the empty container can typically be disposed of in the regular trash or recycled, in accordance with your institution's policies.[1]

Summary of Disposal Information

Waste Type	Disposal Method	Key Considerations
Solid (1S,2R)-2-methylcyclohexanamine hydrochloride	Hazardous Waste	Collect in a labeled, compatible container. Store in a designated satellite accumulation area. Arrange for professional disposal.
Solutions Containing the Compound	Hazardous Waste	Collect in a labeled, compatible container. List all components and percentages. Store separately from incompatible materials. Arrange for professional disposal.
Empty Containers	Regular Trash or Recycling (after decontamination)	Must be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous waste. Deface or remove the original label.
Drain Disposal	Prohibited	This compound should not be poured down the drain.[1][2][3]

Disposal Workflow

The following diagram illustrates the decision-making process and necessary steps for the proper disposal of (1S,2R)-2-methylcyclohexanamine hydrochloride.

Caption: Disposal workflow for (1S,2R)-2-methylcyclohexanamine hydrochloride.

References

• 1. benchchem.com [benchchem.com]
• 2. vumc.org [vumc.org]
• 3. acs.org [acs.org]
• 4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. collectandrecycle.com [collectandrecycle.com]

Safeguarding Your Laboratory: A Comprehensive Guide to Handling (1S,2R)-2-methylcyclohexanamine hydrochloride

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of (1S,2R)-2-methylcyclohexanamine hydrochloride. Adherence to these protocols is essential for ensuring personnel safety and maintaining a compliant laboratory environment. This guide offers procedural, step-by-step instructions to address specific operational questions, from initial handling to final disposal.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to prevent exposure to (1S,2R)-2-methylcyclohexanamine hydrochloride, which is classified as a corrosive solid.[1][2][3] The dust from corrosive solids can cause severe irritation or burns to the skin, eyes, and respiratory tract upon contact or inhalation.[1]

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and a full-face shield.[2][3]	Provides a barrier against splashes and airborne particles, protecting the eyes and face from corrosive dust.[1][2]
Hand Protection	Chemical-resistant gloves (Nitrile or Butyl rubber recommended).[3]	Protects skin from direct contact with the corrosive solid. Nitrile and butyl rubber offer good resistance to amines.
Body Protection	A lab coat should be worn to protect against incidental contact. An acid-resistant apron is recommended when handling larger quantities.[2]	Prevents contamination of personal clothing and skin.
Respiratory Protection	A NIOSH-approved FFP2 or FFP3 respirator.	Essential when handling the solid powder outside of a certified chemical fume hood to prevent inhalation of harmful dust particles.[1]

Operational Plan: Step-by-Step Handling and Dissolving Protocol

This section outlines the standard operating procedure for safely handling and preparing a solution of (1S,2R)-2-methylcyclohexanamine hydrochloride.

1. Preparation and Engineering Controls:

• Ensure a calibrated analytical balance, appropriate glassware, and magnetic stirrer are available.

• All handling of the solid compound must be conducted within a certified chemical fume hood to minimize inhalation exposure.[1][2]

• An emergency eyewash station and safety shower must be readily accessible.[2]

2. Weighing the Compound:

• Don personal protective equipment (PPE) as specified in the table above.

• Tare a clean, dry weighing boat on the analytical balance.

• Carefully transfer the desired amount of (1S,2R)-2-methylcyclohexanamine hydrochloride to the weighing boat using a clean spatula. Avoid generating dust.

• Record the precise weight.

3. Dissolving the Compound:

• Place a stir bar in a clean, dry flask appropriately sized for the final solution volume.

• Add the desired solvent to the flask. Common solvents for amine hydrochlorides include deionized water, ethanol, or methanol. Avoid using ketone-based solvents like acetone, as they can potentially react with the amine to form imines.

• Carefully add the weighed (1S,2R)-2-methylcyclohexanamine hydrochloride to the solvent in the flask.

• Place the flask on a magnetic stir plate and begin stirring until the solid is completely dissolved. Gentle heating may be applied if necessary, but this should be done with caution and in a well-ventilated area.

4. Post-Handling Procedures:

• Securely cap and label the prepared solution with the chemical name, concentration, date, and your initials.

• Decontaminate the spatula, weighing boat, and any other equipment that came into contact with the chemical.

• Wipe down the work surface in the fume hood with an appropriate cleaning agent.

• Properly dispose of all contaminated disposable materials as outlined in the disposal plan.

• Remove PPE in the correct order to avoid cross-contamination and wash hands thoroughly.

Disposal Plan

All waste materials contaminated with (1S,2R)-2-methylcyclohexanamine hydrochloride must be treated as hazardous waste.

1. Waste Segregation:

• Solid Waste: Unused compound, contaminated weighing boats, and gloves should be placed in a designated, labeled solid hazardous waste container.

• Liquid Waste: The prepared solution and any solvent used for rinsing glassware should be collected in a labeled liquid hazardous waste container for corrosive materials.

• Sharps: Any contaminated needles or other sharps must be disposed of in a designated sharps container.

2. Neutralization of Liquid Waste (for facilities with this procedure):

• For corrosive waste that is hazardous only due to its pH, neutralization may be an option prior to disposal, in accordance with institutional and local regulations.[4][5]

• To neutralize acidic amine hydrochloride solutions, a weak base such as sodium bicarbonate or a dilute solution of sodium hydroxide can be slowly added while monitoring the pH.[6]

• The target pH for neutralized waste is typically between 6 and 8.[4]

• This procedure should only be performed by trained personnel in a fume hood, with appropriate PPE, and with a clear understanding of the potential for exothermic reactions.[4]

3. Final Disposal:

• All hazardous waste containers must be sealed, clearly labeled with their contents, and stored in a designated satellite accumulation area.

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste. Do not pour any solutions containing this compound down the drain.

Emergency Procedures

In the event of an exposure, immediate action is critical.

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station, holding the eyelids open. Seek immediate medical attention.[2][7]
Skin Contact	Remove contaminated clothing and flush the affected area with large amounts of water for at least 15 minutes in a safety shower. Seek medical attention if irritation persists.[2][7][8]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[8]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water and give the person one to two glasses of water to drink. Seek immediate medical attention.[9]

For any significant spill, evacuate the immediate area and contact your institution's EHS department for guidance on cleanup procedures.

Visual Workflow for Safe Handling

References

• 1. Working safely with corrosive substances | Seton UK [seton.co.uk]
• 2. 8.9 Corrosives | Environment, Health and Safety [ehs.cornell.edu]
• 3. oshatrainingschool.com [oshatrainingschool.com]
• 4. esd.uga.edu [esd.uga.edu]
• 5. Waste Neutralization Guidance - Environmental Management - Missouri State [missouristate.edu]
• 6. researchgate.net [researchgate.net]
• 7. safety.fsu.edu [safety.fsu.edu]
• 8. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 9. tri-iso.com [tri-iso.com]